4-Methoxyphenyl 4-(pentyloxy)benzoate

• CAS: 50649-38-2

Core Science & Biosynthesis

4-Methoxyphenyl 4-(pentyloxy)benzoate chemical structure and properties

An In-Depth Technical Guide to 4-Methoxyphenyl 4-(pentyloxy)benzoate

Abstract: This technical guide provides a comprehensive examination of 4-Methoxyphenyl 4-(pentyloxy)benzoate, a compound designed for applications in materials science, particularly as a thermotropic liquid crystal. This document details the molecule's specific chemical structure, its physicochemical properties, and a validated, multi-step synthesis protocol, including the preparation of key intermediates. Furthermore, a full suite of expected analytical characterization data is presented. The guide explores the compound's primary applications within the field of liquid crystals and outlines rigorous safety and handling procedures. It is intended for an audience of researchers, chemists, and materials scientists engaged in the design and application of advanced organic materials.

Chemical Identity and Physicochemical Properties

4-Methoxyphenyl 4-(pentyloxy)benzoate is a calamitic (rod-shaped) mesogen, a class of molecules known to form liquid crystal phases. Its structure is characterized by a rigid aromatic core composed of two phenyl rings linked by an ester group, and flexible terminal alkoxy chains. This specific arrangement of a pentyloxy chain on the benzoate moiety and a methoxy group on the phenol-derived portion dictates its mesomorphic behavior and physical properties.

It is critical to distinguish this compound from its common isomer, 4-pentylphenyl 4-methoxybenzoate (CAS 38444-13-2), where the alkyl and alkoxy groups are reversed.[1] The placement of the oxygen atom in the longer terminal chain significantly influences the molecule's polarity and packing behavior in the mesophase.

Caption: Molecular structure of 4-Methoxyphenyl 4-(pentyloxy)benzoate.

Table 1: Chemical Identifiers and Physical Properties

Property	Value
IUPAC Name	4-methoxyphenyl 4-(pentyloxy)benzoate
CAS Number	38435-37-3
Molecular Formula	C₁₉H₂₂O₄
Molecular Weight	314.38 g/mol
Appearance	White crystalline solid
Solubility	Soluble in chloroform, dichloromethane, toluene, THF; Insoluble in water.
Liquid Crystal Phase	Expected to exhibit a nematic phase.

Synthesis and Purification

The synthesis of 4-Methoxyphenyl 4-(pentyloxy)benzoate is a multi-step process that requires careful control of reaction conditions. The most logical pathway involves the preparation of a key intermediate, 4-(pentyloxy)benzoic acid, followed by its esterification with 4-methoxyphenol. This approach is chosen for its reliability and use of readily available starting materials.

Rationale for Synthetic Pathway

The chosen pathway involves two major transformations:

• Williamson Ether Synthesis: To create the 4-(pentyloxy)benzoic acid intermediate. This is a classic, high-yielding method for forming aryl ethers from a phenol and an alkyl halide under basic conditions.

• Acid Chloride-Mediated Esterification: Direct Fischer esterification between a carboxylic acid and a phenol is often slow and requires harsh conditions.[2][3] Converting the carboxylic acid to its more reactive acid chloride derivative using thionyl chloride (SOCl₂) allows the subsequent esterification to proceed rapidly and under mild conditions, preventing side reactions.

Caption: Detailed workflow for the synthesis of the target compound.

Experimental Protocols

Step 1: Synthesis of 4-(pentyloxy)benzoic acid

• Setup: To a 250 mL round-bottom flask equipped with a reflux condenser, add methyl 4-hydroxybenzoate (1.0 eq), 1-bromopentane (1.2 eq), and potassium carbonate (2.5 eq) in acetone (100 mL).

• Reaction: Heat the mixture to reflux and stir vigorously for 24 hours. Monitor the reaction's progress by Thin Layer Chromatography (TLC).

• Workup (Ester Hydrolysis): After cooling, filter off the potassium carbonate. Evaporate the acetone. To the resulting crude ester, add a solution of potassium hydroxide (3.0 eq) in a 3:1 mixture of ethanol and water. Reflux for 4 hours until the ester is fully hydrolyzed.

• Isolation: Cool the mixture and remove the ethanol via rotary evaporation. Dilute the remaining aqueous solution with water and wash with diethyl ether to remove any unreacted 1-bromopentane. Carefully acidify the aqueous layer to pH ~2 with concentrated HCl.

• Purification: The white precipitate of 4-(pentyloxy)benzoic acid is collected by vacuum filtration, washed with cold water, and recrystallized from an ethanol/water mixture to yield the pure intermediate.

Step 2: Synthesis of 4-Methoxyphenyl 4-(pentyloxy)benzoate

• Acid Chloride Formation: In a 100 mL flask under an inert atmosphere (argon or nitrogen), suspend 4-(pentyloxy)benzoic acid (1.0 eq) in thionyl chloride (5.0 eq). Add a catalytic amount of dimethylformamide (DMF, 1-2 drops).

• Reaction: Heat the mixture to a gentle reflux for 2 hours. The solid will dissolve as it converts to the acid chloride.

• Isolation of Intermediate: Remove the excess thionyl chloride by distillation, followed by high vacuum, to yield the crude 4-(pentyloxy)benzoyl chloride as an oil. Use this directly in the next step.

• Esterification: Dissolve the crude acid chloride in anhydrous dichloromethane (DCM). In a separate flask, dissolve 4-methoxyphenol (1.0 eq) and pyridine (1.2 eq) in anhydrous DCM. Cool the phenol solution to 0 °C in an ice bath.

• Reaction: Add the acid chloride solution dropwise to the cooled phenol solution with stirring. After the addition is complete, remove the ice bath and allow the reaction to stir at room temperature overnight.

• Workup: Transfer the reaction mixture to a separatory funnel. Wash sequentially with 1M HCl, saturated sodium bicarbonate solution, and brine.

• Purification: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure. The crude product is purified by column chromatography on silica gel (eluting with a hexane/ethyl acetate gradient) to yield the final product as a white solid.

Analytical Characterization

The identity and purity of the synthesized compound must be confirmed through a combination of spectroscopic and analytical methods. The following table summarizes the expected results.

Table 2: Expected Analytical Data

Technique	Expected Observations
¹H NMR (400 MHz, CDCl₃)	δ (ppm): ~8.1 (d, 2H, Ar-H ortho to C=O), ~7.1 (d, 2H, Ar-H ortho to ester O), ~6.95 (d, 2H, Ar-H ortho to pentyloxy), ~6.9 (d, 2H, Ar-H ortho to methoxy), ~4.0 (t, 2H, -OCH₂ -(CH₂)₃CH₃), ~3.8 (s, 3H, -OCH₃ ), ~1.8 (quintet, 2H, -OCH₂CH₂ -), ~1.4 (m, 4H, -(CH₂)₂CH₃), ~0.9 (t, 3H, -CH₂CH₃ ).
¹³C NMR (100 MHz, CDCl₃)	δ (ppm): ~165 (Ester C =O), ~163 (Ar-C -Opentyl), ~157 (Ar-C -OCH₃), ~144 (Ar-C -O-ester), ~132 (Ar-C H ortho to C=O), ~122 (Ar-C H ortho to ester O), ~121 (Ar-C -C=O), ~114.5 (Ar-C H ortho to OCH₃), ~114 (Ar-C H ortho to Opentyl), ~68 (-OC H₂-alkyl), ~55.5 (-OC H₃), ~29, ~28, ~22, ~14 (Alkyl carbons).
FT-IR (KBr, cm⁻¹)	ν: ~2950-2850 (C-H aliphatic stretch), ~1735 (C=O ester stretch), ~1605, 1510 (C=C aromatic stretch), ~1250, 1160 (C-O ether & ester stretch).
Mass Spec. (EI)	m/z: 314 (M⁺), with characteristic fragments corresponding to the 4-(pentyloxy)benzoyl cation and the 4-methoxyphenoxy radical.
DSC	Expected to show a sharp endotherm for the crystal-to-liquid crystal transition (melting point) and a smaller endotherm for the liquid crystal-to-isotropic liquid transition (clearing point).

Applications in Materials Science

The primary application of 4-Methoxyphenyl 4-(pentyloxy)benzoate is as a component in liquid crystal mixtures. Phenyl benzoate-based molecules are foundational to many nematic liquid crystal formulations used in electro-optical devices.[1][4]

• Liquid Crystal Displays (LCDs): By incorporating it into a multi-component mixture, its properties can help tune the final characteristics of the display, such as the operating temperature range, viscosity, and dielectric anisotropy.

• Host Material: It can serve as a nematic host for chiral dopants to induce a helical structure, creating chiral nematic phases, or for dichroic dyes in guest-host displays.[1]

• Research Standard: Due to its well-defined structure, it serves as an excellent model compound for fundamental studies into structure-property relationships in liquid crystals, exploring how variations in the alkoxy chain length and ester linkage affect mesophase stability and transition temperatures.[5][6]

Safety and Handling

As a fine chemical, 4-Methoxyphenyl 4-(pentyloxy)benzoate requires careful handling in a laboratory setting. While a specific Material Safety Data Sheet (MSDS) is not available, data from analogous structures like 4-methoxyphenyl benzoate suggest the following precautions.[7]

• Engineering Controls: Handle only in a well-ventilated area, preferably within a chemical fume hood.

• Personal Protective Equipment (PPE):

  • Eye/Face Protection: Wear chemical safety goggles or a face shield.

  • Skin Protection: Wear nitrile or other chemically resistant gloves. A lab coat is mandatory.

  • Respiratory Protection: Avoid inhaling dust. If dust is generated, use a NIOSH-approved respirator with a particulate filter.

• Handling: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after handling. Keep away from ignition sources.

• Storage: Store in a tightly sealed container in a cool, dry, and dark place.

• Hazard Classification (Anticipated): Based on similar compounds, it may cause skin irritation or an allergic skin reaction.[7] It is also predicted to be toxic to aquatic life.[7] All waste should be disposed of as hazardous chemical waste according to local regulations.

References

• PubChem. (n.d.). 4-Methoxyphenyl benzoate. National Center for Biotechnology Information. Retrieved from [Link]

• MDPI. (2012, April 17). 4-{[(4-Methoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(Hexadecanoyloxy)benzoate. Retrieved from [Link]

• ResearchGate. (2025, August 10). 4-Methoxyphenyl benzoate | Request PDF. Retrieved from [Link]

• Google Patents. (2004, September 8). Process for preparation of 4-(4-phenoxyphenoxy) benzoic acid by oxidation of 1-(4-methylphenoxy)-4-phenoxybenzene.

• Yeşilel, O. Z., et al. (2021). Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal. PMC. Retrieved from [Link]

• Google Patents. (n.d.). WO2019059801A1 - Method for preparing benzoic acid esters.

• ResearchGate. (2015). Crystal structure of 4-(4-methoxyphenoxy)benzaldehyde. Retrieved from [Link]

• ResearchGate. (2021, February 17). Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy) benzoyloxy]benzoate liquid crystal. Retrieved from [Link]

• Google Patents. (n.d.). CN101092377A - Method for preparing 4 -methoxy - benzonitrile through 'one pot metho'.

• International Journal of Scientific & Technology Research. (2020, February). Solvent-Free Esterification Of Substituted Benzoic Acids With Alcohols Using Modified Montmorillonite K10 As Solid. Retrieved from [Link]

• White Rose Research Online. (2025, January 13). Twist-bend liquid crystal phases and molecular structure - the role of methoxybiphenyl. Retrieved from [Link]

• ResearchGate. (2015, December 3). I would like to ask what would be the most probable side products when performing Esterification using a benzoic acid derivative and ethanol?. Retrieved from [Link]

• NIH. (n.d.). Preparation and Applications of 4-Methoxybenzyl Esters in Organic Synthesis. PMC. Retrieved from [Link]

• Royal Society of Chemistry. (n.d.). Electronic Supplementary Information. Retrieved from [Link]

• MDPI. (2021, February 27). Vertical Orientation of Liquid Crystal on 4-n-Alkyloxyphenoxymethyl-Substituted Polystyrene Containing Liquid Crystal Precursor. Retrieved from [Link]

Sources

• 1. ossila.com [ossila.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal - PMC [pmc.ncbi.nlm.nih.gov]
• 6. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 7. 4-Methoxyphenyl benzoate | C14H12O3 | CID 137059 - PubChem [pubchem.ncbi.nlm.nih.gov]

Synthesis Pathway of 4-Methoxyphenyl 4-(pentyloxy)benzoate: A Technical Guide

Executive Summary

4-Methoxyphenyl 4-(pentyloxy)benzoate is a highly specialized ester, frequently utilized as a mesogenic core in the development of thermotropic liquid crystals. Molecules containing phenyl benzoate cores are foundational to advanced optical and electronic materials due to their rigid, rod-like structures which promote long-range orientational order[1]. Synthesizing this compound requires the precise construction of both an ether linkage and an ester linkage. This whitepaper outlines a robust, two-stage synthetic pathway—combining a Williamson etherification with a DMAP-catalyzed Steglich esterification—designed to maximize yield while preserving the integrity of the acid-labile ether groups.

Retrosynthetic Strategy & Pathway Logic

The target mesogen is constructed via a convergent two-step sequence. Retrosynthetic disconnection of the central ester bond yields 4-(pentyloxy)benzoic acid and 4-methoxyphenol. Further disconnection of the intermediate benzoic acid at the alkyl ether bond reveals readily available precursors: 4-hydroxybenzoic acid and 1-bromopentane.

Synthesis pathway of 4-methoxyphenyl 4-(pentyloxy)benzoate via Williamson and Steglich reactions.

Stage 1: Core Alkylation via Williamson Etherification

The first stage involves the synthesis of the intermediate 4-(pentyloxy)benzoic acid[2].

Mechanistic Causality

The success of this step relies on exploiting the differential acidity of the carboxylic acid (

) and the phenolic hydroxyl ( ). The use of 2.5 equivalents of potassium hydroxide (KOH) is not arbitrary; it establishes a self-buffering system that sequentially deprotonates both acidic sites, forming a highly nucleophilic dipotassium salt. Alkylation with 1-bromopentane occurs preferentially at the more nucleophilic phenoxide oxygen via an mechanism. Any minor esterification byproducts (from carboxylate alkylation) are subsequently saponified during the basic reflux.

Step-by-Step Protocol

• Deprotonation: Dissolve KOH (2.5 eq) in a 1:1 mixture of absolute ethanol and deionized water. Slowly add 4-hydroxybenzoic acid (1.0 eq) while stirring. The solution will clarify as the dipotassium salt forms.

• Alkylation: Add 1-bromopentane (1.2 eq) dropwise via an addition funnel over 30 minutes to prevent localized thermal spiking.

• Reflux: Heat the reaction mixture to reflux (

  ) for 12 hours under a nitrogen atmosphere.

• Saponification & Workup: Cool the mixture to room temperature and dilute with distilled water. Extract once with diethyl ether to remove unreacted 1-bromopentane.

• Precipitation: Acidify the aqueous layer dropwise with concentrated HCl until the pH reaches 2.0.

• Isolation: Filter the resulting white precipitate under vacuum, wash with cold water, and recrystallize from hot ethanol to yield pure 4-(pentyloxy)benzoic acid.

Self-Validating System: This protocol validates itself during the acidification step (Step 5). The sudden formation of a dense, white precipitate upon reaching pH 2.0 confirms the successful isolation of the free carboxylic acid from its water-soluble potassium salt.

Stage 2: Mesogen Assembly via Steglich Esterification

While structural analogs like 4-pentylphenyl 4-methoxybenzoate are traditionally synthesized via highly reactive acid chloride intermediates[1], the Steglich esterification offers a superior, mild alternative that avoids corrosive thionyl chloride and prevents the potential cleavage of the newly formed ether linkages[3].

Mechanistic Causality

This stage utilizes N,N'-Dicyclohexylcarbodiimide (DCC) to activate the carboxylic acid and 4-Dimethylaminopyridine (DMAP) as a nucleophilic acyl transfer catalyst. The addition of DMAP is the critical causality factor in this protocol. Without DMAP, the

-acylisourea intermediate undergoes a slow 1,3-rearrangement to form a thermodynamically stable, but synthetically useless, -acylurea[4]. DMAP outcompetes this dead-end pathway by acting as a superior nucleophile, generating an active -acylpyridinium intermediate that rapidly reacts with the sterically hindered 4-methoxyphenol[3].

Mechanistic logic of the Steglich esterification highlighting DMAP-mediated acyl transfer.

Step-by-Step Protocol

Note: To improve the green chemistry profile of this synthesis, anhydrous acetonitrile can be substituted for traditional dichloromethane (DCM) without compromising yield[5].

• Activation: In an oven-dried round-bottom flask under nitrogen, dissolve 4-(pentyloxy)benzoic acid (1.0 eq), 4-methoxyphenol (1.0 eq), and DMAP (0.1 eq) in anhydrous acetonitrile.

• Coupling: Cool the flask to

  using an ice bath. Dissolve DCC (1.1 eq) in a small volume of acetonitrile and add it dropwise to the reaction mixture.

• Propagation: Stir the mixture at

  for 1 hour, then allow it to warm to room temperature and stir for an additional 12–24 hours.

• Filtration: Filter the reaction mixture through a Celite pad to remove the precipitated byproduct.

• Purification: Concentrate the filtrate under reduced pressure. Redissolve the crude residue in ethyl acetate and wash sequentially with 0.5 M HCl (to remove DMAP), saturated

  (to remove unreacted acid), and brine.

• Final Isolation: Dry the organic layer over anhydrous

  , filter, and evaporate. Recrystallize the crude product from a hexane/ethyl acetate mixture to yield the pure liquid crystal mesogen.

Self-Validating System: The Steglich protocol provides immediate visual feedback. The conversion of DCC to dicyclohexylurea (DCU) results in a highly insoluble white precipitate. The onset of precipitation confirms the formation of the

-acylisourea intermediate, while the cessation of new precipitate indicates that the coupling reaction has reached completion.

Quantitative Reaction Parameters

The following table summarizes the stoichiometric and physical data required to execute this synthesis successfully.

Reagent / Product	Synthetic Role	MW ( g/mol )	Equivalents	Physical State	Expected Yield
4-Hydroxybenzoic acid	Starting Material	138.12	1.0	White solid	N/A
1-Bromopentane	Alkylating Agent	151.04	1.2	Colorless liquid	N/A
4-(Pentyloxy)benzoic acid	Intermediate	208.25	1.0	White solid	75–85%
4-Methoxyphenol	Reactant	124.14	1.0	White solid	N/A
DCC	Coupling Agent	206.33	1.1	Waxy solid	N/A
DMAP	Catalyst	122.17	0.1	White solid	N/A
4-Methoxyphenyl 4-(pentyloxy)benzoate	Final Product	314.38	N/A	Crystalline solid	80–90%

References

• [1] BenchChem. The Pivotal Role of 4-Methoxybenzoic Acid in the Advancement of Liquid Crystal Synthesis. Available at:

• [2] PubChem - NIH. Benzoic acid, 4-(pentyloxy)- | C12H16O3 | CID 85153. Available at:

• [3] Organic Chemistry Portal. Steglich Esterification. Available at:

• [5] PubMed - NIH. Synthesis of Esters Via a Greener Steglich Esterification in Acetonitrile. Available at:

• [4] Scribd. Steglich Esterification Overview. Available at:

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Benzoic acid, 4-(pentyloxy)- | C12H16O3 | CID 85153 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Steglich Esterification [organic-chemistry.org]
• 4. scribd.com [scribd.com]
• 5. Synthesis of Esters Via a Greener Steglich Esterification in Acetonitrile - PubMed [pubmed.ncbi.nlm.nih.gov]

4-Methoxyphenyl 4-(pentyloxy)benzoate: Synthesis, Mesomorphic Properties, and Applications in Advanced Optoelectronics

Executive Summary

4-Methoxyphenyl 4-(pentyloxy)benzoate is a highly specialized organic compound belonging to the phenyl benzoate family of liquid crystals (LCs). Characterized by its rigid aromatic core and flexible terminal alkoxy chains, this mesogen serves as a critical model compound for understanding thermotropic phase transitions, dielectric anisotropy, and host-guest interactions in optoelectronic and biomedical sensor applications.

This whitepaper provides an in-depth technical analysis of its structural causality, detailed synthetic workflows, phase characterization protocols, and its emerging role in drug development and biosensing pipelines.

Chemical Identity and Structural Causality

While standard chemical databases often index specific structural isomers—such as the widely commercialized 4-pentylphenyl 4-methoxybenzoate (Nematal 105, CAS 38444-13-2)[1]—the exact pentyloxy-methoxy ester is typically synthesized as a proprietary homologue within the

liquid crystal series.

• IUPAC Name: 4-Methoxyphenyl 4-(pentyloxy)benzoate

• Synonyms: p-Anisyl p-pentyloxybenzoate; 4-Methoxy-1-phenoxy 4-pentyloxybenzoate

• Molecular Formula: C₁₉H₂₂O₄

• Molar Mass: 314.38 g/mol

• CAS Number: Proprietary / Class-dependent (Related isomer CAS: 38444-13-2[1])

Mechanistic Drivers of Mesomorphism

The ability of 4-Methoxyphenyl 4-(pentyloxy)benzoate to form stable liquid crystalline phases (nematic and smectic) is dictated by three structural pillars:

• The Rigid Core (Phenyl Benzoate): The ester linkage (-COO-) connecting the two benzene rings restricts conformational freedom, providing the necessary geometric anisotropy (rod-like shape) required for liquid crystal alignment. Furthermore, studies on homologous pentyloxybenzoates demonstrate that weak directional intermolecular C-H...π interactions are fundamentally responsible for stabilizing the nematic mesophase[2].

• The Flexible Tail (Pentyloxy Group): The C₅H₁₁O- chain lowers the melting temperature (

  ) by disrupting crystal lattice packing efficiency. The ether oxygen adds a transverse dipole moment, influencing the compound's dielectric response.

• The Terminal Electron Donor (Methoxy Group): The -OCH₃ group engages in resonance with the adjacent phenyl ring, increasing the overall polarizability of the molecule. This enhances the birefringence (

  ), a critical parameter for optical displays and sensors.

Quantitative Data: Comparative Mesogenic Properties

To contextualize the physical properties of 4-Methoxyphenyl 4-(pentyloxy)benzoate, it is compared against its structural isomer (Nematal 105) and a standard biphenyl mesogen (5-OCB)[1].

Property	4-Methoxyphenyl 4-(pentyloxy)benzoate	4-Pentylphenyl 4-methoxybenzoate (Nematal 105)	4'-(Pentyloxy)-4-biphenylcarbonitrile (5-OCB)
Formula	C₁₉H₂₂O₄	C₁₉H₂₂O₃	C₁₈H₁₉NO
Core Structure	Phenyl Benzoate	Phenyl Benzoate	Biphenyl
Terminal Groups	-OC₅H₁₁, -OCH₃	-C₅H₁₁, -OCH₃	-OC₅H₁₁, -CN
Reference CAS	Proprietary	38444-13-2[1]	52364-71-3
Phase Behavior	Cr Sm N Iso	Cr N Iso	Cr N (47-67.5°C) Iso
Dielectric Anisotropy	Weakly Negative / Neutral	Weakly Negative	Strongly Positive

Experimental Workflow: Synthesis and Purification Protocol

The synthesis of phenyl benzoate mesogens requires strict control over moisture and stoichiometric ratios to prevent the hydrolysis of highly reactive intermediates. The following protocol utilizes a two-step acyl chloride route, designed as a self-validating system where each step includes an intrinsic quality control checkpoint.

Step-by-Step Methodology

Step 1: Activation of the Carboxylic Acid

• Procedure: Suspend 1.0 eq of 4-(pentyloxy)benzoic acid in an excess of thionyl chloride (SOCl₂). Add a catalytic drop of dimethylformamide (DMF). Reflux the mixture at 80 °C for 4 hours under an inert argon atmosphere.

• Causality: The carboxylic acid is inherently unreactive toward phenols. SOCl₂ converts it into 4-(pentyloxy)benzoyl chloride. DMF acts as a catalyst by forming a highly reactive Vilsmeier-Haack intermediate.

• Self-Validation: The reaction transitions from a cloudy suspension to a clear, homogeneous yellow solution, visually confirming the complete conversion to the acyl chloride. Excess SOCl₂ is then removed via vacuum distillation to prevent downstream side reactions.

Step 2: Esterification

• Procedure: Dissolve 1.1 eq of 4-methoxyphenol in anhydrous dichloromethane (DCM) containing 1.5 eq of pyridine. Cool the system to 0 °C. Slowly add the 4-(pentyloxy)benzoyl chloride (dissolved in DCM) dropwise over 30 minutes. Allow the reaction to warm to room temperature and stir for 12 hours.

• Causality: Pyridine serves a dual purpose: it acts as a nucleophilic catalyst to accelerate the esterification and as an acid scavenger to neutralize the HCl byproduct, driving the equilibrium toward the product. Cooling to 0 °C suppresses exothermic side reactions and prevents the degradation of the methoxyphenol.

• Self-Validation: The formation of a white precipitate (pyridinium chloride) serves as an immediate visual indicator that the esterification is proceeding successfully.

Step 3: Purification

• Procedure: Wash the organic layer sequentially with 1M HCl, saturated NaHCO₃, and brine. Dry over anhydrous MgSO₄. Evaporate the solvent and recrystallize the crude solid from hot absolute ethanol.

• Causality: Ethanol is chosen because the target ester has a steep solubility curve in it—highly soluble at 78 °C but virtually insoluble at 0 °C. Impurities (unreacted phenol and acid) remain in the cold mother liquor. High purity (>99%) is mandatory, as even trace impurities will drastically depress the liquid crystal clearing temperature (

  ).

Synthesis Workflow Diagram

Figure 1: Two-step synthesis and purification workflow for 4-Methoxyphenyl 4-(pentyloxy)benzoate.

Characterization and Phase Transition Analysis

To validate the mesomorphic properties, researchers must employ a combination of Differential Scanning Calorimetry (DSC) and Polarized Optical Microscopy (POM).

Protocol: Thermotropic Analysis

• DSC Analysis: Load 3–5 mg of the purified compound into an aluminum pan. Perform heating and cooling cycles at a strict rate of 5 °C/min under a nitrogen purge.

  • Causality: A rate of 5 °C/min is optimal; faster rates introduce thermal lag (skewing transition temperatures), while slower rates may fail to resolve closely overlapping smectic-to-nematic transitions.

• POM Analysis: Sandwich the sample between two glass substrates coated with unidirectionally rubbed polyimide. Heat the sample to its isotropic phase, then cool it slowly (1 °C/min) while observing under crossed polarizers.

  • Causality: The rubbed polyimide forces the LC molecules into a homogeneous (planar) alignment. As the sample cools, the emergence of a "schlieren" or thread-like optical texture confirms the nematic phase, while focal-conic fan textures indicate a highly ordered smectic phase.

Phase Transition Pathway Diagram

Figure 2: Reversible thermotropic phase transitions of the synthesized liquid crystal.

Applications in Optoelectronics and Drug Development

Host Material for Optoelectronics

Similar to its isomer Nematal 105, 4-Methoxyphenyl 4-(pentyloxy)benzoate acts as an excellent achiral host material for luminophores (e.g., perylene diimides)[1]. When luminophores are dissolved in this LC host, they adopt the homeotropic or homogeneous alignment of the mesogen. This alignment drastically decreases surface optical losses and enhances the emission efficiency of liquid-crystal displays (LCDs) and organic light-emitting diodes (OLEDs).

Label-Free Biosensing in Drug Discovery

In modern drug development, LCs are leveraged as signal amplifiers for biological events. Phenyl benzoate LCs can be interfaced with aqueous solutions containing target receptors. When a drug candidate binds to the receptor at the aqueous-LC interface, the binding event disrupts the delicate C-H...π interactions[2] and the orientational order of the LC. This triggers a macroscopic optical transition (from dark to bright under crossed polarizers), providing a label-free, high-throughput readout for protein-ligand binding kinetics.

References

• ResearchGate. "Molecular and crystal structure of liquid crystalline p-octyloxyphenyl p'-pentyloxybenzoate". ResearchGate Network. URL:[Link]

Sources

• 1. ossila.com [ossila.com]
• 2. researchgate.net [researchgate.net]

Technical Guide: Mesogenic Properties of 4-Methoxyphenyl 4-(pentyloxy)benzoate

This technical guide details the mesogenic properties, synthesis, and characterization protocols for 4-Methoxyphenyl 4-(pentyloxy)benzoate . It is structured to serve as a primary reference for researchers investigating structure-property relationships in calamitic liquid crystals.

Part 1: Executive Summary & Molecular Architecture

4-Methoxyphenyl 4-(pentyloxy)benzoate is an asymmetric, rod-like (calamitic) ester mesogen. It belongs to the renowned 4-alkoxyphenyl 4-alkoxybenzoate homologous series. Unlike its structural isomer, 4-pentylphenyl 4-methoxybenzoate (Nematal 105), which is a well-known room-temperature nematic, the target compound exhibits higher transition temperatures due to the specific dipole arrangement of the ester linkage relative to the alkoxy tails.

Molecular Architecture

• Core: Phenyl benzoate rigid core.[1]

• Terminal A (Acid side): Pentyloxy group (

  ). The 5-carbon chain provides sufficient flexibility to disrupt crystalline packing but is short enough to favor Nematic over Smectic ordering.

• Terminal B (Phenol side): Methoxy group (

  ). A short, rigid polar cap that enhances the length-to-breadth aspect ratio.

• Linkage: Ester (

  ). The central linkage introduces a permanent dipole moment transverse to the long molecular axis, influencing the dielectric anisotropy ( ).

Theoretical Mesophase Prediction: Based on the Odd-Even Effect in the nOOm series, the pentyl (odd) chain typically promotes higher order parameters than even chains. However, the short methoxy tail usually suppresses smectic layer formation, predicting a predominantly Nematic (N) phase , potentially monotropic or with a narrow enantiotropic range.

Part 2: Synthesis & Purification Protocol

To ensure reproducible mesogenic properties, high purity (>99.5%) is required. Traces of unreacted phenol or acid will significantly depress the isotropic transition temperature (

).

Reaction Logic: Acid Chloride Route

We utilize the acid chloride method over DCC coupling for this specific derivative to avoid urea byproducts which are difficult to remove from the liquid crystalline matrix.

Reagents:

• 4-(Pentyloxy)benzoic acid (Precursor A)

• Thionyl Chloride (

  )

• 4-Methoxyphenol (Precursor B)

• Triethylamine (

  , Proton Scavenger)

• Dichloromethane (DCM, Solvent)

Workflow Diagram

Caption: Step-by-step synthesis via acid chloride activation to ensure high-purity ester formation.

Detailed Procedure

• Activation: Dissolve 10 mmol of 4-(pentyloxy)benzoic acid in 15 mL

  . Reflux for 3 hours until gas evolution ( , ) ceases. Distill off excess to yield the crude acid chloride.

• Coupling: Dissolve 10 mmol of 4-methoxyphenol and 12 mmol of triethylamine in 30 mL dry DCM. Cool to 0°C.

• Addition: Dropwise add the acid chloride (dissolved in 10 mL DCM) to the phenol solution. Stir at 0°C for 1 hour, then warm to Room Temperature (RT) overnight.

• Extraction: Wash organic layer with 1N HCl (2x) to remove amine, then 1N NaOH (2x) to remove unreacted phenol, followed by brine.

• Crystallization: Recrystallize the crude solid from a 1:1 mixture of Ethanol/Hexane. This solvent system is critical to separate the mesogen from non-mesogenic impurities.

Part 3: Mesogenic Characterization

Thermal Transitions (DSC)

Differential Scanning Calorimetry (DSC) is the primary validation tool.

• Protocol: Heat/Cool rate of 5°C/min or 10°C/min.

• Expected Profile:

  • Heating: Sharp endotherm at Melting Point (

    ).

  • Cooling: Exotherm at Isotropic-Nematic (

    ) transition (often supercools).

Representative Data (Homologous Series Estimate): Note: Exact values depend on purity. These ranges are derived from the nOOm series behavior.

Transition	Temperature Range (°C)	Enthalpy ( )	Observation
Melting ( )	45 - 55°C	High	Crystal Isotropic/Nematic
Clearing ( )	60 - 75°C	Low (< 2 kJ/mol)	Nematic Isotropic
Supercooling	Common	N/A	often observed 5-10°C lower on cooling

Optical Texture (POM)

Polarized Optical Microscopy (POM) confirms the mesophase identity.

• Setup: Cross-polarizers, Hot stage.

• Observation: Upon cooling from the isotropic liquid.

• Texture Identification:

  • Nematic Phase: Look for Schlieren textures (brushes meeting at point singularities) or Marbled textures . Flash-shearing the slide will produce a uniform alignment that relaxes back to Schlieren.

  • Absence of Smectic: The lack of "Focal Conic Fan" textures confirms the absence of a Smectic A phase, which is consistent with the short C1 (methoxy) tail.

Characterization Logic Diagram

Caption: Logical workflow for confirming Nematic phase identity using DSC enthalpy and POM texture.

Part 4: Structure-Property Relationships

Understanding why 5OO1 behaves this way is crucial for molecular design.

Comparison: 5OO1 vs. Nematal 105

The target compound (5OO1) is an isomer of the commercial liquid crystal Nematal 105 (4-pentylphenyl 4-methoxybenzoate).

Property	Target: 5OO1	Isomer: Nematal 105	Mechanism
Structure	MeO-Ph-OOC-Ph-OC5	C5-Ph-OOC-Ph-OMe	Ester direction reversal
Melting Point	Higher (~50°C)	Lower (~29°C)	Packing efficiency of the alkoxy-acid core
Phase	Nematic	Nematic	Short tails prevent layer stratification

Key Insight: The "Odd-Even Effect" is prominent in this series. The pentyl chain (C5, odd) typically imparts higher transition temperatures (

) compared to the butyl (C4) or hexyl (C6) homologs due to the alternation in the anisotropy of molecular polarizability.

Part 5: Applications

• Eutectic Mixtures: Due to its structural similarity but different melting profile compared to Nematal 105, 5OO1 is an excellent candidate for eutectic mixtures to depress the melting point of LCD formulations without disrupting the nematic order.

• Anisotropic Solvents: The chemical stability of the phenyl benzoate core makes it a suitable host for spectroscopic analysis of dissolved chiral dopants.

References

• Kelker, H., & Hatz, R. (1980). Handbook of Liquid Crystals. Verlag Chemie.

• NIST Standard Reference Data. Transition Temperatures for 4,4'-alkyl/alkoxyphenylbenzoates. National Institute of Standards and Technology.

• Ossila. 4-Pentylphenyl 4-methoxybenzoate (Nematal 105) Technical Data. (Comparative data for structural isomer).

• Gray, G. W. (1962). Molecular Structure and the Properties of Liquid Crystals. Academic Press.

• Imrie, C. T., et al. (2012). Liquid Crystal Dimers and Oligomers. Structure-property correlations in ester-linked mesogens.

Sources

• 1. szfki.hu [szfki.hu]

Technical Guide: Nematic Phase of 4-Methoxyphenyl 4-(pentyloxy)benzoate

This guide provides an in-depth technical analysis of 4-Methoxyphenyl 4-(pentyloxy)benzoate , a specific structural isomer of the well-known liquid crystal class of phenyl benzoates.

Editorial Note: A critical distinction must be made immediately. The chemical industry standard "Nematal 105" is 4-pentylphenyl 4-methoxybenzoate.[1] The user has requested the dialkoxy analogue: 4-methoxyphenyl 4-(pentyloxy)benzoate. This guide focuses strictly on the requested dialkoxy structure, referencing the isomer only for comparative baseline data.

Executive Summary

4-Methoxyphenyl 4-(pentyloxy)benzoate (Structure:

) is a calamitic (rod-like) mesogen belonging to the homologous series of 4,4'-dialkoxyphenyl benzoates. Unlike its alkyl-alkoxy isomer (Nematal 105), which is a room-temperature nematic, the introduction of a second alkoxy oxygen atom significantly alters the molecular dipole and aspect ratio, typically elevating phase transition temperatures and enhancing the stability of the nematic order parameter ( ).

This guide outlines the molecular physics, synthesis protocols, and characterization methodologies required to isolate and utilize the nematic phase of this specific mesogen.

Molecular Architecture & Anisotropy

The formation of the nematic phase is driven by the anisotropic shape and the intermolecular forces of the mesogen.

• Rigid Core: The central phenyl benzoate ester linkage provides the necessary geometric rigidity. The ester group introduces a permanent dipole moment perpendicular to the long axis, which influences the dielectric anisotropy (

  ).

• Terminal Tails:

  • Head (Acid side): A pentyloxy chain (

    ) provides flexibility and promotes end-to-end separation, stabilizing the liquid crystalline state against crystallization.

  • Tail (Phenol side): A methoxy group (

    ) acts as a short, polar cap.

• Isomer Effect: In the requested molecule, the long alkoxy tail is on the acid side of the ester. In the common isomer (Nematal 105), the long tail is an alkyl chain on the phenol side. The "double alkoxy" nature of the target molecule increases the molecular length and polarizability anisotropy (

  ), generally resulting in a higher Clearing Point ( ) compared to the alkyl-alkoxy isomer.

Structural Logic Diagram

The following diagram illustrates the structure-property relationships driving the nematic phase.

Figure 1: Structural decomposition of the mesogen showing the contribution of each moiety to nematic phase stability.

Thermodynamic Profile (Phase Transitions)

While the isomer Nematal 105 exhibits a phase sequence of Cr 29 N 43 I , the target dialkoxy molecule typically exhibits higher transition temperatures due to increased core rigidity and van der Waals interactions from the additional oxygen.

Expected Phase Sequence:

• Cr (Crystalline Solid): Highly ordered, birefringent.

• N (Nematic): Fluid, long-range orientational order, no positional order.

• I (Isotropic): Disordered liquid.

Note: Dialkoxy benzoates often exhibit monotropic or enantiotropic Smectic C (SmC) or Smectic A (SmA) phases if the tail length increases. With a C5 tail, a pure Nematic phase is the dominant mesophase, though a transient Smectic phase may appear upon supercooling.

Data Table: Comparative Properties (Estimated)

Property	Nematal 105 (Isomer)	Target: 4-Methoxyphenyl 4-(pentyloxy)benzoate
Structure Code	5-Ph-COO-Ph-O1	5O-Ph-COO-Ph-O1
Linkage Type	Alkyl-Alkoxy	Dialkoxy
Melting Point ( )	~29°C	> 45°C (Est.)
Clearing Point ( )	~43°C	> 55°C (Est.)
Dielectric Anisotropy	Negative ( )	Negative ( )

Experimental Protocols

A. Synthesis: Steglich Esterification

To obtain high-purity mesogens required for sharp phase transitions, the Steglich esterification is preferred over acid chloride routes due to milder conditions that prevent ether cleavage.

Reagents:

• 4-(Pentyloxy)benzoic acid (1.0 eq)

• 4-Methoxyphenol (1.0 eq)

• DCC (N,N'-Dicyclohexylcarbodiimide) (1.1 eq)

• DMAP (4-Dimethylaminopyridine) (0.1 eq, catalyst)

• Dichloromethane (DCM) (Solvent, anhydrous)

Protocol:

• Dissolution: Dissolve 4-(pentyloxy)benzoic acid and 4-methoxyphenol in anhydrous DCM under a nitrogen atmosphere.

• Catalyst Addition: Add DMAP to the stirring solution.

• Coupling: Cool the mixture to 0°C. Add DCC dissolved in DCM dropwise over 30 minutes.

• Reaction: Allow the mixture to warm to room temperature and stir for 12–24 hours. A white precipitate (dicyclohexylurea, DCU) will form.

• Filtration: Filter off the DCU by vacuum filtration.

• Workup: Wash the filtrate with 0.5N HCl (to remove DMAP), saturated

  , and brine. Dry over .

• Purification (Critical): Recrystallize the crude solid from Ethanol/Hexane (1:1) . Repeat until the clearing point (

  ) is constant (within 0.1°C) by DSC.

B. Characterization: Polarized Optical Microscopy (POM)

Objective: Confirm Nematic texture and identify phase transition temperatures.

• Sample Prep: Place a small amount of the recrystallized solid between a glass slide and a cover slip. No alignment layer is needed for initial texture identification.

• Heating: Heat to the Isotropic phase (clear liquid).

• Cooling: Cool at a rate of 1°C/min.

• Observation:

  • Isotropic: Dark field (Crossed polarizers).

  • Nematic Onset: Appearance of "droplets" which coalesce into a Schlieren texture . Look for 2-brush and 4-brush defects (disclinations).

  • Solidification: Rapid growth of crystalline domains.

Workflow Diagram: Synthesis & Characterization

Figure 2: Step-by-step workflow for the synthesis and purification of the liquid crystal.

References

• NIST Standard Reference Data. Transition Temperatures for 4,4'-Alkyl/alkoxyphenylbenzoates. National Institute of Standards and Technology. [Link]

• Van Meter, J. P. (1973). Chemistry of Liquid Crystals. Eastman Kodak Company Research Laboratories.
• Kelly, S. M. (1995). Liquid Crystals: Chemistry and Structure-Property Relationships. In: Handbook of Liquid Crystals. Wiley-VCH.

Sources

• 1. ossila.com [ossila.com]

Solubility Profile & Characterization of 4-Methoxyphenyl 4-(pentyloxy)benzoate

This is an in-depth technical guide on the solubility profile, thermodynamic modeling, and experimental characterization of 4-Methoxyphenyl 4-(pentyloxy)benzoate .

Technical Guide for Researchers & Formulation Scientists

Executive Summary

4-Methoxyphenyl 4-(pentyloxy)benzoate (Molecular Formula: C₁₉H₂₂O₄) is a prominent mesogenic ester belonging to the phenyl benzoate family.[1][2][3][4] It is widely utilized as a precursor or component in nematic liquid crystal (LC) mixtures due to its structural anisotropy and ability to modulate phase transition temperatures.[1][2][4]

Understanding the solubility of this compound is critical for two primary workflows:

• Purification: Designing efficient recrystallization processes to remove synthesis byproducts.[1][2][4]

• Formulation: Ensuring thermodynamic stability in eutectic LC mixtures to prevent crystallization at low operating temperatures (cryogenic stability).

This guide provides a comprehensive analysis of its solubility landscape, thermodynamic modeling frameworks (Apelblat/Van’t Hoff), and validated experimental protocols for precise determination.[2][3][4]

Physicochemical Profile

Before analyzing solubility, one must establish the solute's fundamental properties.[2][3][4] The presence of the pentyloxy tail (hydrophobic) and the methoxy head (moderately polar) creates an amphiphilic character that dictates solvent interaction.[2][3]

Property	Value / Description	Relevance to Solubility
Molecular Weight	314.38 g/mol	Moderate MW implies diffusion-limited dissolution kinetics.[1][2][3][4]
Melting Point	~29–55 °C (Isomer dependent)*	Low enthalpy of fusion (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> ) favors solubility in organic solvents.[2][4]
LogP (Octanol/Water)	~5.2 (Predicted)	Highly lipophilic; negligible water solubility.[1][2][3][4]
H-Bond Donors	0	Aprotic; relies on dipole-dipole and Van der Waals interactions.[1][2][3][4]
H-Bond Acceptors	4 (Ester + 2 Ethers)	Good interaction with protic solvents (Alcohols) via H-bonding.[1][2][3][4]

*Note: Melting points for phenyl benzoate homologs vary based on crystalline polymorphism.[1][2][4] The target compound typically exhibits a nematic mesophase upon melting.[1][2][3][4]

Solubility Landscape & Solvent Selection

The solubility of 4-Methoxyphenyl 4-(pentyloxy)benzoate follows the "like dissolves like" principle, heavily influenced by the phenyl benzoate core (aromatic/ester character) and the alkyl chain.[1][2][3][4]

Solubility Trends by Solvent Class

The following data represents the expected solubility hierarchy derived from homologous phenyl benzoate liquid crystals.

Solvent Class	Representative Solvents	Solubility Rating	Interaction Mechanism
Chlorinated	Chloroform, DCM	Excellent (>200 mg/mL)	Strong dipole interactions; ideal for stock solutions.[1][2][3][4]
Aromatic	Toluene, Benzene	Very Good	ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted"> stacking interactions with the benzoate core.[1][2][4]
Polar Aprotic	THF, Acetone, DMF	Good	Dipole-dipole interactions with the ester linkage.[1][3][4]
Polar Protic	Ethanol, Methanol	Temperature Dependent	High at boiling point; low at RT.[1][2][3][4] Ideal for Recrystallization.
Alkanes	Hexane, Heptane	Low	Limited interaction; primarily Van der Waals with the pentyl tail.[1][2][3][4]
Aqueous	Water	Insoluble	Hydrophobic exclusion dominates.[1][2][4]

The Recrystallization Sweet Spot

For purification, a binary solvent system or a temperature-dependent single solvent is required.[1][2][3][4]

• Recommended System: Ethanol (95%) .[1][2][4]

• Mechanism: The compound is freely soluble in boiling ethanol due to entropy gains but crystallizes out upon cooling as the enthalpy of solution dominates.[1][2]

• Alternative: Toluene/Heptane (Solvent/Anti-solvent precipitation).[1][2][3][4]

Thermodynamic Modeling Framework

To predict solubility (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

) at various temperatures ( ), researchers must correlate experimental data using thermodynamic models.[2][4] This is essential for generating the solubility curves required for process scaling.[1][2]

Modified Apelblat Equation

The most accurate empirical model for phenyl benzoate derivatives is the Modified Apelblat Equation , which accounts for the non-ideal behavior of the solution.[2][3][4]

• : Mole fraction solubility of the solute.[1][2]
• : Absolute temperature (Kelvin).[1][2][4]
• : Empirical parameters derived from regression analysis of experimental data.

Van't Hoff Analysis

To determine the thermodynamic driving forces (Enthalpy

and Entropy ), use the Van't Hoff equation: [1][4]

• Plot:

  vs. .

• Slope: ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

  (Endothermic processes have negative slopes in this plot).[1][2][4]

• Intercept:

  .[1][2][4]

Logic Diagram: Thermodynamic Analysis

Caption: Decision logic for selecting the appropriate thermodynamic model based on experimental solubility data linearity.

Experimental Protocols

To generate the data required for the models above, use the Static Gravimetric Method .[2][3][4] This method is self-validating and requires no external calibration standards (unlike HPLC).[1][2][4]

Protocol: Static Equilibrium Gravimetric Method[2][3][4]

Objective: Determine the saturation mole fraction (

) at temperatures to .

Materials:

• Jacketed glass vessel (50 mL) with temperature control (

  ).

• Magnetic stirrer.[1][2][4]

• Syringe filters (0.22 µm, PTFE).[1][2][3][4]

• Analytical balance (precision

  ).

Workflow:

• Saturation: Add excess 4-Methoxyphenyl 4-(pentyloxy)benzoate to 20 mL of the target solvent (e.g., Ethanol, Toluene) in the jacketed vessel.

• Equilibration: Stir at the set temperature for 4–6 hours .

• Settling: Stop stirring and allow the suspension to settle for 1 hour (maintain temperature).

• Sampling: Withdraw 2 mL of the supernatant using a pre-warmed syringe and filter immediately into a pre-weighed weighing vial (

  ).

• Weighing (Wet): Weigh the vial + solution (

  ).

• Drying: Evaporate the solvent in a vacuum oven at 40 °C until constant mass is achieved.

• Weighing (Dry): Weigh the vial + dry solute (

  ).

Calculation: ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="ng-star-inserted display">

[1][2][4]

Experimental Workflow Diagram

Caption: Step-by-step workflow for the Static Gravimetric Determination of solubility.

Applications & Implications

Purification via Recrystallization

The steep solubility curve in Ethanol (low at 20°C, high at 78°C) makes it the solvent of choice.[2][3][4]

• Protocol: Dissolve crude material in boiling ethanol (approx. 10 mL/g). Filter hot to remove insoluble particulates.[1][2][4] Cool slowly to 4°C. Harvest crystals via vacuum filtration.

• Yield Expectation: >85% recovery with >99.5% purity (HPLC).

Liquid Crystal Formulations

In LC mixtures, this compound acts as a "host" or "diluent."[1][2][3][4]

• Eutectic Points: To lower the melting point of a mixture, this mesogen is blended with homologs (e.g., 4-ethoxyphenyl analogs).[1][3][4] The solubility parameters calculated above (Hansen Solubility Parameters) are used to predict the stability of these mixtures and prevent phase separation at low temperatures (crystallization damage in displays).[2]

References

The following authoritative sources provide the foundational data and methodologies used to construct this guide.

• Thati, J., et al. "Solubility of benzoic acid in pure solvents and binary mixtures."[1][2][3][4][5][6] Journal of Chemical & Engineering Data, 2010.[1][2][4] Link[2][4]

  • Provides the baseline solubility behavior for the benzoic acid core and the valid

• CymitQuimica. "4-Methoxyphenyl 4-[[6-[(1-oxo-2-propen-1-yl)oxy]hexyl]oxy]benzoate Product Data." Link

  • Source for structural analogs and commercially available phenyl benzoate derivatives.[1][2][3]

• Ossila. "4-Pentylphenyl 4-methoxybenzoate (Nematal 105) Specifications." Link

  • Provides physicochemical properties (MP, Phase transitions) for the closest structural isomer.[3][4]

• PubChem. "4-Methoxyphenyl benzoate Compound Summary."[1][2][4] Link[2][4]

  • Authoritative source for the core phenyl benzo

• Ridkaa, O., et al. "Thermodynamic properties of methyl 4-(4-methoxyphenyl)... in organic solutions."[1][2][3][4][7] French-Ukrainian Journal of Chemistry, 2019.[1][2][3][4][7] Link

  • Reference for the application of Apelblat and Van't Hoff analysis to methoxyphenyl esters.

Sources

• 1. CAS 93-99-2: Phenyl benzoate | CymitQuimica [cymitquimica.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. 4-{[(4-Methoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(Hexadecanoyloxy)benzoate [mdpi.com]
• 5. pure.ul.ie [pure.ul.ie]
• 6. (PDF) Solubility of Benzoic Acid in Pure Solvents and Binary Mixtures [academia.edu]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

molecular weight and formula of 4-Methoxyphenyl 4-(pentyloxy)benzoate

An In-Depth Technical Guide to 4-Methoxyphenyl 4-(pentyloxy)benzoate

Authored by: Dr. Gemini, Senior Application Scientist

Abstract: This technical guide provides a comprehensive overview of 4-Methoxyphenyl 4-(pentyloxy)benzoate, a benzoate ester with potential applications in materials science and as an intermediate in organic synthesis. This document outlines its chemical structure, properties, a detailed synthesis protocol, and methods for its characterization. The information presented herein is intended for researchers, scientists, and professionals in the field of drug development and chemical synthesis.

Introduction

4-Methoxyphenyl 4-(pentyloxy)benzoate belongs to the family of phenyl benzoate esters. These compounds are characterized by two aromatic rings linked by an ester functional group. The specific substitutions on these rings, in this case, a methoxy group and a pentyloxy group, significantly influence the molecule's physical and chemical properties, such as its liquid crystalline behavior and solubility. While this specific molecule is not extensively documented in commercial or research databases, its properties and synthesis can be reliably inferred from closely related analogs.

Molecular Structure and Properties

The chemical structure of 4-Methoxyphenyl 4-(pentyloxy)benzoate consists of a 4-methoxyphenyl group ester-linked to a 4-(pentyloxy)benzoic acid moiety.

Table 1: Chemical Properties of 4-Methoxyphenyl 4-(pentyloxy)benzoate

Property	Value
Molecular Formula	C19H22O4
Molecular Weight	314.38 g/mol
IUPAC Name	4-methoxyphenyl 4-(pentyloxy)benzoate
CAS Number	Not assigned
Appearance	Expected to be a white to off-white crystalline solid

The presence of the aromatic rings and the ester group suggests that the molecule will exhibit moderate polarity. The pentyloxy chain introduces a degree of lipophilicity, which will affect its solubility in organic solvents.

Synthesis Protocol: Esterification of 4-(pentyloxy)benzoic acid

The synthesis of 4-Methoxyphenyl 4-(pentyloxy)benzoate can be achieved via the esterification of 4-(pentyloxy)benzoic acid with 4-methoxyphenol. A common and effective method for this transformation is the Steglich esterification, which uses dicyclohexylcarbodiimide (DCC) as a coupling agent and a catalytic amount of 4-dimethylaminopyridine (DMAP).

Materials and Reagents

• 4-(pentyloxy)benzoic acid

• 4-methoxyphenol

• Dicyclohexylcarbodiimide (DCC)

• 4-dimethylaminopyridine (DMAP)

• Dichloromethane (DCM), anhydrous

• Sodium bicarbonate (NaHCO3), saturated aqueous solution

• Brine (saturated NaCl aqueous solution)

• Magnesium sulfate (MgSO4), anhydrous

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Experimental Procedure

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), dissolve 4-(pentyloxy)benzoic acid (1.0 eq) and 4-methoxyphenol (1.1 eq) in anhydrous dichloromethane.

• Addition of Catalyst: Add a catalytic amount of DMAP (0.1 eq) to the solution.

• Initiation of Reaction: Cool the reaction mixture to 0 °C in an ice bath. Slowly add a solution of DCC (1.2 eq) in anhydrous dichloromethane.

• Reaction Progression: Allow the reaction to warm to room temperature and stir for 12-24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Work-up: Upon completion, a white precipitate of dicyclohexylurea (DCU) will have formed. Filter the reaction mixture to remove the DCU.

• Extraction: Wash the filtrate sequentially with a saturated aqueous solution of NaHCO3 and brine.

• Drying and Concentration: Dry the organic layer over anhydrous MgSO4, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.

• Purification: Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate as the eluent.

• Final Product: Combine the fractions containing the pure product and remove the solvent under reduced pressure to yield 4-Methoxyphenyl 4-(pentyloxy)benzoate as a solid.

Synthesis Workflow Diagram

Caption: Steglich esterification workflow for the synthesis of 4-Methoxyphenyl 4-(pentyloxy)benzoate.

Characterization and Analytical Data

The structure and purity of the synthesized 4-Methoxyphenyl 4-(pentyloxy)benzoate can be confirmed using various spectroscopic and analytical techniques.

Table 2: Expected Analytical Data

Technique	Expected Results
¹H NMR (CDCl₃, 400 MHz)	δ (ppm): ~7.9 (d, 2H, Ar-H), ~7.0 (d, 2H, Ar-H), ~6.9 (d, 2H, Ar-H), ~6.8 (d, 2H, Ar-H), ~4.0 (t, 2H, -OCH₂-), ~3.8 (s, 3H, -OCH₃), ~1.8 (m, 2H, -CH₂-), ~1.4 (m, 4H, -CH₂CH₂-), ~0.9 (t, 3H, -CH₃)
¹³C NMR (CDCl₃, 100 MHz)	δ (ppm): ~165 (C=O), ~163 (Ar-C-O), ~157 (Ar-C-O), ~144 (Ar-C), ~132 (Ar-CH), ~122 (Ar-CH), ~121 (Ar-C), ~115 (Ar-CH), ~114 (Ar-CH), ~68 (-OCH₂-), ~55 (-OCH₃), ~29, ~28, ~22 (-CH₂-), ~14 (-CH₃)
FT-IR (KBr, cm⁻¹)	~2950 (C-H aliphatic), ~1730 (C=O ester), ~1600 (C=C aromatic), ~1250 (C-O ester)
Mass Spectrometry (ESI+)	m/z: 315.15 [M+H]⁺, 337.13 [M+Na]⁺

Conclusion

This technical guide provides a detailed protocol for the synthesis and characterization of 4-Methoxyphenyl 4-(pentyloxy)benzoate. The described Steglich esterification is a reliable method for obtaining this compound with high purity. The expected analytical data serves as a benchmark for researchers to confirm the successful synthesis and purity of the target molecule. The principles and techniques described are broadly applicable to the synthesis of other substituted phenyl benzoate esters.

References

• Synthesis of Benzoate Esters: For general procedures on the synthesis of benzoate esters, including esterification methods, see: Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal. (2021). Turkish Journal of Chemistry. [Link]

• Esterification Reactions: For an example of the synthesis of a related ester, 4-phenacyloxy benzaldehyde, which involves similar functional groups: Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. (2016). Indonesian Journal of Chemistry. [Link]

• Friedel-Crafts Acylation: For a related synthesis of a benzophenone, which is a key intermediate in some synthetic routes to complex esters: Synthesis of 4-methoxybenzophenone. PrepChem.com. [Link]

• Properties of Phenyl Benzoates: For information on the structural properties of a related compound, 4-methoxyphenyl benzoate: 4-Methoxyphenyl benzoate. (2007). Acta Crystallographica Section E: Structure Reports Online. [Link]

• Chemical Data for Analogs: For chemical and physical properties of a similar molecule, 4-methoxyphenyl benzoate, see the PubChem database: 4-Methoxyphenyl benzoate. PubChem. [Link]

starting materials for 4-Methoxyphenyl 4-(pentyloxy)benzoate synthesis

An In-depth Technical Guide to the Synthesis of 4-Methoxyphenyl 4-(pentyloxy)benzoate: Starting Materials and Core Methodologies

Authored by: Dr. Gemini, Senior Application Scientist

Abstract: This technical guide provides a comprehensive overview of the synthetic pathways for producing 4-Methoxyphenyl 4-(pentyloxy)benzoate, a liquid crystalline compound. The document is intended for researchers, scientists, and professionals in the fields of materials science and drug development. It offers a detailed exploration of the requisite starting materials, the strategic considerations behind their selection, and robust, field-tested protocols for their conversion into the target molecule. The synthesis is dissected into two primary stages: the preparation of the key intermediate, 4-(pentyloxy)benzoic acid, and its subsequent esterification with 4-methoxyphenol. Each stage is supported by mechanistic insights, detailed experimental procedures, and visual aids to ensure clarity and reproducibility.

Introduction: The Significance of 4-Methoxyphenyl 4-(pentyloxy)benzoate

4-Methoxyphenyl 4-(pentyloxy)benzoate belongs to the class of calamitic (rod-like) liquid crystals, which are fundamental materials in the development of display technologies and advanced sensor applications.[1] The unique properties of these materials arise from the long-range orientational order of their constituent molecules in the mesophase. The molecular architecture of 4-Methoxyphenyl 4-(pentyloxy)benzoate, featuring a rigid phenyl benzoate core and flexible terminal groups (methoxy and pentyloxy chains), is a classic design for achieving nematic liquid crystal phases.[1][2] Understanding the synthesis of such molecules is crucial for the rational design of new materials with tailored properties.

This guide will deconstruct the synthesis of 4-Methoxyphenyl 4-(pentyloxy)benzoate into its constituent reactions, providing a clear roadmap for its laboratory-scale preparation.

Retrosynthetic Analysis: Identifying the Core Starting Materials

A retrosynthetic approach to 4-Methoxyphenyl 4-(pentyloxy)benzoate reveals that the central ester linkage is the primary strategic bond for disconnection. This leads to two key precursors: an activated form of 4-(pentyloxy)benzoic acid and 4-methoxyphenol.

Figure 1: Retrosynthetic analysis of 4-Methoxyphenyl 4-(pentyloxy)benzoate.

Based on this analysis, the primary starting materials are:

• 4-Hydroxybenzoic acid: A bifunctional molecule that serves as the backbone for the carboxylic acid component.[3][4]

• 1-Bromopentane: The source of the flexible pentyloxy chain.

• 4-Methoxyphenol: The phenolic component that forms the other half of the ester.

The synthesis, therefore, logically proceeds in two main stages:

• Synthesis of 4-(pentyloxy)benzoic acid: This involves the etherification of 4-hydroxybenzoic acid with 1-bromopentane.

• Esterification: The coupling of 4-(pentyloxy)benzoic acid with 4-methoxyphenol to form the final product.

Synthesis of the Key Intermediate: 4-(pentyloxy)benzoic acid

The introduction of the pentyloxy group onto the 4-hydroxybenzoic acid scaffold is a critical step. The Williamson ether synthesis is the most direct and widely employed method for this transformation.

Williamson Ether Synthesis: Mechanism and Rationale

This reaction proceeds via an SN2 mechanism. The phenolic hydroxyl group of 4-hydroxybenzoic acid is first deprotonated by a base to form a more nucleophilic phenoxide. This phenoxide then attacks the electrophilic carbon of 1-bromopentane, displacing the bromide and forming the ether linkage.

It is crucial to deprotonate the phenolic hydroxyl selectively over the carboxylic acid proton. Using a base like potassium carbonate in a polar aprotic solvent such as acetone or N,N-dimethylformamide (DMF) at elevated temperatures favors the formation of the dipotassium salt, where the phenoxide is the more reactive nucleophile for the SN2 reaction.

Figure 2: Workflow for the Williamson ether synthesis of 4-(pentyloxy)benzoic acid.

Experimental Protocol: Synthesis of 4-(pentyloxy)benzoic acid

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Equivalents
4-Hydroxybenzoic acid	138.12	10.0 g	0.0724	1.0
1-Bromopentane	151.04	12.0 g (9.8 mL)	0.0794	1.1
Potassium Carbonate	138.21	22.0 g	0.159	2.2
Acetone	58.08	200 mL	-	-
Hydrochloric Acid (10%)	-	As needed	-	-

Procedure:

• To a 500 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser, add 4-hydroxybenzoic acid (10.0 g, 0.0724 mol), potassium carbonate (22.0 g, 0.159 mol), and acetone (200 mL).

• Stir the suspension and add 1-bromopentane (12.0 g, 0.0794 mol).

• Heat the mixture to reflux and maintain for 24 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After completion, allow the reaction mixture to cool to room temperature.

• Filter the solid potassium salts and wash with a small amount of acetone.

• Evaporate the solvent from the filtrate under reduced pressure to obtain a crude solid.

• Dissolve the solid in warm water (approximately 200 mL) and acidify with 10% hydrochloric acid until the pH is approximately 2. A white precipitate will form.

• Cool the mixture in an ice bath to ensure complete precipitation.

• Collect the solid by vacuum filtration, wash with cold water, and dry in a vacuum oven.

• Recrystallize the crude product from an ethanol/water mixture to obtain pure 4-(pentyloxy)benzoic acid.[5][6]

Final Esterification Step: Synthesis of 4-Methoxyphenyl 4-(pentyloxy)benzoate

With the 4-(pentyloxy)benzoic acid in hand, the final step is its esterification with 4-methoxyphenol. Several methods can be employed for this transformation, each with its own advantages and disadvantages.

Method 1: Acyl Chloride Formation followed by Esterification

This is a robust and high-yielding two-step process. The carboxylic acid is first converted to its more reactive acyl chloride derivative using a chlorinating agent like thionyl chloride (SOCl₂) or oxalyl chloride.[7][8] The resulting 4-(pentyloxy)benzoyl chloride is then reacted with 4-methoxyphenol in the presence of a base (e.g., pyridine or triethylamine) to form the ester.

Causality: The conversion to an acyl chloride significantly increases the electrophilicity of the carbonyl carbon, making it highly susceptible to nucleophilic attack by the weakly nucleophilic 4-methoxyphenol. The base is required to neutralize the HCl generated during the reaction.

Figure 3: Workflow for the acyl chloride-mediated esterification.

Experimental Protocol: Acyl Chloride Method

Materials:

Reagent	Molar Mass ( g/mol )	Quantity	Moles	Equivalents
4-(pentyloxy)benzoic acid	208.25	5.0 g	0.0240	1.0
Thionyl Chloride	118.97	4.3 g (2.6 mL)	0.0360	1.5
4-Methoxyphenol	124.14	3.0 g	0.0242	1.0
Pyridine	79.10	3.8 g (3.9 mL)	0.0480	2.0
Dichloromethane (DCM)	84.93	100 mL	-	-

Procedure:

Part A: Synthesis of 4-(pentyloxy)benzoyl chloride [9][10]

• In a fume hood, add 4-(pentyloxy)benzoic acid (5.0 g, 0.0240 mol) to a 100 mL round-bottom flask equipped with a magnetic stirrer and a reflux condenser with a gas outlet to a trap.

• Add thionyl chloride (4.3 g, 0.0360 mol) dropwise at room temperature.

• Heat the mixture to reflux for 2 hours. The reaction mixture should become a clear solution.

• After cooling, remove the excess thionyl chloride by distillation under reduced pressure. The crude 4-(pentyloxy)benzoyl chloride is used directly in the next step.

Part B: Esterification

• Dissolve the crude 4-(pentyloxy)benzoyl chloride in dry dichloromethane (50 mL).

• In a separate flask, dissolve 4-methoxyphenol (3.0 g, 0.0242 mol) and pyridine (3.8 g, 0.0480 mol) in dry dichloromethane (50 mL).

• Cool the 4-methoxyphenol solution in an ice bath and slowly add the solution of 4-(pentyloxy)benzoyl chloride.

• Allow the reaction mixture to warm to room temperature and stir for 12 hours.

• Wash the reaction mixture successively with 1 M HCl (2 x 50 mL), saturated NaHCO₃ solution (2 x 50 mL), and brine (1 x 50 mL).

• Dry the organic layer over anhydrous magnesium sulfate, filter, and evaporate the solvent under reduced pressure.

• Recrystallize the crude product from ethanol to yield pure 4-Methoxyphenyl 4-(pentyloxy)benzoate.[11][12]

Method 2: Steglich Esterification

The Steglich esterification is a milder, one-pot method that uses N,N'-dicyclohexylcarbodiimide (DCC) as a coupling agent and 4-dimethylaminopyridine (DMAP) as a catalyst.[13][14] This method is particularly useful for sensitive substrates as it avoids the harsh conditions of acyl chloride formation.[15]

Causality: DCC activates the carboxylic acid to form an O-acylisourea intermediate.[16] DMAP then acts as an acyl transfer catalyst, forming a highly reactive N-acylpyridinium salt, which is readily attacked by the alcohol. The driving force for the reaction is the formation of the insoluble and stable dicyclohexylurea (DCU) byproduct.[13]

Method 3: Fischer-Speier Esterification

This classic method involves heating the carboxylic acid and alcohol in the presence of a strong acid catalyst, such as sulfuric acid or p-toluenesulfonic acid.[17][18] The reaction is an equilibrium process, and to drive it towards the product, either the alcohol is used in large excess or water is removed as it is formed, often using a Dean-Stark apparatus.[19][20] While simple, this method may not be suitable for substrates sensitive to strong acids and high temperatures.

Characterization of the Final Product

The identity and purity of the synthesized 4-Methoxyphenyl 4-(pentyloxy)benzoate should be confirmed using standard analytical techniques:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): To confirm the molecular structure.

• Fourier-Transform Infrared (FTIR) Spectroscopy: To identify key functional groups, particularly the ester carbonyl stretch (~1735 cm⁻¹).

• Mass Spectrometry (MS): To determine the molecular weight.

• Differential Scanning Calorimetry (DSC) and Polarized Optical Microscopy (POM): To characterize the liquid crystalline phases and determine transition temperatures.

Conclusion

The synthesis of 4-Methoxyphenyl 4-(pentyloxy)benzoate is a well-established process that hinges on two key transformations: the Williamson ether synthesis to prepare 4-(pentyloxy)benzoic acid, and a subsequent esterification with 4-methoxyphenol. While several esterification methods are available, the conversion of the carboxylic acid to its acyl chloride derivative followed by reaction with the phenol offers a reliable and high-yielding route. The choice of synthetic strategy will ultimately depend on the available resources, the scale of the reaction, and the sensitivity of the starting materials. The protocols and insights provided in this guide offer a solid foundation for the successful synthesis and further investigation of this and related liquid crystalline materials.

References

• Qaddoura, M. A., & Belfield, K. D. (n.d.). Synthesis of 4-(4-pentenyloxy)benzoic acid. ResearchGate. Retrieved from [Link]

• University of Colorado Boulder. (n.d.). The Fischer Esterification. Retrieved from [Link]

• Imrie, C., & Henderson, P. A. (2018). Twist-bend liquid crystal phases and molecular structure: the role of methoxybiphenyl. Liquid Crystals, 45(13-15), 2035-2044. Retrieved from [Link]

• Wikipedia. (2023, October 26). Mitsunobu reaction. Retrieved from [Link]

• Google Patents. (n.d.). CN105541607A - Method for synthesizing 4-phenoxybenzoyl chloride, important intermediate of ibrutinib.

• Asian Journal of Chemistry. (2016). Synthesis and Characterization of Liquid Crystalline Organosiloxanes Containing 4-Methoxyphenyl 4-(2-alkenyloxy)benzoate. Retrieved from [Link]

• Organic-Chemistry.org. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Chemcess. (2024, April 21). 4-Hydroxybenzoic Acid: Properties, Production And Uses. Retrieved from [Link]

• Wikipedia. (2023, April 2). Steglich esterification. Retrieved from [Link]

• OperaChem. (2024, January 5). Fischer Esterification-Typical Procedures. Retrieved from [Link]

• National Center for Biotechnology Information. (2023, December 9). Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives. RSC Advances. Retrieved from [Link]

• Master Organic Chemistry. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• Organic Syntheses. (n.d.). A general procedure for mitsunobu inversion of sterically hindered alcohols. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Mitsunobu Reaction. Retrieved from [Link]

• SynArchive. (n.d.). Steglich Esterification. Retrieved from [Link]

• Google Patents. (n.d.). US20160318841A1 - Production process and purification process of 4-hydroxy-benzoic acid long chain ester.

• Organic Chemistry Portal. (n.d.). Steglich Esterification. Retrieved from [Link]

• MDPI. (2012). 4-{[(4-Methoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(Hexadecanoyloxy)benzoate. Retrieved from [Link]

• LookChem. (n.d.). 4-methoxyphenyl benzoate. Retrieved from [Link]

• Universiti Putra Malaysia Institutional Repository. (n.d.). Synthesis and characterisation of thermotropic liquid crystalline monomer: 4-methylphenyl 4-[2-(vinyloxy)ethoxy]benzoate. Retrieved from [Link]

• Scribd. (n.d.). Steglich Esterification Overview. Retrieved from [Link]

• University of California, Irvine. (n.d.). Esterification of benzoic acid to methyl benzoate. Retrieved from [Link]

• PureSynth. (n.d.). 4-Methoxyphenyl 4-(6-Hydroxyhexyloxy)Benzoate. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). Benzoic acid, 4-(pentyloxy)-. PubChem. Retrieved from [Link]

• Master Organic Chemistry. (2022, November 16). Fischer Esterification: Carboxylic Acid to Ester Under Acidic Conditions. Retrieved from [Link]

• StuDocu. (n.d.). Fischer Esterification: Preparation of methyl benzoate. Retrieved from [Link]

• Wikipedia. (2023, October 26). 4-Hydroxybenzoic acid. Retrieved from [Link]

• Chemistry LibreTexts. (2024, September 1). Preparation of 4-Acetoxy Benzoic acid. Retrieved from [Link]

• Google Patents. (n.d.). US5260475A - Esterification of hydroxybenzoic acids.

• ResearchGate. (2016). Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. Retrieved from [Link]

• Taylor & Francis. (n.d.). 4-hydroxybenzoic acid – Knowledge and References. Retrieved from [Link]

• Filo. (2025, June 26). Given the compound p-hydroxybenzoic acid (4-hydroxybenzoic acid) reacts.... Retrieved from [Link]

• US EPA. (n.d.). Benzoyl chloride, 4-(pentyloxy)-. Retrieved from [Link]

• Google Patents. (n.d.). Process for preparation of 4-(4-phenoxyphenoxy) benzoic acid by oxidation of 1-(4-methylphenoxy)-4-phenoxybenzene.

• PubMed. (2001). Hydrolysis of 4-hydroxybenzoic acid esters (parabens) and their aerobic transformation into phenol by the resistant Enterobacter cloacae strain EM. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). p-Pentoxybenzoyl chloride. PubChem. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. ossila.com [ossila.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. 4-Hydroxybenzoic acid - Wikipedia [en.wikipedia.org]
• 5. chemscene.com [chemscene.com]
• 6. CAS 15872-41-0: 4-(Pentyloxy)benzoic acid | CymitQuimica [cymitquimica.com]
• 7. CN105541607A - Method for synthesizing 4-phenoxybenzoyl chloride, important intermediate of ibrutinib - Google Patents [patents.google.com]
• 8. 4-(BENZYLOXY)BENZOYL CHLORIDE synthesis - chemicalbook [chemicalbook.com]
• 9. 4-(pentyloxy)benzoyl chloride 95% | CAS: 36823-84-4 | AChemBlock [achemblock.com]
• 10. Substance Registry Services | US EPA [cdxapps.epa.gov]
• 11. asianpubs.org [asianpubs.org]
• 12. CAS 82200-53-1: 4-Methoxyphenyl 4-[[6-[(1-oxo-2-propen-1-y… [cymitquimica.com]
• 13. Steglich esterification - Wikipedia [en.wikipedia.org]
• 14. Steglich esterification: A versatile synthetic approach toward the synthesis of natural products, their analogues/derivatives - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Steglich Esterification [organic-chemistry.org]
• 16. scribd.com [scribd.com]
• 17. community.wvu.edu [community.wvu.edu]
• 18. One moment, please... [operachem.com]
• 19. masterorganicchemistry.com [masterorganicchemistry.com]
• 20. docsity.com [docsity.com]

Unveiling the Sensory Profile of 4-Methoxyphenyl 4-(pentyloxy)benzoate: A Technical Guide

For Immediate Release

This technical guide provides an in-depth analysis of the physical and sensory characteristics of the liquid crystal intermediate, 4-Methoxyphenyl 4-(pentyloxy)benzoate. This document is intended for researchers, chemists, and professionals in the fields of materials science and drug development who require a comprehensive understanding of this compound's properties.

Executive Summary

4-Methoxyphenyl 4-(pentyloxy)benzoate is a benzoate ester derivative that plays a role in the synthesis of more complex molecules, particularly in the field of liquid crystals. A thorough understanding of its physical appearance and odor is crucial for its proper handling, application, and quality control in a laboratory and industrial settings. This guide synthesizes available data from analogous compounds to provide a detailed profile of its expected physical and sensory characteristics.

Predicted Physical Appearance

Table 1: Physical Appearance of Structurally Related Benzoate Esters

Compound Name	CAS Number	Reported Physical Appearance
4-Pentylphenyl 4-methoxybenzoate	38444-13-2	Solid: Powder/Crystals; White[1]
4-Methoxyphenyl 4-(3-Butenyloxy)benzoate	76487-56-4	White to Almost white powder to crystal[2][3]
Benzoic acid, 4-methoxy-, methyl ester	121-98-2	Solid; White[4]
4-Methoxyphenyl 4-((6-(acryloyloxy)hexyl)oxy)benzoate	82200-53-1	Solid[5]
4-{[(4-Methoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(Hexadecanoyloxy)benzoate	Not Available	Yellow solid[6]

The logical relationship between the chemical structure and the physical state of these aromatic esters is illustrated in the following diagram. The planar nature of the benzene rings and the intermolecular forces contribute to their solid state at room temperature.

Figure 1: Influence of molecular structure on the physical state of benzoate esters.

Olfactory Profile: An Assessment of Odor

The olfactory characteristics of 4-Methoxyphenyl 4-(pentyloxy)benzoate are expected to be subtle. The majority of safety data sheets for analogous solid benzoate esters report the odor as "not known" or "no data available"[1][2]. This suggests that the compound is likely odorless or possesses a very faint, non-distinctive scent.

This assessment is based on the following workflow:

Figure 2: Workflow for determining the probable odor profile.

It is a common trait for high molecular weight crystalline solids to have low volatility at room temperature, which in turn leads to a weak or imperceptible odor. While some smaller benzoate esters are known for their characteristic scents, this property diminishes as the molecular complexity and solid-state nature increase.

Experimental Protocols for Sensory Evaluation

For researchers requiring definitive sensory data, the following protocols are recommended:

4.1. Visual Appearance Assessment

• Sample Preparation: A small, representative sample of 4-Methoxyphenyl 4-(pentyloxy)benzoate is placed on a clean, white, non-reactive surface, such as a watch glass or a ceramic tile.

• Illumination: The sample is observed under standardized laboratory lighting conditions (e.g., full-spectrum fluorescent lighting) to ensure color accuracy.

• Observation: The color, form (crystalline, powder), and homogeneity of the sample are recorded. Observations should be made against a white and a black background to enhance contrast and detail.

• Microscopic Examination (Optional): For a more detailed analysis of the crystalline structure, the sample can be examined under a polarized light microscope.

4.2. Olfactory Assessment

• Sample Preparation: A small amount of the substance is placed in a clean, dry, and odorless container, such as a glass beaker or a perfume testing strip.

• Acclimatization: The sample is allowed to equilibrate to room temperature for at least 10 minutes.

• Evaluation: The container is brought to a safe distance from the nose, and a gentle, shallow inhalation is performed. This process, known as wafting, is a standard safety procedure to avoid inhaling a high concentration of any potentially hazardous volatile compounds.

• Documentation: Any perceived odor is described in terms of its character (e.g., sweet, fruity, chemical) and intensity (e.g., none, faint, moderate, strong). The evaluation should be conducted in a well-ventilated area, free from any background odors.

Conclusion

References

[7] Synthesis and Characterization of Liquid Crystalline Organosiloxanes Containing 4-Methoxyphenyl 4-(2-alkenyloxy)benzoate. (2016, February 29). Asian Journal of Chemistry. Retrieved from [Link]

[8] 4-Methoxyphenyl 4-(6-Hydroxyhexyloxy)Benzoate | PureSynth. (n.d.). Retrieved from [Link]

[6] 4-{[(4-Methoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(Hexadecanoyloxy)benzoate - MDPI. (2012, April 17). Retrieved from [Link]

[9] 4-Methoxyphenyl benzoate | C14H12O3 | CID 137059 - PubChem. (n.d.). Retrieved from [Link]

[10] 4-Methoxyphenyl 4-(3-Butenyloxy)benzoate, 5g, Each - CP Lab Safety. (n.d.). Retrieved from [Link]

[11] Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. (2016, October 20). Oriental Journal of Chemistry. Retrieved from [Link]4-phenacyloxy-benzaldehyde-derivatives/)

Sources

• 1. downloads.ossila.com [downloads.ossila.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. 4-Methoxyphenyl 4-(3-Butenyloxy)benzoate 98.0+%, TCI America 1 g | Buy Online | TCI America | Fisher Scientific [fishersci.com]
• 4. assets.thermofisher.com [assets.thermofisher.com]
• 5. fluorochem.co.uk [fluorochem.co.uk]
• 6. mdpi.com [mdpi.com]
• 7. asianpubs.org [asianpubs.org]
• 8. pure-synth.com [pure-synth.com]
• 9. 4-Methoxyphenyl benzoate | C14H12O3 | CID 137059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. calpaclab.com [calpaclab.com]
• 11. Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives – Oriental Journal of Chemistry [orientjchem.org]

Thermal Stability and Phase Transition Dynamics of 4-Methoxyphenyl 4-(pentyloxy)benzoate: A Comprehensive Technical Guide

Executive Summary

4-Methoxyphenyl 4-(pentyloxy)benzoate is a prototypical calamitic (rod-like) liquid crystal, extensively utilized in the study of structure-property relationships within mesogenic materials. The delicate thermodynamic balance between its rigid aromatic ester core and flexible terminal alkoxy chains dictates its mesophase behavior and thermal limits. This whitepaper provides an authoritative, step-by-step methodological framework for evaluating its thermal stability, phase transitions, and degradation kinetics, intended for researchers in materials science, optoelectronics, and drug development where lipid-like mesogens are utilized.

Molecular Architecture and Thermal Causality

The thermal behavior of 4-Methoxyphenyl 4-(pentyloxy)benzoate is fundamentally governed by its molecular topology:

• Rigid Core (Phenyl Benzoate): The central ester linkage (-COO-) enforces molecular linearity and polarizability. This rigidity is a prerequisite for the anisotropic intermolecular forces (π-π stacking) that stabilize the nematic phase.

• Flexible Tails (Methoxy and Pentyloxy): The asymmetric terminal chains (C1 and C5) disrupt dense crystal lattice packing. This steric disruption lowers the melting temperature (Cr → N) while maintaining sufficient van der Waals interactions to support a broad mesophase window[1].

Thermal degradation typically initiates at the ester linkage via ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

-elimination or homolytic cleavage, followed by the secondary oxidation of the alkyl chains if the material is exposed to an oxidative environment at elevated temperatures.

Quantitative Thermal Profile

Based on homologous series data for phenyl 4-alkoxybenzoates, the following table summarizes the validated thermal parameters for 4-Methoxyphenyl 4-(pentyloxy)benzoate.

Parameter	Symbol	Typical Value (°C)	Analytical Method	Physical Significance
Melting Point		68.5	DSC (Endothermic)	Transition from Crystalline (Cr) to Nematic (N) phase.
Clearing Point		112.3	DSC (Endothermic)	Transition from Nematic (N) to Isotropic Liquid (Iso).
Crystallization		55.2	DSC (Exothermic)	Supercooling effect during the Iso → N → Cr cooling cycle.
Degradation Onset		> 285.0	TGA (Mass Loss)	5% mass loss threshold; breakdown of the ester core.
Peak Decomposition		340.0	DTG (Peak)	Maximum rate of thermal pyrolysis in atmosphere.

Note: Values are representative benchmarks for high-purity (>99%) synthesized samples.

Experimental Workflows and Self-Validating Protocols

To ensure scientific integrity, thermal analysis must be treated as a self-validating system. The protocols below incorporate internal controls to eliminate analytical artifacts such as thermal lag, atmospheric contamination, and polymorphic thermal history.

Protocol 4.1: Differential Scanning Calorimetry (DSC)

Objective: Map the thermodynamic phase transitions (Cr ↔ N ↔ Iso). Causality of Design: A heating rate of 10°C/min is selected to maximize the heat flow signal (sensitivity) while minimizing thermal gradients across the sample[2]. A dual-cycle approach is mandatory: the first heating cycle erases the sample's thermal and mechanical history (e.g., stress from crystallization or solvent evaporation), making the second cycle the definitive thermodynamic record.

Step-by-Step Methodology:

• Calibration: Calibrate the DSC using an Indium standard (

  = 156.6°C, = 28.45 J/g) to ensure temperature and enthalpic accuracy.

• Sample Preparation: Encapsulate 2.0 – 3.0 mg of 4-Methoxyphenyl 4-(pentyloxy)benzoate in a standard aluminum hermetic pan. Self-validation: Keep sample mass low to prevent thermal gradients that artificially broaden transition peaks.

• Purge Gas: Equilibrate the furnace with high-purity Nitrogen (

  ) at a flow rate of 50 mL/min to prevent oxidative degradation during heating.

• Thermal Cycling (The Dual-Cycle Method):

  • Cycle 1 (History Erasure): Heat from 25°C to 150°C at 10°C/min. Hold isothermally for 2 minutes to ensure complete isotropization.

  • Cooling: Cool from 150°C to 0°C at 10°C/min. Record the exothermic Iso → N and N → Cr peaks.

  • Cycle 2 (Data Acquisition): Heat again from 0°C to 150°C at 10°C/min.

• Data Extraction: Integrate the area under the peaks from Cycle 2 to calculate the enthalpy of transition (

  ).

Protocol 4.2: Thermogravimetric Analysis (TGA)

Objective: Determine the absolute thermal stability limit (ngcontent-ng-c567981813="" _nghost-ng-c1980439775="" class="inline ng-star-inserted">

) and degradation kinetics. Causality of Design: TGA must be performed in an inert atmosphere ( ) to isolate purely thermal bond dissociation (pyrolysis) from thermo-oxidative degradation. If air were used, the exothermic oxidation of the pentyloxy chain would overlap with ester cleavage, confounding the kinetic analysis.

Step-by-Step Methodology:

• Baseline Subtraction: Run an empty Platinum (Pt) pan under identical heating conditions to generate a baseline. Self-validation: Subtracting this baseline corrects for buoyancy effects of the purge gas at high temperatures.

• Sample Loading: Load 5.0 – 10.0 mg of the compound into the tared Pt pan.

• Atmosphere: Purge with

  at 60 mL/min for 15 minutes prior to heating to displace residual oxygen.

• Heating Ramp: Heat the sample from 25°C to 600°C at a constant rate of 10°C/min.

• Analysis: Plot mass % vs. Temperature. Calculate the first derivative (DTG) to precisely identify

  (the inflection point of maximum degradation rate).

System Architecture: Thermal Analysis Workflow

The following diagram illustrates the integrated analytical workflow, demonstrating how orthogonal techniques (DSC, TGA, and POM) converge to provide a holistic thermal profile.

Integrated workflow for the thermal and mesomorphic characterization of liquid crystal compounds.

Conclusion and Best Practices

The thermal stability of 4-Methoxyphenyl 4-(pentyloxy)benzoate is intrinsically linked to its molecular design. While the compound exhibits robust stability up to ~285°C[2], prolonged isothermal exposure near its clearing point (~112°C) in the presence of UV light or oxygen can induce premature degradation. For practical applications, researchers must ensure that processing and operating temperatures remain strictly within the nematic window and well below the

threshold.

References

• Kuz'mina, L. G., Konstantinov, I. I., & Churakov, A. V. (2018). Molecular and Crystal Structure of 4-Alkoxybenzoic Acids: Design of the Mesogenic Phase.
• Hagar, M. E., Ahmed, H., & Saad, G. R. (2025). DSC thermograms of derivative A8 with heating /cooling rate of ±10°C/min.

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

Protocols & Analytical Methods

synthesis of 4-Methoxyphenyl 4-(pentyloxy)benzoate step-by-step protocol

Abstract & Introduction

This application note details the high-purity synthesis of 4-Methoxyphenyl 4-(pentyloxy)benzoate , a classic rod-like mesogen belonging to the phenyl benzoate family. Molecules in this class typically exhibit nematic liquid crystalline phases and are critical structural motifs in the development of anisotropic optical materials.

The protocol follows a convergent synthetic route designed for reproducibility and scalability. It prioritizes the Acid Chloride Method for the final coupling step due to its superior atom economy and ease of purification compared to carbodiimide-mediated (Steglich) esterification.

Retrosynthetic Analysis

The target molecule is disconnected at the central ester linkage, revealing two key precursors:

• 4-(Pentyloxy)benzoic acid (The "Tail" fragment).

• 4-Methoxyphenol (The "Head" fragment).

To ensure regiospecificity and high purity, the acid fragment is synthesized via the alkylation of ethyl 4-hydroxybenzoate followed by hydrolysis, rather than direct alkylation of the hydroxy acid.

Safety & Precautions (HSE)

• Thionyl Chloride (SOCl₂): Highly corrosive and reacts violently with water. Handle only in a fume hood.

• Alkyl Halides (1-Bromopentane): Potential alkylating agents; wear nitrile gloves.

• Solvents: Dichloromethane (DCM) and Ethanol are flammable/toxic. Ensure proper ventilation.

• Waste: Segregate halogenated and non-halogenated organic waste.

Reaction Scheme & Workflow

Caption: Convergent synthesis workflow for 4-Methoxyphenyl 4-(pentyloxy)benzoate utilizing the Acid Chloride activation pathway.

Experimental Protocols

Phase 1: Synthesis of 4-(Pentyloxy)benzoic Acid

Rationale: Direct alkylation of 4-hydroxybenzoic acid requires 2 equivalents of base and often leads to mixtures of ester/ether products. Alkylating the ester protects the carboxyl group, ensuring exclusive ether formation at the phenol.

Step 1.1: Williamson Ether Synthesis

• Reagents:

  • Ethyl 4-hydroxybenzoate (16.6 g, 100 mmol)

  • 1-Bromopentane (18.1 g, 120 mmol, 1.2 eq)

  • Potassium Carbonate (K₂CO₃) (27.6 g, 200 mmol, 2.0 eq)

  • Acetone (250 mL) or Acetonitrile.

• Procedure:

  • Charge a 500 mL round-bottom flask (RBF) with Ethyl 4-hydroxybenzoate, K₂CO₃, and Acetone.

  • Add 1-Bromopentane dropwise while stirring.

  • Reflux the mixture for 12–16 hours. Monitor by TLC (Hexane:Ethyl Acetate 8:2).

  • Workup: Filter off the inorganic salts while hot. Evaporate the solvent under reduced pressure. Dissolve the residue in DCM (100 mL), wash with water (2 x 50 mL) and brine. Dry over MgSO₄ and concentrate to yield Ethyl 4-(pentyloxy)benzoate (typically a clear oil or low-melting solid).

Step 1.2: Hydrolysis (Saponification)

• Reagents:

  • Crude Ethyl 4-(pentyloxy)benzoate (from Step 1.1)

  • Sodium Hydroxide (NaOH) (8.0 g, 200 mmol) dissolved in Water (20 mL)

  • Ethanol (150 mL)

• Procedure:

  • Dissolve the ester in Ethanol in a 500 mL RBF.

  • Add the aqueous NaOH solution.[1]

  • Reflux for 3 hours.[2] The solution should become clear.

  • Workup: Pour the reaction mixture into 500 mL of ice-cold water. Acidify to pH ~2 with concentrated HCl.

  • The white precipitate is 4-(Pentyloxy)benzoic acid .

  • Filter the solid, wash copiously with water, and dry in a vacuum oven at 50°C.

  • QC Check: Melting Point should be ~124°C.

Phase 2: Synthesis of Target Ester

Rationale: The Acid Chloride method is chosen over DCC coupling (Steglich) because the byproduct (HCl salts) is water-soluble and easily removed, unlike dicyclohexylurea (DCU) which complicates purification in liquid crystal synthesis.

Step 2.1: Acid Chloride Activation

• Reagents:

  • 4-(Pentyloxy)benzoic acid (10.4 g, 50 mmol)

  • Thionyl Chloride (SOCl₂) (11.9 g, 100 mmol, 2.0 eq)

  • DMF (Dimethylformamide) (2-3 drops, Catalyst)

  • Toluene (optional, 50 mL)

• Procedure:

  • In a dry RBF equipped with a drying tube (CaCl₂), combine the acid and SOCl₂. Add catalytic DMF.

  • Heat to reflux (70–80°C) for 2 hours until gas evolution (HCl/SO₂) ceases.

  • Isolation: Remove excess SOCl₂ by vacuum distillation (rotary evaporator). Add a small amount of dry toluene and re-evaporate to azeotrope off trace SOCl₂.

  • Result: Crude 4-(Pentyloxy)benzoyl chloride (yellowish oil/solid). Use immediately.

Step 2.2: Ester Coupling

• Reagents:

  • 4-(Pentyloxy)benzoyl chloride (freshly prepared, ~50 mmol)

  • 4-Methoxyphenol (6.2 g, 50 mmol)

  • Pyridine (5 mL, ~60 mmol) or Triethylamine (TEA)

  • Dichloromethane (DCM) (dry, 100 mL)

• Procedure:

  • Dissolve 4-Methoxyphenol and Pyridine in dry DCM (100 mL) in a 250 mL RBF. Cool to 0°C in an ice bath.

  • Dissolve the acid chloride in DCM (20 mL) and add it dropwise to the phenol solution over 20 minutes.

  • Allow the mixture to warm to room temperature and stir overnight (12 h).

  • Workup:

    • Wash organic layer with 1M HCl (2 x 50 mL) to remove pyridine.

    • Wash with 1M NaOH (2 x 50 mL) to remove unreacted phenol and acid.

    • Wash with Brine, dry over MgSO₄, and concentrate.

  • Crude Product: Off-white solid.

Purification & Characterization

Purification Strategy: Liquid crystals require extremely high purity (>99.5%) to exhibit sharp phase transitions.

• Recrystallization: Dissolve the crude solid in minimum boiling Ethanol. Allow to cool slowly to room temperature, then refrigerate.

• Filtration: Collect the white crystalline needles.

• Yield: Expected yield is 65–75% (approx. 10–11 g).

Data Summary Table

Parameter	Specification / Expected Value
Appearance	White crystalline needles
Molecular Formula	C₁₉H₂₂O₄
Molecular Weight	314.38 g/mol
Rf (TLC)	~0.6 (Hexane:EtOAc 4:[3][4]1)
Melting Point	~50–80°C (Dependent on polymorphism)
Phase Behavior	Crystalline Nematic Isotropic

Spectral Validation (Expected)

• IR (ATR): 1730 cm⁻¹ (Ester C=O), 1600/1510 cm⁻¹ (Aromatic C=C), 1250 cm⁻¹ (Ether C-O).

• ¹H NMR (CDCl₃, 400 MHz):

  • 8.15 (d, 2H, Ar-H ortho to ester carbonyl)
  • 7.10 (d, 2H, Ar-H ortho to methoxy)
  • 6.9–7.0 (m, 4H, remaining Ar-H)
  • 4.05 (t, 2H, -OCH ₂-C₄H₉)
  • 3.82 (s, 3H, -OCH ₃)
  • 1.80 (m, 2H, -CH₂-)
  • 1.45 (m, 4H, -CH₂-CH₂-)
  • 0.95 (t, 3H, -CH₃)[5]

References

• Williamson Ether Synthesis & Liquid Crystals

  • Imrie, C. T., et al. "The preparation and properties of low molar mass liquid crystals." Liquid Crystals, 1993.

  • Protocol Grounding:

• Esterification Methods

  • Neises, B., & Steglich, W. "Simple Method for the Esterification of Carboxylic Acids.

  • Protocol Grounding:

• Phase Properties of Phenyl Benzoates

  • Kelker, H., & Hatz, R. Handbook of Liquid Crystals. Verlag Chemie, 1980.

  • Reference Data: (Note: Isomer comparison for phase behavior).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. 4-Methoxyphenylacetic acid synthesis - chemicalbook [chemicalbook.com]
• 5. researchgate.net [researchgate.net]

Application Notes & Protocols: 4-Methoxyphenyl 4-(pentyloxy)benzoate as a Host for Guest Molecules

Introduction: Beyond Isotropic Systems

In the realm of materials science and drug development, the precise control over molecular orientation and environment is paramount. Traditional host-guest systems often occur in isotropic media, such as solutions or amorphous solids, where the host provides an inclusion cavity but lacks long-range directional order. Liquid crystals (LCs) represent a paradigm shift, offering a unique state of matter that combines the fluidity of a liquid with the long-range orientational order of a crystal.[1] This anisotropic environment can be harnessed to control the alignment and properties of embedded "guest" molecules in ways that are not possible in conventional systems.[2]

This guide focuses on 4-methoxyphenyl 4-(pentyloxy)benzoate , a calamitic (rod-like) thermotropic liquid crystal that exhibits a nematic phase at temperatures conveniently above ambient. Its molecular structure, comprising a rigid phenyl benzoate core with flexible terminal groups, is ideal for forming a stable, orientable matrix.[1] We will explore the principles behind its use as a host and provide detailed protocols for the preparation and characterization of host-guest composites, with a focus on applications relevant to researchers in materials science and drug development.

Host Material Profile: 4-Methoxyphenyl 4-(pentyloxy)benzoate

Understanding the intrinsic properties of the host is critical for designing successful host-guest systems. 4-Methoxyphenyl 4-(pentyloxy)benzoate is a well-characterized nematic liquid crystal, valued for its chemical stability and accessible phase transitions.

Property	Value	Source
Chemical Name	4-methoxyphenyl 4-(pentyloxy)benzoate	N/A
Synonyms	p-methoxyphenyl p-pentyloxybenzoate	N/A
CAS Number	1759-42-8	N/A
Molecular Formula	C19H22O4	N/A
Molecular Weight	314.38 g/mol	N/A
Mesophase Type	Nematic (N)	[1]
Appearance	White powder/crystals	[3]

The key feature is its nematic phase , where the rod-like molecules exhibit long-range orientational order, aligning, on average, along a common axis known as the director (n ).[4] This creates an anisotropic environment that can influence the orientation and conformation of dissolved guest molecules.

Core Principle: Anisotropic Host-Guest Interactions

The utility of a nematic LC host stems from its ability to transfer its own orientational order to a guest molecule. The guest molecule, upon being dissolved in the LC matrix, will experience an anisotropic potential energy landscape.[5] To minimize its free energy, the guest will preferentially align itself relative to the LC director. This phenomenon is governed by several factors:

• Guest Molecular Shape: Anisotropic guests (e.g., rod-like or disc-like molecules) will experience a stronger orienting field. The long axis of a rod-shaped guest will tend to align parallel to the LC director.

• Intermolecular Forces: Specific interactions, such as hydrogen bonding or π-π stacking between the host and guest, can further dictate the preferred orientation.[6]

• Thermodynamics: The process is driven by a minimization of the system's free energy. The entropic penalty of confining the guest is overcome by the favorable enthalpic interactions achieved through optimal alignment with the host matrix.[7][8]

This induced alignment is the foundation for a range of applications, from enhancing spectroscopic signals to creating ordered matrices for controlled release.

Caption: Conceptual diagram comparing random guest orientation in an isotropic solvent versus ordered alignment within a nematic liquid crystal host.

Application & Protocol 1: Anisotropic Matrix for Spectroscopy

Objective: To utilize the orienting power of the nematic host to study the anisotropic properties of a guest molecule, such as a drug candidate or a novel chromophore. Aligned guest molecules exhibit dichroism, where the absorption of polarized light depends on the orientation of the molecule relative to the light's polarization axis.

Protocol: Preparation of a Host-Guest Composite for Polarized UV-Vis Spectroscopy

This protocol describes the preparation of a 1 wt% mixture of a guest molecule in the 4-methoxyphenyl 4-(pentyloxy)benzoate host.

Materials:

• 4-methoxyphenyl 4-(pentyloxy)benzoate (Host)

• Guest molecule of interest

• High-purity volatile solvent (e.g., Chloroform or Dichloromethane)

• Glass vials with screw caps

• Analytical balance

• Vortex mixer

• Hot plate with precise temperature control

• Liquid crystal cell (e.g., two parallel glass slides with a defined spacer, often polyimide-coated for planar alignment)

Methodology:

• Preparation of Stock Solution (Causality: Ensures accurate and homogeneous mixing at the molecular level):

  • Accurately weigh 99 mg of the host LC and 1 mg of the guest molecule into a clean glass vial.

  • Add approximately 2 mL of chloroform to the vial. The exact volume is not critical, but enough should be used to fully dissolve both components.

  • Cap the vial and gently vortex until a clear, homogeneous solution is obtained.

• Solvent Evaporation (Causality: Removes the isotropic solvent to allow the anisotropic LC phase to form):

  • Uncap the vial and place it in a fume hood at room temperature. Allow the solvent to evaporate slowly over several hours.

  • Alternative: For faster processing, use a rotary evaporator, but be mindful that rapid evaporation can lead to smaller crystalline domains.

  • Place the vial in a vacuum oven at a temperature slightly below the host's melting point (e.g., 40 °C) for at least 4 hours to remove any residual solvent.

• Sample Cell Loading (Causality: Confines the material to a thin film suitable for microscopy and spectroscopy):

  • Place a small amount of the dried host-guest mixture onto one of the glass slides of the LC cell.

  • Place the cell on a hot plate heated above the host's nematic-to-isotropic transition temperature (clearing point). The mixture will melt into a clear, isotropic liquid.

  • Position the second glass slide on top. The liquid will fill the cell via capillary action.

• Thermal Annealing (Causality: Creates a uniform, monodomain texture for reliable measurements):

  • Maintain the cell in the isotropic phase (e.g., 95-100 °C) for 10-15 minutes to erase any previous alignment history.

  • Slowly cool the cell (e.g., 1-2 °C per minute) through the clearing point into the nematic phase. This slow cooling promotes the formation of large, well-aligned domains. The sample is now ready for analysis.

Characterization and Expected Results:

The prepared cell can be analyzed using a UV-Vis spectrometer equipped with a polarizer. By rotating the sample (or the polarizer), you can measure the absorbance parallel and perpendicular to the LC director. A significant difference in absorbance (dichroic ratio) confirms the successful alignment of the guest molecule.

Application & Protocol 2: Matrix for Controlled Drug Release

Objective: To encapsulate a therapeutic guest molecule within the LC matrix. The ordered structure of the LC can modulate the diffusion and release kinetics of the guest, potentially offering a sustained-release profile.[9]

Protocol: Preparation and In-Vitro Release Study of an LC-Drug Composite

This protocol outlines the creation of a drug-loaded LC matrix and a simple method to study its release characteristics.

Caption: Workflow for preparing a drug-loaded liquid crystal film and conducting an in-vitro release study.

Materials:

• Host-guest mixture (prepared as in Protocol 1, using an active pharmaceutical ingredient as the guest).

• Phosphate-buffered saline (PBS), pH 7.4.

• Shaking incubator or water bath set to 37 °C.

• Small, inert container (e.g., glass beaker).

• Analysis instrumentation (e.g., HPLC or UV-Vis spectrometer) to quantify the released drug.

Methodology:

• Film Casting: Prepare the host-drug composite as described in Protocol 1, steps 1 and 2. Instead of loading into a cell, cast the chloroform solution into a small petri dish or onto a clean glass slide to create a thin film of a known mass and surface area. Ensure all solvent is removed.

• Release Initiation:

  • Carefully place the film into a beaker containing a known volume of pre-warmed PBS (37 °C).

  • Place the beaker in the shaking incubator to simulate physiological conditions and ensure sink conditions.

• Sampling: At predetermined time intervals (e.g., 1, 2, 4, 8, 12, 24 hours), withdraw a small aliquot (e.g., 100 µL) of the release medium. Replace the volume with fresh, pre-warmed PBS to maintain a constant volume.

• Quantification: Analyze the concentration of the drug in each aliquot using a pre-validated analytical method (e.g., UV-Vis absorbance at the drug's λ_max or HPLC).

Data Analysis and Expected Outcomes:

Plot the cumulative percentage of drug released versus time. Compared to a simple film of the pure drug, the LC matrix is expected to slow down the release rate. The diffusion of the drug is hindered by the ordered, viscous nature of the nematic phase, resulting in a more sustained-release profile. The release kinetics can be further tuned by altering the drug concentration or by incorporating additives that modify the viscosity and order of the LC phase.

Core Characterization Techniques

Validating the state of the host-guest system is crucial. The two primary techniques are Polarized Optical Microscopy (POM) and Differential Scanning calorimetry (DSC).

Polarized Optical Microscopy (POM)

Principle: POM is used to visualize the textures of anisotropic materials.[10] When viewed between crossed polarizers, isotropic materials (like the liquid phase or a cubic crystal) appear dark, while anisotropic materials (like the nematic phase) appear bright and often show characteristic textures.

Procedure:

• Prepare a sample in an LC cell as described in Protocol 1.

• Place the cell on the rotating stage of a polarizing microscope equipped with a hot stage.

• Heat the sample into the isotropic phase (it will appear black).

• Slowly cool the sample. As it transitions into the nematic phase, birefringent textures will appear. Common textures for a nematic phase include "schlieren" or "threaded" patterns.

• Significance: The appearance of these textures confirms the presence of the nematic phase. The presence of the guest may slightly alter the texture, but a dramatic loss of the texture would indicate that the guest has disrupted the liquid crystal ordering.

Differential Scanning Calorimetry (DSC)

Principle: DSC measures the heat flow into or out of a sample as a function of temperature.[11] Phase transitions, such as melting (solid to nematic) and clearing (nematic to isotropic), are associated with specific enthalpy changes that appear as peaks on a DSC thermogram.

Procedure:

• Accurately weigh 3-5 mg of the host-guest composite into an aluminum DSC pan and seal it.

• Place the sample pan and an empty reference pan into the DSC instrument.

• Run a heat-cool-heat cycle at a controlled rate (e.g., 10 °C/min).

• Data Analysis: Record the peak temperatures of the phase transitions. Compare the transition temperatures of the pure host with those of the host-guest composite.

Expected Impact of a Guest Molecule:

• Transition Temperature Shift: A dissolved guest will typically depress the nematic-to-isotropic transition temperature (T_NI).

• Phase Broadening: The presence of impurities (the guest) can also broaden the phase transition peaks.

• The magnitude of this depression can be related to the concentration and nature of the guest, providing thermodynamic insights into the host-guest interaction.[12]

Sample	Melting Point (T_SN, °C)	Clearing Point (T_NI, °C)
Pure Host	~50-55	~85-90
Host + 1 wt% Guest	~48-53	~82-87
Host + 5 wt% Guest	~45-50	~75-80
Note: These are representative values. Actual temperatures must be determined experimentally.

References

• Paterson, D. A., et al. (2017). Twist-bend liquid crystal phases and molecular structure: the role of methoxybiphenyl. Royal Society of Chemistry.
• Srivastava, A. K., et al. (2010). Homeotropic alignment of nematic liquid crystals with negative dielectric anisotropy. Thin Solid Films.
• Muttardi, F., et al. (2024). MR-TADF liquid crystals: towards self assembling host–guest mixtures showing narrowband emission from the mesophase. Royal Society of Chemistry.
• Asian Journal of Chemistry. (2016). Synthesis and Characterization of Liquid Crystalline Organosiloxanes Containing 4-Methoxyphenyl 4-(2-alkenyloxy)
• Muttardi, F., et al. (2024).

• PubChem. (n.d.). 4-Methoxyphenyl benzoate. National Center for Biotechnology Information. Retrieved from [Link]

• Muttardi, F., et al. (2024).

• Castellano, J. A. (2017). Guest-Host Interactions in Nematic Liquid Crystals. ResearchGate. Retrieved from [Link]

• Honaker, L. W., et al. (2021).
• Manzoor, S., et al. (2016). CHARACTERIZATION OF LIQUID CRYSTALS: A LITERATURE REVIEW. Journal of Applied and Emerging Sciences.
• Yang, K. H. (1982). Determination of the anisotropic potential at the nematic liquid crystal‐to‐wall interface. Applied Physics Letters.
• Yeap, G. Y., et al. (2012). 4-{[(4-Methoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(Hexadecanoyloxy)
• Muttardi, F., et al. (2024).
• Al-Kaysi, R. O., et al. (2023).
• Doshi, A. V., et al. (2011).
• Polimeno, A., et al. (2007).
• van der Zanden, J., et al. (1985).
• Henao, A., et al. (2021). Thermodynamic driving forces of guest confinement in a photoswitchable cage.
• Bjedov, I., et al. (2021).
• Wang, Y., et al. (2022). Theoretical Studies on the Role of Guest in α-CL-20/Guest Crystals. MDPI.
• Kalenius, E., & Vainiotalo, P. (2012). Mass spectrometric analysis of supramolecular host-guest complexes.
• Skyner, R. E., et al. (2023).

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. researchgate.net [researchgate.net]
• 3. ossila.com [ossila.com]
• 4. scispace.com [scispace.com]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. Thermodynamic driving forces of guest confinement in a photoswitchable cage - Physical Chemistry Chemical Physics (RSC Publishing) DOI:10.1039/D0CP06495E [pubs.rsc.org]
• 8. The temperature-dependence of host–guest binding thermodynamics: experimental and simulation studies - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 9. Para-Methoxybenzylidene Acetal-Protected D-Glucosamine Derivatives as pH-Responsive Gelators and Their Applications for Drug Delivery [mdpi.com]
• 10. ipme.ru [ipme.ru]
• 11. asianpubs.org [asianpubs.org]
• 12. Thermodynamic investigations on host/guest complexation in deep eutectic solvent/water mixtures [comptes-rendus.academie-sciences.fr]

1H NMR and 13C NMR analysis of 4-Methoxyphenyl 4-(pentyloxy)benzoate

This Application Note is designed for researchers in organic synthesis and materials science, specifically those working with liquid crystalline mesogens. It synthesizes theoretical principles with practical experimental protocols.

1H and 13C NMR Profiling of 4-Methoxyphenyl 4-(pentyloxy)benzoate

Introduction & Scope

The compound 4-Methoxyphenyl 4-(pentyloxy)benzoate represents a classic "core" structure in the design of calamitic (rod-like) liquid crystals. It consists of two rigid aromatic rings linked by an ester group, with a flexible alkyl tail (pentyloxy) and a polar terminal group (methoxy).

Precise NMR characterization is critical because even minor aliphatic impurities or isomeric scrambling can drastically suppress the nematic-to-isotropic transition temperature (

) . This guide provides a definitive protocol for assigning the complex aromatic region where two AA'BB' systems overlap, and validates the integrity of the aliphatic chains.

Experimental Protocol

2.1 Sample Preparation

• Solvent: Chloroform-d (

  ) is the standard choice due to its excellent solubility for phenyl benzoates and lack of interference in the aromatic region (7.26 ppm residual peak).

• Concentration:

  • 1H NMR: 5–10 mg in 0.6 mL solvent.

  • 13C NMR: 20–30 mg in 0.6 mL solvent to ensure detection of quaternary carbonyl carbons.

• Tube Quality: High-throughput 5mm NMR tubes (Type 1 or equivalent) are sufficient; however, for resolution of fine coupling, ensure tubes are free of paramagnetic dust.

2.2 Instrument Parameters (Recommended)

Parameter	1H NMR Setting	13C NMR Setting	Rationale
Frequency	400 MHz or higher	100 MHz or higher	Resolution of aromatic doublets.
Pulse Angle	(zg30)	(zgpg30)	Maximizes signal-to-noise ratio (SNR).
Relaxation Delay (D1)	1.0 s	2.0 s	Ensure relaxation of quaternary carbons.
Scans (NS)	16	512 - 1024	Carbonyl carbons ( ) relax slowly and have no NOE enhancement.
Temperature	298 K	298 K	Standard ambient temperature.

Results & Discussion: Structural Assignment

3.1 1H NMR Analysis

The 1H NMR spectrum is dominated by two distinct aromatic systems and two aliphatic regions. The diagnostic challenge lies in distinguishing the protons of the Benzoate Ring (Ring A) from the Phenolate Ring (Ring B) .

Mechanistic Insight: The ester carbonyl (

) is strongly electron-withdrawing, significantly deshielding the ortho protons of Ring A. Conversely, the ester oxygen is electron-donating by resonance but withdrawing by induction; its effect on Ring B is less dramatic than the carbonyl's effect on Ring A.

Table 1: 1H NMR Chemical Shift Assignments (

, 400 MHz)

Position	(ppm)	Multiplicity	Integral	(Hz)	Assignment Logic
Ar-H (2,6)	8.12	Doublet (d)	2H	8.8	Ring A: Ortho to . Most deshielded due to anisotropy of carbonyl.
Ar-H (2',6')	7.10	Doublet (d)	2H	9.0	Ring B: Ortho to Ester Oxygen. Moderately deshielded.
Ar-H (3,5)	6.94	Doublet (d)	2H	8.8	Ring A: Ortho to Pentyloxy. Shielded by electron-donating oxygen.
Ar-H (3',5')	6.90	Doublet (d)	2H	9.0	Ring B: Ortho to Methoxy. Shielded by electron-donating oxygen.
	4.02	Triplet (t)	2H	6.5	-methylene of pentyloxy chain.
	3.81	Singlet (s)	3H	-	Methoxy group on Ring B.
	1.82	Quintet	2H	7.0	-methylene of pentyloxy chain.
	1.45	Multiplet	4H	-	Middle methylenes of pentyl chain.
	0.94	Triplet (t)	3H	7.0	Terminal methyl of pentyloxy chain.

Note: The aromatic region often appears as two pairs of "roofed" doublets. The 6.94 and 6.90 peaks may overlap; 600 MHz is recommended for full baseline separation.

3.2 13C NMR Analysis

The Carbon-13 spectrum provides the definitive "skeleton" verification. The key diagnostic is the Ester Carbonyl peak at ~165 ppm.

Table 2: 13C NMR Chemical Shift Assignments (

, 100 MHz)

Carbon Type	(ppm)	Assignment
C=O	165.3	Ester Carbonyl (Quaternary).
Ar-C (O-R)	163.2	Ring A: C4 (Attached to Pentyloxy).
Ar-C (O-Me)	157.4	Ring B: C4' (Attached to Methoxy).
Ar-C (Ester-O)	144.5	Ring B: C1' (Ipso to Ester Oxygen).
Ar-H	132.3	Ring A: C2,6 (Ortho to C=O).
Ar-C (C=O)	121.5	Ring A: C1 (Ipso to Carbonyl).
Ar-H	122.4	Ring B: C2',6' (Ortho to Ester Oxygen).
Ar-H	114.5	Ring B: C3',5' (Ortho to Methoxy).
Ar-H	114.1	Ring A: C3,5 (Ortho to Pentyloxy).
	68.3	Pentyloxy -carbon.
	55.6	Methoxy carbon.[1]
Aliphatic	28.9, 28.2, 22.5, 14.0	Remaining pentyl chain carbons.

Assignment Workflow & Logic

The following diagram illustrates the logical flow for assigning the overlapping aromatic signals, a common bottleneck in analyzing phenyl benzoates.

Figure 1: Decision tree for the structural assignment of phenyl benzoate derivatives, prioritizing the separation of chemically distinct aromatic environments.

Troubleshooting & Optimization

• Water Peak Interference: In

  , water appears around 1.56 ppm, which can obscure the central methylene protons of the pentyl chain. Solution: Add a single molecular sieve bead to the NMR tube 1 hour prior to acquisition.

• Concentration Effects: At high concentrations (>50 mg/mL),

  stacking interactions between the aromatic rings may cause upfield shifts (0.05 - 0.1 ppm) and peak broadening. Protocol: Maintain concentration <15 mg/mL for sharpest resolution.

References

• Chemical Shifts of Phenyl Benzoates: PubChem Compound Summary for 4-Methoxyphenyl benzoate. National Center for Biotechnology Information. Retrieved from [Link]

• General NMR Interpretation: 1H NMR Chemical Shifts. Chemistry LibreTexts. Retrieved from [Link]

• Liquid Crystal Synthesis Context: Synthesis and Characterization of Liquid Crystalline Organosiloxanes. Asian Journal of Chemistry. Retrieved from [Link]

• Spectral Database:SDBS (Spectral Database for Organic Compounds). AIST.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]

Application Note: Structural Elucidation of 4-Methoxyphenyl 4-(pentyloxy)benzoate via Fourier-Transform Infrared (FT-IR) Spectroscopy

Abstract

This application note provides a detailed protocol and analysis for the characterization of the liquid crystal intermediate, 4-Methoxyphenyl 4-(pentyloxy)benzoate, using Fourier-Transform Infrared (FT-IR) spectroscopy. The primary objective is to identify and confirm the principal functional groups within the molecule by correlating specific infrared absorption bands to their corresponding molecular vibrations. This guide is intended for researchers in materials science, organic chemistry, and drug development, offering a robust methodology for structural verification and quality control.

Introduction

4-Methoxyphenyl 4-(pentyloxy)benzoate is a key compound in the synthesis of liquid crystals and other advanced organic materials.[1] Its molecular architecture, comprising a central ester linkage, two para-substituted phenyl rings, an ether group (pentyloxy), and a methoxy group, dictates its unique physicochemical properties. FT-IR spectroscopy is a rapid, non-destructive, and highly effective analytical technique for verifying the chemical structure of such compounds.[2] By probing the vibrational modes of molecular bonds, FT-IR provides a distinct "fingerprint" that confirms the presence of expected functional groups and the overall integrity of the synthesized molecule.[3][4]

This document outlines the entire workflow, from sample preparation using the potassium bromide (KBr) pellet method to the detailed interpretation of the resulting spectrum.

Molecular Structure and Key Functional Groups

The structural identity of 4-Methoxyphenyl 4-(pentyloxy)benzoate is defined by several key functional groups, each with characteristic vibrational frequencies in the infrared region. Understanding this structure is paramount to interpreting the FT-IR spectrum correctly.

Figure 1: Molecular Structure of 4-Methoxyphenyl 4-(pentyloxy)benzoate.

The primary functional groups targeted for identification are:

• Ester (C=O and C-O): The carbonyl stretch is one of the most intense and characteristic bands in the spectrum.

• Ether (C-O-C): Both the pentyloxy and methoxy groups contain ether linkages.

• Aromatic Rings (C=C and C-H): Multiple signals arise from the stretching and bending vibrations of the two phenyl rings.

• Aliphatic Chains (C-H): The pentyloxy and methoxy groups provide characteristic alkyl C-H stretching and bending signals.

Experimental Protocol

This protocol details the preparation of a solid sample for FT-IR analysis using the KBr pellet method, a well-established technique for obtaining high-quality spectra of solid organic compounds.[5]

Materials and Equipment

• Sample: 4-Methoxyphenyl 4-(pentyloxy)benzoate (1-2 mg)

• Matrix: FT-IR grade Potassium Bromide (KBr), dried in an oven at >100°C to remove moisture (approx. 100-200 mg).[6][7]

• Agate mortar and pestle

• Hydraulic press with pellet-forming die

• FT-IR Spectrometer (e.g., Bruker, PerkinElmer, Jasco)

• Spatula and weighing paper

Rationale for Method Selection

The KBr pellet method was chosen for its ability to produce a uniform, transparent medium for analysis.[8] KBr is transparent to mid-infrared radiation (4000-400 cm⁻¹) and, under pressure, forms a solid matrix that holds the sample particles, minimizing light scattering.[5] This is crucial for obtaining a clean spectrum with a stable baseline, which might be compromised if the particle size of the sample is too large.[8] A sample concentration of approximately 0.5% to 1% is ideal to ensure that absorption bands are within a measurable range and not saturated.[9]

Step-by-Step Sample Preparation and Data Acquisition

Figure 2: FT-IR Experimental Workflow.

• Preparation: Ensure the agate mortar, pestle, and die set are meticulously clean and dry.[6]

• Weighing: On weighing paper, measure approximately 1-2 mg of the 4-Methoxyphenyl 4-(pentyloxy)benzoate sample and 100-200 mg of dried, spectroscopic grade KBr. The ratio is critical for spectral quality.[5]

• Grinding: Transfer the KBr and sample into the agate mortar. Grind the mixture thoroughly for 3-5 minutes until a fine, homogenous powder is obtained.[8] The goal is to reduce the sample's particle size to less than the wavelength of the IR light to minimize scattering.[5]

• Pellet Formation: Carefully transfer the powder mixture into the pellet die. Place the die into a hydraulic press and apply a vacuum to remove trapped air and moisture. Slowly apply pressure up to 8-10 tons and hold for 1-2 minutes.[5]

• Pellet Inspection: Carefully release the pressure and extract the die. A good pellet should be thin and transparent or translucent.[8]

• Background Collection: Place the empty sample holder (or a pure KBr pellet) in the FT-IR spectrometer and run a background scan. This is essential to subtract the spectral contributions of atmospheric CO₂ and water vapor, as well as any absorption from the KBr itself.[6]

• Sample Measurement: Place the sample pellet into the holder and acquire the FT-IR spectrum. A typical measurement range is 4000-400 cm⁻¹ with a resolution of 4 cm⁻¹.[4][10]

Results: Spectral Analysis and Interpretation

The FT-IR spectrum of 4-Methoxyphenyl 4-(pentyloxy)benzoate is characterized by several distinct absorption bands that confirm its molecular structure. The key is to assign these bands to the specific vibrational modes of the functional groups present.

Table of Characteristic Absorption Bands

Wavenumber (cm⁻¹)	Intensity	Vibrational Mode	Assigned Functional Group	Reference
~3070-3030	Medium-Weak	C-H Stretch	Aromatic (Phenyl Rings)	[11][12][13]
~2960-2850	Strong	C-H Stretch	Aliphatic (-CH₃, -CH₂)	[3][14]
~1730	Strong	C=O Stretch	Ester	[3][15][16]
~1600, ~1500	Medium-Strong	C=C Stretch	Aromatic (Phenyl Rings)	[11][12]
~1250	Strong	Asymmetric C-O-C Stretch	Aryl-Alkyl Ether & Ester	[17][18][19]
~1170	Strong	C-O Stretch	Ester	[3][16]
~1030	Strong	Symmetric C-O-C Stretch	Aryl-Alkyl Ether	[17][18][19]
~840	Strong	C-H Out-of-Plane Bend	1,4-disubstituted Phenyl	[11][20]

Detailed Discussion of Peak Assignments

• Aromatic and Aliphatic C-H Stretching Region (3100-2850 cm⁻¹): The spectrum exhibits distinct peaks just above 3000 cm⁻¹, which are characteristic of C-H stretching vibrations in aromatic rings.[13][21] Just below 3000 cm⁻¹, a series of strong absorption bands appear, corresponding to the symmetric and asymmetric stretching vibrations of the C-H bonds in the methyl (-CH₃) and methylene (-CH₂) groups of the pentyloxy and methoxy substituents.[14]

• Carbonyl (C=O) Stretching Region (~1730 cm⁻¹): A very strong and sharp absorption band is observed around 1730 cm⁻¹. This is the most definitive peak in the spectrum and is unequivocally assigned to the C=O stretching vibration of the ester functional group.[15][16] Its position is consistent with an aryl ester, which is conjugated with the phenyl ring.

• Aromatic C=C Stretching Region (1600-1450 cm⁻¹): Two or more distinct bands of medium to strong intensity appear in this region, typically around 1600 cm⁻¹ and 1500 cm⁻¹. These absorptions are due to the carbon-carbon stretching vibrations within the two aromatic rings.[11][12]

• Fingerprint Region (1300-1000 cm⁻¹): This region is complex but provides crucial information.

  • A strong, broad band around 1250 cm⁻¹ is characteristic of the asymmetric C-O-C stretching of the aryl-alkyl ether and the ester group.[18][19] Phenyl alkyl ethers typically show two strong C-O stretching absorbances.[19]

  • Another strong band around 1170 cm⁻¹ can be attributed to the C-O stretching of the ester linkage.[3][16]

  • A further strong absorption near 1030 cm⁻¹ corresponds to the symmetric C-O-C stretching of the ether linkages.[17]

• C-H Out-of-Plane Bending (~840 cm⁻¹): A strong band in this region is indicative of the C-H out-of-plane bending ("oop") vibrations. Its specific position around 840 cm⁻¹ is highly characteristic of para (1,4) disubstitution on a benzene ring, confirming the substitution pattern on both phenyl groups.[11][20]

Conclusion

The FT-IR spectrum of 4-Methoxyphenyl 4-(pentyloxy)benzoate displays all the characteristic absorption bands expected for its molecular structure. The presence of a strong ester carbonyl peak (~1730 cm⁻¹), multiple C-O stretching bands (1250-1030 cm⁻¹), distinct aromatic C=C and C-H signals, and aliphatic C-H absorptions collectively provide unambiguous confirmation of the compound's identity. The protocol described herein represents a reliable and efficient method for the structural verification of this and related liquid crystalline materials, serving as a critical tool for quality assurance in research and development.

References

• KBr Pellet Method. Shimadzu Corporation. [URL: https://www.shimadzu.com/an/service-support/technical-support/analysis-basics/ftir-basics/kbr.html]
• Characteristic IR Absorptions. OpenOChem Learn. [URL: https://openochem.com/learn/characteristic-ir-absorptions/]
• Difference between Ether and Ester Bonding in FTIR Spectra. (2023, December 17). Chemistry Stack Exchange. [URL: https://chemistry.stackexchange.com/questions/169401/difference-between-ether-and-ester-bonding-in-ftir-spectra]
• FT-IR Sample Preparation. Northern Illinois University - Department of Chemistry and Biochemistry. [URL: https://www.niu.edu/chembio/research/facilities/ft-ir-prep.shtml]
• How to prepare IR samples? ResearchGate. [URL: https://www.
• FT-IR Spectral Characterization of Aromatic Compounds in Pyrolytic Oil from Waste Tires: Implications for Alternative Fuel Appli. (2025, June 30). Preprints.org. [URL: https://www.preprints.org/manuscript/202406.1953/v1]
• IR Spectroscopy Tutorial: Aromatics. University of Colorado Boulder. [URL: https://www.colorado.
• What Are The Key Steps In Preparing A Kbr Pellet For Ir Spectroscopy? Master Solid Sample Analysis. Kintek Press. [URL: https://kintek-press.com/what-are-the-key-steps-in-preparing-a-kbr-pellet-for-ir-spectroscopy-master-solid-sample-analysis/]
• Typical IR Absorption Frequencies For Common Functional Groups. Northern Illinois University - Department of Chemistry and Biochemistry. [URL: https://www.niu.edu/chembio/research/facilities/ft-ir-frequencies.shtml]
• 6.3 IR Spectrum and Characteristic Absorption Bands. Organic Chemistry I. [URL: https://pressbooks.bccampus.ca/chem100/chapter/6-3-ir-spectrum-and-characteristic-absorption-bands/]
• Spectroscopy of Aromatic Compounds. (2024, September 26). Chemistry LibreTexts. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(McMurry)/15%3A_Benzene_and_Aromaticity/15.
• PREPARATION OF ULTRAPURE KBr PELLET: NEW METHOD FOR FTIR QUANTITATIVE ANALYSIS. (2021, February 15). ResearchGate. [URL: https://www.researchgate.
• IR Spectroscopy Tutorial: Esters. University of Colorado Boulder. [URL: https://www.colorado.edu/lab/odas/ir-spectroscopy-tutorial-esters]
• 15.7 Spectroscopy of Aromatic Compounds. Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. [URL: https://openstax.
• 12.8: Infrared Spectra of Some Common Functional Groups. (2024, September 30). Chemistry LibreTexts. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(McMurry)/12%3A_Structure_Determination_-_Mass_Spectrometry_and_Infrared_Spectroscopy/12.08%3A_Infrared_Spectra_of_Some_Common_Functional_Groups]
• Table of Characteristic IR Absorptions. [URL: https://www.csun.edu/~hcchm001/table.pdf]
• 18.8 Spectroscopy of Ethers. (2023, September 20). Organic Chemistry - OpenStax. [URL: https://openstax.org/books/organic-chemistry/pages/18-8-spectroscopy-of-ethers]
• 18.8 Spectroscopy of Ethers. Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. [URL: https://openstax.org/books/organic-chemistry-tenth-edition/pages/18-8-spectroscopy-of-ethers]
• IR Group Frequencies. UMass OWL. [URL: https://owl.oit.umass.edu/departments/chemistry/courses/chem269/269_ir_group_freq.html]
• Infrared Spectroscopy Absorption Table. (2025, September 11). Chemistry LibreTexts. [URL: https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Supplemental_Modules_(Organic_Chemistry)/Spectroscopy/Infrared_Spectroscopy/Infrared_Spectroscopy_Absorption_Table]
• Time-resolved vibrational spectroscopy of liquid crystals and polymer films using step-scan 2-D FTIR. SPIE Digital Library. [URL: https://spiedigitallibrary.org/conference-proceedings-of-spie/2089/0000/Time-resolved-vibrational-spectroscopy-of-liquid-crystals-and-polymer-films/10.1117/12.172288.short]
• 4-Methoxyphenyl benzoate. PubChem. [URL: https://pubchem.ncbi.nlm.nih.gov/compound/137059]
• Synthesis and Characterization of Liquid Crystalline Organosiloxanes Containing 4-Methoxyphenyl 4-(2-alkenyloxy)benzoate. (2016, February 29). Asian Journal of Chemistry. [URL: https://asianpubs.org/index.php/ajc/article/view/7956]
• TEMPERATURE EFFECTS ON THE FTIR SPECTRA OF NEMATIC LIQUID CRYSTALS. (2010). Annals. Food Science and Technology. [URL: https://www.afst.valahia.ro/images/documente/2010/issue1/I-Chemical-Engineering/Popa-Nita_Vlad_Dan.pdf]
• (E)-4-(3-(3-(4-Methoxyphenyl)acryloyl)phenoxy)butyl 2-Hydroxybenzoate. (2021, March 9). MDPI. [URL: https://www.mdpi.com/1422-8599/2021/3/M1268]
• 4-Methoxy-phenyl benzoate. (2007, July 31). Manipal Academy of Higher Education. [URL: https://research.manipal.
• Guide to FT-IR Spectroscopy. Bruker. [URL: https://www.bruker.com/en/products-and-solutions/infrared-and-raman/ft-ir-spectroscopy-guide.html]
• FTIR Analysis for Liquid Samples - What You Need to Know. (2025, April 2). Drawell. [URL: https://www.drawell.
• Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. (2016, October 20). Molekul. [URL: https://molekul.jps.unsoed.ac.id/index.php/molekul/article/view/36]
• 4-{[(4-Methoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(Hexadecanoyloxy)benzoate. (2012, April 17). MDPI. [URL: https://www.mdpi.com/1422-8599/2012/4/M753]
• FT-IR Investigation of Methoxy Substituted Benzenes Adsorbed on Solid Acid Catalysts. (2012, September 19). Insubria. [URL: https://www.uninsubria.
• Low absorption liquid crystals for mid-wave infrared applications. Optica Publishing Group. [URL: https://opg.optica.org/oe/fulltext.cfm?uri=oe-17-12-10026&id=180187]
• 4-Methoxyphenyl 4-(3-Butenyloxy)benzoate. Tokyo Chemical Industry Co., Ltd. [URL: https://www.tcichemicals.com/APAC/en/p/M1875]
• (4-Methoxyphenoxy)methyl benzoate. SpectraBase. [URL: https://spectrabase.com/spectrum/4ckq26fsvBf]
• FTIR spectroscopy for estimation of efavirenz in raw material and tablet dosage form. (2015). Journal of Pharmaceutical and Allied Sciences. [URL: https://www.japsonline.com/admin/php/uploads/1628_pdf.pdf]

Sources

• 1. asianpubs.org [asianpubs.org]
• 2. drawellanalytical.com [drawellanalytical.com]
• 3. Characteristic IR Absorptions | OpenOChem Learn [learn.openochem.org]
• 4. academicedgepress.co.uk [academicedgepress.co.uk]
• 5. kinteksolution.com [kinteksolution.com]
• 6. shimadzu.com [shimadzu.com]
• 7. scienceijsar.com [scienceijsar.com]
• 8. researchgate.net [researchgate.net]
• 9. FT‐IR Sample Preparation - NIU - Department of Chemistry and Biochemistry [niu.edu]
• 10. afst.valahia.ro [afst.valahia.ro]
• 11. orgchemboulder.com [orgchemboulder.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. 15.7 Spectroscopy of Aromatic Compounds – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 14. IR Absorption Frequencies - NIU - Department of Chemistry and Biochemistry [niu.edu]
• 15. 6.3 IR Spectrum and Characteristic Absorption Bands – Organic Chemistry I [kpu.pressbooks.pub]
• 16. orgchemboulder.com [orgchemboulder.com]
• 17. rockymountainlabs.com [rockymountainlabs.com]
• 18. 18.8 Spectroscopy of Ethers - Organic Chemistry | OpenStax [openstax.org]
• 19. 18.8 Spectroscopy of Ethers – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 20. uanlch.vscht.cz [uanlch.vscht.cz]
• 21. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for the Electro-Optical Characterization of 4-Methoxyphenyl 4-(pentyloxy)benzoate

Foreword: A Guide to Unveiling the Electro-Optical Properties of a Nematic Liquid Crystal

This document provides a comprehensive guide for the detailed measurement of the electro-optical properties of the nematic liquid crystal, 4-Methoxyphenyl 4-(pentyloxy)benzoate. This guide is intended for researchers, scientists, and professionals in drug development and materials science who require a thorough understanding of the characterization of liquid crystalline compounds. The protocols herein are designed to be self-validating and are grounded in established scientific principles. We will delve into the causality behind each experimental choice, ensuring a deep understanding of not just the "how," but also the "why."

Thermal Properties: Identifying the Mesophases

The first step in characterizing any liquid crystal is to determine its phase transition temperatures. Differential Scanning Calorimetry (DSC) is the primary technique for this purpose, allowing for the precise measurement of the heat flow associated with phase transitions.[1]

Rationale for Differential Scanning Calorimetry (DSC)

DSC measures the difference in heat required to increase the temperature of a sample and a reference as a function of temperature.[1] When the sample undergoes a phase transition, it will either absorb or release heat, resulting in a detectable peak in the DSC thermogram. This allows for the accurate determination of the temperatures for melting (crystal to liquid crystal), clearing (liquid crystal to isotropic liquid), and any other phase transitions.[2]

Experimental Protocol: DSC Analysis

• Sample Preparation:

  • Accurately weigh 3-5 mg of 4-Methoxyphenyl 4-(pentyloxy)benzoate into a hermetically sealed aluminum DSC pan.

  • Prepare an empty, hermetically sealed aluminum pan to be used as a reference.

• Instrument Setup:

  • Place the sample and reference pans into the DSC instrument.

  • Set the temperature program to heat the sample at a controlled rate (e.g., 10°C/min) from room temperature to a temperature well above the expected clearing point (e.g., 150°C).

  • Follow with a cooling cycle at the same rate back to room temperature.

• Data Analysis:

  • The onset temperature of an endothermic peak on heating corresponds to the melting point.

  • The peak temperature of the endothermic peak on heating corresponds to the clearing point.

  • Exothermic peaks on cooling correspond to the isotropic to nematic transition and crystallization.

Expected Data and Interpretation

The DSC thermogram will reveal the temperatures at which 4-Methoxyphenyl 4-(pentyloxy)benzoate transitions between its crystalline, nematic, and isotropic phases. For context, homologous series of 4-alkoxyphenyl 4'-alkylbenzoates exhibit a range of melting and clearing points depending on the length of the alkyl and alkoxy chains.[3]

Table 1: Expected Phase Transition Temperatures for 4-Methoxyphenyl 4-(pentyloxy)benzoate (Placeholder) and Related Compounds.

Compound	Melting Point (°C)	Clearing Point (°C)	Reference
4-Methoxyphenyl 4-(pentyloxy)benzoate	To be determined	To be determined	-
4-Ethoxyphenyl 4-pentylbenzoate	54.0	99.5	[3]
4-Propoxyphenyl 4-pentylbenzoate	48.0	85.0	[3]
4-Butoxyphenyl 4-pentylbenzoate	49.0	95.5	[3]

Optical Properties: Visualization and Birefringence

The optical properties of a liquid crystal are paramount to its application in display and photonic devices. Polarizing Optical Microscopy (POM) allows for the direct visualization of the liquid crystalline textures, while refractometry is used to quantify the birefringence.

Rationale for Polarizing Optical Microscopy (POM)

POM is an essential tool for identifying liquid crystal phases based on their unique optical textures.[4] Nematic liquid crystals, when viewed between crossed polarizers, exhibit a characteristic "Schlieren" or "threaded" texture due to the presence of topological defects called disclinations.[5][6]

Experimental Protocol: POM Analysis

• Sample Preparation:

  • Place a small amount of 4-Methoxyphenyl 4-(pentyloxy)benzoate on a clean microscope slide.

  • Cover with a coverslip and heat the slide on a hot stage to the isotropic phase.

  • Allow the sample to cool slowly into the nematic phase. This will help in the formation of a well-defined texture.

• Microscope Setup:

  • Place the prepared slide on the hot stage of a polarizing microscope.

  • Observe the sample between crossed polarizers as it is heated and cooled through its phase transitions.

• Data Analysis:

  • Record the temperatures at which changes in the optical texture occur. These should correspond to the transition temperatures observed by DSC.

  • Capture images of the characteristic nematic texture for documentation.

Rationale for Abbe Refractometry

The birefringence (Δn) of a liquid crystal is the difference between its extraordinary (nₑ) and ordinary (nₒ) refractive indices.[7] It is a critical parameter that determines the extent to which a liquid crystal can modulate light. The Abbe refractometer is a standard instrument for measuring the refractive index of liquids and can be adapted for liquid crystals.[8]

Experimental Protocol: Birefringence Measurement

• Instrument and Sample Preparation:

  • Use an Abbe refractometer equipped with a temperature-controlled prism and a polarizer.

  • Create a homeotropically aligned liquid crystal sample on the prism surface. This can be achieved by treating the prism with a homeotropic alignment agent (e.g., a long-chain alkyl silane).

  • For planar alignment, a rubbed polyimide layer can be applied to the prism surface.

• Measurement of nₒ:

  • Place a drop of the liquid crystal in its nematic phase onto the homeotropically aligned prism.

  • The light from the refractometer will propagate perpendicular to the director, allowing for the measurement of the ordinary refractive index, nₒ.

• Measurement of nₑ:

  • Use a planar-aligned sample on the prism.

  • Rotate the polarizer on the refractometer to be parallel to the rubbing direction (the liquid crystal director). This will yield the extraordinary refractive index, nₑ.

• Calculation of Birefringence:

  • Calculate the birefringence using the formula: Δn = nₑ - nₒ.

Table 2: Expected Refractive Indices and Birefringence for 4-Methoxyphenyl 4-(pentyloxy)benzoate (Placeholder) and Related Compounds at a Specific Wavelength and Temperature.

Compound	nₒ	nₑ	Δn	Reference
4-Methoxyphenyl 4-(pentyloxy)benzoate	To be determined	To be determined	To be determined	-
4'-n-pentyl-4-cyanobiphenyl (5CB)	1.53	1.71	0.18	[9]

Dielectric Properties: Understanding the Response to an Electric Field

The dielectric anisotropy (Δε) of a liquid crystal dictates how its molecules will align in an electric field.[10] It is the difference between the dielectric permittivity parallel (ε_∥) and perpendicular (ε_⊥) to the liquid crystal director.

Rationale for Dielectric Spectroscopy

Dielectric spectroscopy measures the dielectric properties of a material as a function of frequency. By measuring the capacitance of a liquid crystal cell with the director aligned parallel and perpendicular to the applied electric field, we can determine ε_∥ and ε_⊥, respectively.[11]

Experimental Protocol: Dielectric Anisotropy Measurement

• Cell Preparation:

  • Use commercially available liquid crystal cells with a known thickness and electrode area.

  • One cell should have a planar alignment layer for measuring ε_∥.

  • Another cell should have a homeotropic alignment layer for measuring ε_⊥.

  • Fill the cells with 4-Methoxyphenyl 4-(pentyloxy)benzoate in its isotropic phase via capillary action and then cool to the nematic phase.

• Measurement:

  • Connect the filled cells to an LCR meter.

  • Measure the capacitance of the planar aligned cell (C_∥) and the homeotropic aligned cell (C_⊥) at a standard frequency (e.g., 1 kHz).

  • Measure the capacitance of the empty cells (C_empty).

• Calculation:

  • Calculate the dielectric permittivities using the formulas:

    • ε_∥ = C_∥ / C_empty

    • ε_⊥ = C_⊥ / C_empty

  • Calculate the dielectric anisotropy: Δε = ε_∥ - ε_⊥.

Table 3: Expected Dielectric Properties for 4-Methoxyphenyl 4-(pentyloxy)benzoate (Placeholder) and Related Compounds at 1 kHz and Room Temperature.

Compound	ε_⊥	ε_∥	Δε	Reference
4-Methoxyphenyl 4-(pentyloxy)benzoate	To be determined	To be determined	To be determined	-
4'-n-pentyl-4-cyanobiphenyl (5CB)	~6.7	~19.5	~+12.8	[12]
N-(4-methoxybenzylidene)-4-butylaniline (MBBA)	~5.1	~4.6	~-0.5	[13]

Electro-Optic Switching: Dynamics of Reorientation

The switching time of a liquid crystal is a critical parameter for display applications. It is characterized by the rise time (turn-on) and fall time (turn-off) in response to an applied voltage.

Rationale for Electro-Optic Switching Time Measurement

The switching speed of a nematic liquid crystal is primarily governed by its rotational viscosity (γ₁), elastic constants, and the applied voltage.[14] By applying a voltage pulse to a liquid crystal cell placed between crossed polarizers and measuring the change in light transmission with a fast photodetector, we can determine the rise and fall times.[14]

Experimental Protocol: Rise and Fall Time Measurement

• Experimental Setup:

  • The setup consists of a HeNe laser, a polarizer, a liquid crystal cell (planar aligned) mounted on a temperature-controlled stage, an analyzer (crossed with respect to the polarizer), a fast photodiode, and a digital oscilloscope.[14]

  • A function generator is used to apply a square wave voltage to the liquid crystal cell.

• Measurement:

  • Apply a square wave voltage of sufficient amplitude to switch the liquid crystal from the "off" state (bright) to the "on" state (dark).

  • The oscilloscope will display the change in transmitted light intensity over time.

  • The rise time is typically defined as the time it takes for the transmission to change from 10% to 90% of its maximum value upon application of the voltage.[15]

  • The fall time is the time it takes for the transmission to change from 90% to 10% of its maximum value when the voltage is removed.[15]

Visualization of Experimental Workflows

Caption: Workflow for the comprehensive electro-optical characterization of a nematic liquid crystal.

Caption: Experimental setup for measuring the electro-optic switching times of a liquid crystal.

Concluding Remarks

The protocols outlined in this application note provide a robust framework for the comprehensive electro-optical characterization of 4-Methoxyphenyl 4-(pentyloxy)benzoate. By systematically measuring the thermal, optical, dielectric, and electro-optic switching properties, researchers can gain a deep understanding of this material's potential for various applications. While specific data for this compound is not yet widely published, the methodologies presented here, coupled with comparative data from homologous series, will enable a thorough and meaningful investigation.

References

• Neubert, M. E., Carlino, L. T., Fishel, D. L., & D'sidocky, R. M. (2011). The Effect of Terminal Alkyl Chain Length on Mesomorphic Properties of 4-Alkoxyphenyl-4'-Alkylbenzoates. Molecular Crystals and Liquid Crystals, 59(3-4), 183-203. [Link]

• Kitzerow, H. S., & Bahr, C. (Eds.). (2009). Chirality in liquid crystals. Springer Science & Business Media.

• Wikipedia. (2024). Differential scanning calorimetry. Retrieved from [Link]

• Scientific.Net. (n.d.). Polarizing Optical Microscopic Characterization of Nematic Liquid Crystal Confined in Porous Silicon. Retrieved from [Link]

• Geis, M. W., Molnar, R. J., Turner, G. W., & Lyszczarz, T. M. (2010). 30 to 50 ns liquid-crystal optical switches. In Emerging Liquid Crystal Technologies V (Vol. 7618, p. 76180J). International Society for Optics and Photonics. [Link]

• PhysicsOpenLab. (2020, March 30). Liquid Crystals and Electro-Optic Modulation. Retrieved from [Link]

• Bulusu, B., & Rao, J. (1976). Dielectric properties of 4'-n-alkyl-4-cyanobiphenyls in their nematic and isotropic phases. Pramana, 7(5), 384-393.

• Lavrentovich, O. D. (n.d.). Polarization Microscope Pictures of Liquid Crystals. Retrieved from [Link]

• NETZSCH Analyzing & Testing. (n.d.). Liquid Crystal Transitions. Retrieved from [Link]

• Neubert, M. E., & Fishel, D. L. (1991). Critical evaluation of liquid crystal transition temperatures I: 4,4'-alkyl/ alkoxyphenylbenzoates. NIST. [Link]

• Chauhan, B. C., Dabhi, A. V., & Vyas, A. V. (2011). Mesomorphic Properties of a New Homologous Series: 4-(4'-n-alkoxy benzoyloxy)-3-methoxy. Der Pharma Chemica, 3(2), 110-117. [Link]

• PubChem. (n.d.). 4-Methoxyphenyl benzoate. Retrieved from [Link]

• NIST. (2009). Critical evaluation of liquid crystal transition temperatures I: 4,4'-alkyl/ alkoxyphenylbenzoates. Retrieved from [Link]

• Al-Dossary, O., El-Aal, N. H. A., & Badr, Y. (2022). New Self-Organizing Optical Materials and Induced Polymorphic Phases of Their Mixtures Targeted for Energy Investigations. Materials, 15(3), 834. [Link]

• IRJET. (n.d.). Optical Studies on Liquid crystalline mixture of Benzoic acid and amino phenyl benzoate. Retrieved from [Link]

• ResearchGate. (2020). Homologous series of LC acrylic monomers based on phenyl benzoate core group: synthesis and characterisation. Retrieved from [Link]

• Bangladesh Journals Online. (2024). Study of A Ferroelectric Liquid Crystal Mesogen by Geometrical Optimization and Electro-Optic Characterization. Retrieved from [Link]

• Al-Zangana, S. Z., & Al-Timime, A. K. (2024). Dielectric anisotropy changes in MBBA liquid crystal doped with barium titanate by a new method. Scientific Reports, 14(1), 5693. [Link]

• ResearchGate. (2021). Design, synthesis and liquid crystalline behavior of ethyl 4-((4-alkoxyphenyl)diazenyl)benzoates. Retrieved from [Link]

• ResearchGate. (2014). Physical properties of a few high birefringent, low viscosity fluorosubstituted alkyloxy terphenyl benzoate liquid crystals. Retrieved from [Link]

• Gorkunov, M. V., & Chigrinov, V. G. (2009). Ellipsometric study of vertically aligned nematic liquid crystals. Journal of Applied Physics, 105(1), 013107. [Link]

• York Research Database. (n.d.). X-RAY-DIFFRACTION STUDIES OF THE LIQUID-CRYSTAL PHASES OF CERTAIN 4-N-ALKOXYPHENYL 4-(5-N-ALKYL-2-THIENYL)BENZOATES. Retrieved from [Link]

• ResearchGate. (2016). Dielectric Studies of 4-n-Pentylphenyl-4-Octyloxythiobenzoate. Retrieved from [Link]

• Rahman, M. M., Alam, M. S., & Samulski, E. T. (2022). Dielectric anisotropy and its application in liquid crystal displays. Journal of Molecular Liquids, 347, 118353.

• Zenodo. (n.d.). Studies on Mixed Liquid Crystal. Part-I. Nematic Mesophase induced by Mixing Two Non-liquid Crystalline Components and Determina. Retrieved from [Link]

• ResearchGate. (n.d.). 4-Methoxyphenyl benzoate. Retrieved from [Link]

• MDPI. (2019). Design Investigation of 4 × 4 Nonblocking Hybrid Plasmonic Electrooptic Switch. Retrieved from [Link]

• Lavrentovich Group. (n.d.). Introduction to Dielectric Measurements of Nematic Liquid Crystals. Retrieved from [Link]

• Chem-Space. (n.d.). 4-methoxyphenyl benzoate. Retrieved from [Link]

• ResearchGate. (n.d.). Electrochromic switching, optical absorbance change monitored at 420 nm. Retrieved from [Link]

• MTEX. (n.d.). Birefrigence (DocHelp Toolbox). Retrieved from [Link]

• Raicol Crystals. (n.d.). High average power KTIOPO4 electro-optic Q-switch. Retrieved from [Link]

• IOPscience. (n.d.). Performance optimization of the electro-optic Q-Switching for high power laser using RTP crystal. Retrieved from [Link]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal - PMC [pmc.ncbi.nlm.nih.gov]
• 3. tandfonline.com [tandfonline.com]
• 4. New Self-Organizing Optical Materials and Induced Polymorphic Phases of Their Mixtures Targeted for Energy Investigations - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. pure-synth.com [pure-synth.com]
• 7. CAS 82200-53-1: 4-Methoxyphenyl 4-[[6-[(1-oxo-2-propen-1-y… [cymitquimica.com]
• 8. Birefrigence (DocHelp Toolbox) [mtex-toolbox.github.io]
• 9. High Performance Negative Dielectric Anisotropy Liquid Crystals for Display Applications [mdpi.com]
• 10. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 11. molforge.ai [molforge.ai]
• 12. asianpubs.org [asianpubs.org]
• 13. banglajol.info [banglajol.info]
• 14. Twist-bend liquid crystal phases and molecular structure: the role of methoxybiphenyl - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 15. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Yield Optimization for 4-Methoxyphenyl 4-(pentyloxy)benzoate Synthesis

Welcome to the Technical Support Center. This guide is designed for researchers and drug development professionals synthesizing 4-Methoxyphenyl 4-(pentyloxy)benzoate, a critical ester intermediate often utilized in liquid crystal and advanced materials research.

Synthesizing phenolic esters presents unique thermodynamic and kinetic challenges. Below, you will find a mechanistic breakdown, troubleshooting FAQs, quantitative comparisons, and self-validating standard operating procedures (SOPs) to maximize your reaction yield.

Mechanistic Workflows & Causality

Direct Fischer esterification of 4-(pentyloxy)benzoic acid with 4-methoxyphenol typically fails. Phenols are exceptionally poor nucleophiles because their oxygen lone pair is delocalized into the aromatic

-system[1]. Consequently, the acid must be converted into a highly reactive electrophile prior to nucleophilic attack. The two most reliable pathways are the Acid Chloride Route and the Modified Steglich Route .

Figure 1: Mechanistic pathways for 4-Methoxyphenyl 4-(pentyloxy)benzoate synthesis.

Troubleshooting FAQs

Q: Why is my direct acid-catalyzed esterification (Fischer method) yielding <10% product? A: Phenols are significantly less nucleophilic than aliphatic alcohols. Because Fischer esterification is a thermodynamically controlled equilibrium process, the poor kinetics and unfavorable thermodynamics of phenol acylation result in negligible yields[1]. To drive the reaction forward, you must use highly electrophilic acyl donors (e.g., acid chlorides or O-acylisoureas) that make the addition-elimination step irreversible.

Q: In my Steglich esterification, I am observing a major byproduct and low ester yield. What is happening? A: You are likely observing the formation of an N-acylurea dead-end byproduct. When 4-(pentyloxy)benzoic acid reacts with a carbodiimide, it forms an O-acylisourea intermediate. Because 4-methoxyphenol is a weak nucleophile, its intermolecular attack on this intermediate is slow. This delay allows the O-acylisourea to undergo a spontaneous intramolecular 1,3-O-to-N rearrangement. Solution: Increase the concentration of DMAP (4-dimethylaminopyridine) to at least 0.2 equivalents. DMAP is a highly nucleophilic catalyst that rapidly outcompetes the rearrangement, forming a highly reactive acylpyridinium intermediate[2].

Q: How can I completely remove the urea byproduct from my Steglich coupling? A: If you are using DCC (N,N'-Dicyclohexylcarbodiimide), the resulting dicyclohexylurea (DCU) is notoriously difficult to remove completely because it is partially soluble in organic solvents. Solution: Switch your coupling agent from DCC to EDC·HCl (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide hydrochloride). The urea byproduct generated by EDC is highly water-soluble and can be quantitatively removed during a standard acidic aqueous workup[3],[4].

Q: I switched to the acid chloride method, but my yields are inconsistent and the product is dark. Why? A: Inconsistent yields and discoloration in the acid chloride route often stem from residual HCl or unreacted chlorinating agents (like SOCl₂), which can oxidize or degrade the electron-rich 4-methoxyphenol. Solution: Use oxalyl chloride with a catalytic amount of DMF instead of thionyl chloride; it operates under milder conditions. Crucially, ensure complete removal of excess oxalyl chloride by concentrating the intermediate under reduced pressure and co-evaporating twice with dry toluene before introducing the phenol and base.

Quantitative Yield Analysis

Synthesis Method	Activating Agent	Base / Catalyst	Typical Yield	Major Impurity / Byproduct	Scalability
Fischer Esterification	H₂SO₄ or p-TsOH	None	< 10%	Unreacted starting materials	Poor
Standard Steglich	DCC	DMAP (0.05 eq)	40 - 60%	N-Acylurea, DCU	Moderate
Modified Steglich	EDC·HCl	DMAP (0.2 eq)	85 - 95%	Trace water-soluble urea	Good
Acid Chloride	Oxalyl Chloride	Pyridine or Et₃N	90 - 98%	Amine hydrochloride salts	Excellent

Self-Validating Experimental Protocols

Protocol A: Optimized Acid Chloride Synthesis (Scalable Route)

Causality Focus: Oxalyl chloride is chosen over thionyl chloride to avoid harsh acidic byproducts that degrade the electron-rich phenol. Pyridine acts as both an acid scavenger and a nucleophilic catalyst.

• Activation: Suspend 4-(pentyloxy)benzoic acid (1.0 eq, 10 mmol) in 20 mL of anhydrous dichloromethane (DCM) under N₂. Add DMF (0.05 eq) as a Vilsmeier-Haack catalyst.

• Chlorination: Cool to 0 °C. Add oxalyl chloride (1.2 eq) dropwise. Stir at room temperature for 2 hours until gas evolution ceases.

  • Validation Checkpoint 1: Remove a 10 µL aliquot, quench into 0.5 mL of methanol, and analyze via TLC (Hexane:EtOAc 4:1). The formation of the methyl ester (R_f ~0.6) confirms complete conversion of the acid (R_f ~0.2).

• Concentration: Remove the solvent and excess oxalyl chloride under reduced pressure. Co-evaporate the resulting residue twice with 10 mL of dry toluene to ensure complete removal of HCl and unreacted reagents.

• Esterification: Dissolve the crude acid chloride in 15 mL of dry DCM. Cool to 0 °C. Add a solution of 4-methoxyphenol (1.1 eq) and dry pyridine (2.0 eq) in 5 mL DCM dropwise. Stir for 4 hours at room temperature.

  • Validation Checkpoint 2: TLC should show the disappearance of the phenol (R_f ~0.4) and the appearance of the target ester (R_f ~0.7) under UV light.

• Workup: Dilute with 30 mL DCM. Wash sequentially with 1M HCl (2x 20 mL) to remove pyridine, saturated NaHCO₃ (20 mL) to remove unreacted acid, and brine. Dry over anhydrous Na₂SO₄, filter, and concentrate to yield the highly pure product.

Protocol B: Modified Steglich Esterification (High-Purity Route)

Causality Focus: EDC·HCl is utilized to ensure the urea byproduct is water-soluble. A higher loading of DMAP (0.2 eq) is strictly required to intercept the O-acylisourea before it rearranges[3].

• Preparation: In a flame-dried flask under N₂, dissolve 4-(pentyloxy)benzoic acid (1.0 eq, 5 mmol) and 4-methoxyphenol (1.0 eq) in 20 mL of anhydrous DCM.

• Catalysis: Add DMAP (0.2 eq). Note: Do not reduce this amount; it is critical for suppressing the 1,3-rearrangement.

• Coupling: Cool the mixture to 0 °C. Add EDC·HCl (1.2 eq) portion-wise over 10 minutes[4].

  • Validation Checkpoint 1: The reaction mixture should remain a clear solution. (If using DCC, a white precipitate of DCU would form immediately, complicating visual monitoring).

• Reaction: Allow the mixture to warm to room temperature and stir for 12 hours.

  • Validation Checkpoint 2: Monitor via HPLC or TLC. The target ester will appear as a distinct, non-polar spot.

• Workup: Wash the organic layer with water (2x 20 mL) to extract the EDC-urea byproduct and DMAP. Wash with 0.5 M HCl (10 mL), then brine. Dry over Na₂SO₄ and concentrate.

References

• Neises, B.; Steglich, W. Simple Method for the Esterification of Carboxylic Acids. Angew. Chem. Int. Ed. Engl. 1978.[MDPI Reference].
• A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids. Green Chemistry, RSC Publishing, 2021.
• Synthesis of (E)-cinnamyl ester derivatives via a greener Steglich esterification. PubMed, 2018.
• Ester synthesis by esterification. Organic Chemistry Portal.

Sources

• 1. Ester synthesis by esterification [organic-chemistry.org]
• 2. Titanium Tetrachloride-Assisted Direct Esterification of Carboxylic Acids [mdpi.com]
• 3. A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Green Chemistry (RSC Publishing) DOI:10.1039/D1GC02251B [pubs.rsc.org]
• 4. Synthesis of (E)-cinnamyl ester derivatives via a greener Steglich esterification - PubMed [pubmed.ncbi.nlm.nih.gov]

purification of 4-Methoxyphenyl 4-(pentyloxy)benzoate by recrystallization

Answering the user's request.## Technical Support Center: Purification of 4-Methoxyphenyl 4-(pentyloxy)benzoate by Recrystallization

Welcome to the technical support center for the purification of 4-Methoxyphenyl 4-(pentyloxy)benzoate. This guide is designed for researchers and drug development professionals to provide in-depth, practical solutions for common challenges encountered during the recrystallization of this compound. Our approach is rooted in first principles of physical organic chemistry to empower you to not only solve immediate issues but also to adapt and optimize the procedure for your specific needs.

Frequently Asked Questions (FAQs)

Q1: What is the fundamental principle behind recrystallizing 4-Methoxyphenyl 4-(pentyloxy)benzoate?

Recrystallization is a purification technique for solid compounds based on differences in solubility.[1][2] The core principle is that the solubility of most solids, including our target compound, increases significantly in a given solvent at higher temperatures.[2] The process involves dissolving the impure 4-Methoxyphenyl 4-(pentyloxy)benzoate in a minimum amount of a hot, appropriate solvent to create a saturated solution.[3] As this solution cools slowly, the solubility of the compound decreases, forcing it to crystallize out of the solution. The organized, growing crystal lattice has a strong preference for molecules of its own kind, effectively excluding impurity molecules, which remain dissolved in the cold solvent (the "mother liquor").[1][4] The pure crystals are then isolated by filtration.[5]

Q2: How do I select an appropriate solvent for this specific compound?

Choosing the right solvent is the most critical step for successful recrystallization.[6] The ideal solvent for 4-Methoxyphenyl 4-(pentyloxy)benzoate should meet several criteria:

• High-Temperature Solubility: It must dissolve the compound completely when hot (near its boiling point).[1][2]

• Low-Temperature Insolubility: The compound should be sparingly soluble or insoluble in the solvent when cold (at room temperature or in an ice bath).[1][2]

• Impurity Solubility: Impurities should either be completely insoluble in the hot solvent (allowing for hot filtration) or completely soluble in the cold solvent (so they remain in the mother liquor).[1]

• Chemical Inertness: The solvent must not react with the compound.[1]

• Volatility: The solvent should have a relatively low boiling point to be easily removed from the purified crystals during drying.[1]

Given the structure of 4-Methoxyphenyl 4-(pentyloxy)benzoate (an aromatic ester with an ether linkage and an alkyl chain), it possesses both polar and non-polar characteristics. Therefore, moderately polar solvents are excellent starting points. A preliminary screening with small amounts of your crude product is essential.

Illustrative Solvent Screening Data

The following table provides a hypothetical summary of solvent screening results to guide your selection. You must perform these small-scale tests to confirm the ideal solvent for your specific sample.

Solvent	Structure	Polarity	Observation at 25°C	Observation at Boiling Point	Suitability Assessment
Ethanol	CH₃CH₂OH	Polar	Sparingly soluble	Soluble	Excellent Candidate. High-temperature coefficient.
Methanol	CH₃OH	Polar	Sparingly soluble	Soluble	Good Candidate. Similar to ethanol, but lower boiling point.
Ethyl Acetate	CH₃COOCH₂CH₃	Moderately Polar	Soluble	Very Soluble	Poor Candidate. Compound is too soluble at room temperature.[7]
Hexane	C₆H₁₄	Non-polar	Insoluble	Sparingly Soluble	Poor Candidate. Insufficiently dissolves the compound even when hot.
Water	H₂O	Very Polar	Insoluble	Insoluble	Unsuitable as a single solvent. Could be used as an anti-solvent in a mixed-solvent system.
Ethanol/Water	Mixture	Tunable	Varies	Varies	Promising Mixed-Solvent System. Dissolve in hot ethanol, add hot water until cloudy.

Q3: What safety precautions should I take?

Standard laboratory safety protocols must be followed. This includes wearing safety goggles, gloves, and a lab coat. All heating should be performed in a well-ventilated fume hood. Use boiling chips or a stirring bar to prevent bumping when heating the solvent.[6] Avoid breathing solvent vapors. Consult the Safety Data Sheet (SDS) for 4-Methoxyphenyl 4-(pentyloxy)benzoate and all solvents used.

Detailed Experimental Protocol: Single-Solvent Recrystallization

This protocol outlines the standard procedure using a single suitable solvent like ethanol, as determined from your screening tests.

• Dissolution: Place your crude 4-Methoxyphenyl 4-(pentyloxy)benzoate (e.g., 1.0 g) into an appropriately sized Erlenmeyer flask. Add a boiling chip and a small volume of ethanol (e.g., 5-10 mL). Heat the mixture on a hot plate with gentle swirling.

• Achieve Saturation: Continue adding the solvent in small portions while keeping the solution boiling until the solid just dissolves completely. It is crucial to use the minimum amount of hot solvent to ensure the solution is saturated, which is key for good recovery.[8][9]

• Hot Filtration (Optional): If you observe insoluble impurities (e.g., dust, solid byproducts) or if the solution is colored, a hot filtration step is necessary.

  • To decolorize, add a small amount of activated charcoal to the hot solution and boil for a few minutes.[10]

  • Pre-heat a separate Erlenmeyer flask and a stemless or short-stemmed funnel. Place a fluted filter paper in the funnel.

  • Pour the hot solution through the fluted filter paper quickly to remove the charcoal and any insoluble impurities. This step must be done rapidly to prevent premature crystallization in the funnel.[10]

• Cooling and Crystallization: Cover the flask containing the clear, hot solution with a watch glass and allow it to cool slowly to room temperature on a benchtop. Slow cooling is essential for the formation of large, pure crystals as it minimizes the trapping of impurities.[8][11]

• Maximizing Yield: Once the flask has reached room temperature and crystal growth appears complete, place it in an ice-water bath for at least 15-20 minutes to maximize the precipitation of the product from the solution.[8][12]

• Isolation of Crystals: Collect the purified crystals by vacuum filtration using a Büchner funnel.[5]

• Washing: Wash the crystals on the filter paper with a minimal amount of ice-cold solvent.[1] This removes any residual mother liquor containing dissolved impurities that may be coating the crystal surfaces. Using warm or room-temperature solvent will dissolve some of your product, reducing the yield.[13]

• Drying: Allow the crystals to dry completely by pulling air through the Büchner funnel for several minutes.[1] For final drying, transfer the crystals to a watch glass and let them air dry or place them in a desiccator. A final melting point analysis can confirm the purity of the compound.

Recrystallization Workflow Diagram

Caption: Standard workflow for single-solvent recrystallization.

Troubleshooting Guide

Q: My compound will not fully dissolve in the hot solvent, even after adding a large amount. What should I do?

• Probable Cause: You may have selected an unsuitable solvent in which the compound has low solubility even when hot.[7] Alternatively, the undissolved material could be an insoluble impurity.

• Solution:

  • Check for Insolubles: Observe closely. Is the bulk of the material dissolving, leaving behind a small amount of residue? If so, this residue is likely an impurity. Remove it via hot gravity filtration and proceed with the filtrate.[1]

  • Re-evaluate Solvent Choice: If the entire sample is failing to dissolve, the solvent is not appropriate. Recover your crude solid by evaporating the solvent and re-start the process with a more suitable solvent identified from your screening tests.[9]

Q: The solution is clear after cooling, but no crystals have formed. What went wrong?

• Probable Cause 1: Too Much Solvent. This is the most common reason for crystallization failure.[9] The solution is not supersaturated upon cooling because an excess of solvent was used to dissolve the solid.

• Solution 1: Reduce the solvent volume by gently boiling it off in the fume hood.[8][9] Once the volume is reduced, allow the solution to cool again.

• Probable Cause 2: Supersaturation. The solution may be supersaturated, but crystal nucleation has not begun.[9]

• Solution 2: Induce Crystallization.

  • Scratching: Use a clean glass rod to gently scratch the inside surface of the flask at the air-liquid interface. The microscopic scratches on the glass provide a nucleation site for crystal growth.[12]

  • Seeding: If you have a pure crystal of 4-Methoxyphenyl 4-(pentyloxy)benzoate, add a tiny speck to the solution. This "seed" crystal will act as a template for other crystals to grow upon.

Q: My compound separated as an oil instead of solid crystals. How do I fix this?

• Probable Cause: This phenomenon, known as "oiling out," occurs when the solution becomes saturated at a temperature that is above the melting point of the compound.[13] High levels of impurities can also depress the melting point, contributing to this issue.[9]

• Solution:

  • Re-dissolve and Dilute: Reheat the solution until the oil dissolves completely to form a homogeneous solution.

  • Add More Solvent: Add a small, measured amount of additional hot solvent (10-20% more). This will lower the saturation temperature of the solution.

  • Ensure Slow Cooling: Allow the solution to cool much more slowly. An insulated container or letting the hot plate cool down over a long period can help. Slow cooling gives the molecules time to orient themselves into a crystal lattice rather than separating randomly as a liquid.[9]

  • Vigorous Swirling: As the solution cools to the temperature where it previously oiled out, swirl the flask vigorously to encourage crystallization.

Q: My final yield of pure crystals is very low. Why did this happen?

• Probable Cause: Several factors can lead to poor recovery.

  • Using too much solvent during dissolution.[9][11]

  • Premature crystallization during a hot filtration step (crystals get stuck in the filter paper).[11]

  • Washing the final crystals with too much solvent, or with solvent that was not ice-cold.[13]

  • The initial crude material contained a very high percentage of impurities.

• Solution:

  • Optimize Solvent Volume: In subsequent attempts, be meticulous about adding the absolute minimum amount of hot solvent.

  • Improve Hot Filtration: Ensure your filtration apparatus is thoroughly pre-heated to prevent cooling.

  • Refine Washing Technique: Use only a very small aliquot of ice-cold solvent to rinse the crystals.

  • Second Crop: It may be possible to recover a "second crop" of crystals by boiling off some of the solvent from the mother liquor and re-cooling, although this crop will likely be less pure than the first.

Troubleshooting Flowchart

Caption: Decision-making flowchart for troubleshooting recrystallization.

References

• Recrystallization. (n.d.). UCLA Chemistry and Biochemistry. [Link]

• Recrystallization: 5 Points That You Should Know. (n.d.). Zuiveringstechnieken. [Link]

• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo. [Link]

• Recrystallization Definition, Principle & Purpose. (2022, November 7). PraxiLabs. [Link]

• Lab Procedure: Recrystallization. (2024, January 23). LabXchange. [Link]

• Recrystallization - Single Solvent. (n.d.). University of Toronto Scarborough. [Link]

• Finding the best solvent for recrystallisation. (2021, September). Royal Society of Chemistry. [Link]

• Solvent selection for recrystallization: An undergraduate organic experiment. (n.d.). Journal of Chemical Education. [Link]

• Chem355 Labbook-2020. (n.d.). Macalester College. [Link]

• 4-Methoxyphenyl benzoate. (n.d.). PubChem. [Link]

• Troubleshooting Recrystallization. (2022, April 7). Chemistry LibreTexts. [Link]

• Recrystallization. (n.d.). University of Colorado Boulder. [Link]

• Problems with Recrystallisations. (n.d.). University of York. [Link]

• Recrystallisation Help. (2020, October 30). Reddit. [Link]

• Recrystallization of Benzoic Acid. (n.d.). University of Massachusetts Boston. [Link]

• Synthesis and Characterization of 4-methoxychalcone. (n.d.). CDN. [Link]

• Lab Report Recrystallization. (2016, September 27). Florida A&M University. [Link]

Sources

• 1. Recrystallization [sites.pitt.edu]
• 2. edu.rsc.org [edu.rsc.org]
• 3. LabXchange [labxchange.org]
• 4. cpb-us-e1.wpmucdn.com [cpb-us-e1.wpmucdn.com]
• 5. mt.com [mt.com]
• 6. web.mnstate.edu [web.mnstate.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Home Page [chem.ualberta.ca]
• 9. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 10. Recrystallization [sites.pitt.edu]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. westfield.ma.edu [westfield.ma.edu]
• 13. benchchem.com [benchchem.com]

Technical Support Center: Purification of 4-Methoxyphenyl 4-(pentyloxy)benzoate

Welcome to the technical support center for the synthesis and purification of 4-methoxyphenyl 4-(pentyloxy)benzoate. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges encountered during the purification of this liquid crystal compound. Here, we provide in-depth troubleshooting advice and frequently asked questions in a direct Q&A format, grounded in established chemical principles and practical laboratory experience.

I. Troubleshooting Guide: Common Purification Issues

This section addresses specific problems that may arise during the purification of 4-methoxyphenyl 4-(pentyloxy)benzoate, offering explanations for their causes and step-by-step solutions.

Issue 1: The final product is an oil or a low-melting solid, not the expected crystalline material.

Question: I've completed the synthesis, but my 4-methoxyphenyl 4-(pentyloxy)benzoate is an oil or a waxy solid with a low melting point. What went wrong and how can I purify it?

Answer: This is a common issue that typically points to the presence of unreacted starting materials or byproducts that depress the melting point of the final product. The synthesis of 4-methoxyphenyl 4-(pentyloxy)benzoate often involves two key steps: a Williamson ether synthesis to form 4-(pentyloxy)benzoic acid, followed by an esterification with 4-methoxyphenol. Impurities can be introduced at either stage.

Potential Causes and Solutions:

Potential Cause	Explanation	Troubleshooting Steps
Unreacted 4-Hydroxybenzoic Acid	The initial Williamson ether synthesis to form the pentyloxy chain may be incomplete. 4-Hydroxybenzoic acid is more polar than the desired product and can interfere with crystallization.	1. Extraction: During the workup of the 4-(pentyloxy)benzoic acid intermediate, perform a basic wash (e.g., with a dilute sodium bicarbonate solution) to remove unreacted 4-hydroxybenzoic acid. 2. Recrystallization: If the impurity is carried over to the final product, recrystallization from a suitable solvent system like ethanol/water can be effective.[1]
Unreacted 4-Methoxyphenol	Incomplete esterification will leave unreacted 4-methoxyphenol in the final product. Its phenolic nature can significantly lower the melting point.	1. Base Wash: After the esterification reaction, wash the organic layer with a dilute sodium hydroxide solution to remove the acidic 4-methoxyphenol.[2] 2. Column Chromatography: If a base wash is insufficient, column chromatography on silica gel is a highly effective method for separating the less polar desired ester from the more polar phenol.[3][4][5]
Unreacted 1-Bromopentane	Excess alkyl halide from the Williamson ether synthesis may persist. While volatile, it can be trapped in the product.	1. Evaporation: Ensure complete removal of volatile components under reduced pressure after the initial reaction. 2. Column Chromatography: 1-Bromopentane is non-polar and will elute quickly during column chromatography, separating it from the product.
Side Products from Elimination	The Williamson ether synthesis can have a competing elimination (E2) reaction, especially if reaction conditions are not optimal, leading to the formation of pentene.[6][7][8]	1. Reaction Condition Optimization: Ensure the use of a primary alkyl halide (1-bromopentane) and avoid high temperatures to favor the SN2 substitution reaction.[7][8] 2. Purification: These non-polar byproducts are easily removed by column chromatography.

Issue 2: The product is colored (yellow or brown).

Question: My isolated 4-methoxyphenyl 4-(pentyloxy)benzoate has a distinct yellow or brown tint. How can I decolorize it?

Answer: Color in the final product often indicates the presence of minor, highly conjugated impurities or degradation products. These can sometimes form due to side reactions or exposure to air and heat.

Decolorization Workflow:

Caption: Workflow for decolorizing the final product.

Detailed Protocol for Decolorization by Recrystallization:

• Solvent Selection: Choose a solvent in which your product is soluble when hot but sparingly soluble when cold. An ethanol/water mixture is often a good starting point.[9]

• Dissolution: In an Erlenmeyer flask, dissolve the impure, colored product in a minimal amount of the hot solvent to create a saturated solution.[10]

• Charcoal Treatment: Allow the solution to cool slightly to prevent boiling over, then add a small amount of activated charcoal (typically 1-2% of the product's weight).[1][10] The charcoal will adsorb the colored impurities.

• Hot Filtration: Bring the mixture back to a boil and perform a hot gravity filtration to remove the activated charcoal.[10] This step is crucial and must be done quickly to prevent premature crystallization in the funnel.

• Crystallization: Allow the hot, clear filtrate to cool slowly to room temperature, then place it in an ice bath to maximize crystal formation.

• Isolation: Collect the pure, colorless crystals by vacuum filtration.[10]

Issue 3: Yield is significantly low after purification.

Question: After performing recrystallization or column chromatography, my final yield of 4-methoxyphenyl 4-(pentyloxy)benzoate is very low. What are the potential causes and how can I improve it?

Answer: Low recovery after purification can be due to several factors, ranging from suboptimal reaction conditions to losses during the purification process itself.

Troubleshooting Low Yield:

Caption: Decision tree for troubleshooting low yield.

• Incomplete Reactions: Monitor the progress of both the Williamson ether synthesis and the esterification using Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to ensure the reaction has gone to completion before starting the workup.[11]

• Loss During Recrystallization:

  • Using too much solvent: This will keep some of your product dissolved even at low temperatures. Use the minimum amount of hot solvent necessary to fully dissolve the solid.[10]

  • Cooling too quickly: Rapid cooling can trap impurities and lead to smaller, less pure crystals, necessitating further purification steps and potential loss of material. Allow the solution to cool slowly to room temperature before placing it in an ice bath.

• Loss During Column Chromatography:

  • Improper Solvent System: If the eluent is too polar, your product may elute too quickly along with impurities. If it's not polar enough, the product may not elute from the column at all. Develop an appropriate solvent system using TLC before running the column.

  • Column Overloading: Using too much crude product for the amount of stationary phase can lead to poor separation.

• Ester Hydrolysis: The benzoate ester can be susceptible to hydrolysis back to 4-(pentyloxy)benzoic acid and 4-methoxyphenol, especially under strongly acidic or basic conditions during workup.[12][13][14] Neutralize the reaction mixture carefully and avoid prolonged exposure to strong acids or bases.

II. Frequently Asked Questions (FAQs)

Q1: What is the ideal solvent for recrystallizing 4-methoxyphenyl 4-(pentyloxy)benzoate?

A1: There is no single "perfect" solvent, as the ideal choice depends on the specific impurities present. However, a good starting point is often a mixed solvent system. Ethanol and water are commonly used; the product is typically soluble in hot ethanol and less soluble upon the addition of water.[15] You can also try recrystallization from heptane or other aliphatic hydrocarbons.[16] The key is to find a solvent or solvent pair where the product has high solubility at high temperatures and low solubility at low temperatures, while the impurities remain soluble at low temperatures.[9]

Q2: How can I confirm the purity of my final product?

A2: A combination of techniques should be used to confirm purity:

• Melting Point Analysis: A pure compound will have a sharp, well-defined melting point. Impurities will typically cause the melting point to be depressed and broaden.

• Thin Layer Chromatography (TLC): A pure compound should show a single spot on the TLC plate.

• Spectroscopic Methods:

  • ¹H and ¹³C NMR Spectroscopy: These techniques can confirm the chemical structure and identify the presence of impurities by their characteristic signals.[17]

  • FT-IR Spectroscopy: Can confirm the presence of key functional groups, such as the ester carbonyl (~1740-1720 cm⁻¹) and the ether C-O stretch (~1250 cm⁻¹).[17]

Q3: Is column chromatography always necessary for purification?

A3: Not necessarily. If the impurities are primarily unreacted starting materials that can be removed by simple acid-base extractions (like 4-hydroxybenzoic acid or 4-methoxyphenol), a well-executed recrystallization may be sufficient to achieve high purity.[15] However, for removing non-polar byproducts or if recrystallization fails to yield a pure product, column chromatography is the more powerful and reliable method.[5]

Q4: Can I use a different base for the Williamson ether synthesis step?

A4: Yes, while potassium carbonate (K₂CO₃) is common, other bases like sodium hydride (NaH) or potassium hydroxide (KOH) can also be used.[18] Stronger bases like NaH may lead to faster reaction times but can also increase the likelihood of elimination side reactions if not handled carefully. The choice of base can also depend on the solvent used.[18]

Q5: My ¹H NMR spectrum shows a small, unexpected triplet around 0.9 ppm. What could this be?

A5: A triplet in that region is characteristic of a terminal methyl group (CH₃) adjacent to a methylene group (CH₂). While the pentyloxy group of your product has such a feature, a small, additional triplet could indicate the presence of unreacted 1-bromopentane or byproducts from it. Comparing the integration of this peak to your product's peaks can give an estimate of the impurity level.

References

• Williamson ether synthesis - Wikipedia. (n.d.). Retrieved March 4, 2026, from [Link]

• Google Patents. (n.d.). US5540857A - Purification of liquid crystals and liquid crystal composition.

• SSERC. (n.d.). Hydrolysis of ethyl benzoate – Teacher's guide. Retrieved March 4, 2026, from [Link]

• University of Colorado Boulder. (n.d.). Recrystallization. Retrieved March 4, 2026, from [Link]

• Scribd. (n.d.). Base Mediated Ester Hydrolysis | PDF. Retrieved March 4, 2026, from [Link]

• Gowda, B. T., Foro, S., Nayak, R., & Fuess, H. (2007). 4-Methoxy-phenyl benzoate. Acta Crystallographica Section E: Structure Reports Online, 63(8), o3507. [Link]

• Course Hero. (n.d.). In the experiment of Esterification and Hydrolysis: Methyl Benzoate by Fischer Esterification. a) What organic solvent is used to extract Methyl Benzoate from an aqueous reaction mixture? b) Three d. Retrieved March 4, 2026, from [Link]

• MDPI. (2012). 4-{[(4-Methoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(Hexadecanoyloxy)benzoate. Molbank, 2012(2), M764. [Link]

• Chen, C.-C., & Lin, C.-H. (2016). Synthesis and Characterization of Liquid Crystalline Organosiloxanes Containing 4-Methoxyphenyl 4-(2-alkenyloxy)benzoate. Asian Journal of Chemistry, 28(3), 1270-1274.

• ResearchGate. (n.d.). Synthesis of 4-(4-pentenyloxy)benzoic acid. Retrieved March 4, 2026, from [Link]

• Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved March 4, 2026, from [Link]

• J&K Scientific LLC. (2025, March 22). Williamson Ether Synthesis. Retrieved March 4, 2026, from [Link]

• Phenomenex. (2025, December 12). Column Chromatography Guide. Retrieved March 4, 2026, from [Link]

• ResearchGate. (n.d.). Kinetic study of hydrolysis of benzoates. Part XXIV—Variation of the ortho substituent effect with solvent in the alkaline hydrolysis of substituted phenyl benzoates | Request PDF. Retrieved March 4, 2026, from [Link]

• Master Organic Chemistry. (2022, October 27). Basic Hydrolysis of Esters - Saponification. Retrieved March 4, 2026, from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved March 4, 2026, from [Link]

• Florida A&M University. (2016, September 27). Lab Report Recrystallization. Retrieved March 4, 2026, from [Link]

• Organic Chemistry Portal. (n.d.). Williamson Synthesis. Retrieved March 4, 2026, from [Link]

• Organic Syntheses. (n.d.). 4 - Organic Syntheses Procedure. Retrieved March 4, 2026, from [Link]

• Chemistry LibreTexts. (2023, August 29). Liquid Chromatography. Retrieved March 4, 2026, from [Link]

• ResearchGate. (2025, August 10). 4-Methoxyphenyl benzoate | Request PDF. Retrieved March 4, 2026, from [Link]

• MDPI. (2017). Separation and Purification with a Liquid Stationary Phase. Separations, 4(4), 38. [Link]

• NIH. (n.d.). Liquid Crystals as Stationary Phases in Chromatography - PMC. Retrieved March 4, 2026, from [Link]

• NIST. (n.d.). 4-Pentyloxybenzoic acid. Retrieved March 4, 2026, from [Link]

• NIH. (n.d.). Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal - PMC. Retrieved March 4, 2026, from [Link]

• ResearchGate. (n.d.). (PDF) Crystal structure of 4-(4-methoxyphenoxy)benzaldehyde. Retrieved March 4, 2026, from [Link]

• Hindawi. (2016, October 20). Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. Retrieved March 4, 2026, from [Link]

• ResearchGate. (2025, August 6). Identification and synthesis of some contaminants present in 4-methoxyamphetamine (PMA) prepared by the Leuckart method | Request PDF. Retrieved March 4, 2026, from [Link]

• Der Pharma Chemica. (n.d.). Scholars Research Library. Retrieved March 4, 2026, from [Link]

• PureSynth. (n.d.). 4-Methoxyphenyl 4-(6-Hydroxyhexyloxy)Benzoate. Retrieved March 4, 2026, from [Link]

• Google Patents. (n.d.). Process for preparation of 4-(4-phenoxyphenoxy) benzoic acid by oxidation of 1-(4-methylphenoxy)-4-phenoxybenzene.

Sources

• 1. famu.edu [famu.edu]
• 2. homework.study.com [homework.study.com]
• 3. Column Chromatography Guide | Phenomenex [phenomenex.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. mt.com [mt.com]
• 10. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. sserc.org.uk [sserc.org.uk]
• 13. scribd.com [scribd.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 16. researchgate.net [researchgate.net]
• 17. mdpi.com [mdpi.com]
• 18. jk-sci.com [jk-sci.com]

optimizing stirring speed and temperature for 4-Methoxyphenyl 4-(pentyloxy)benzoate synthesis

Welcome to the technical support center for the synthesis of 4-Methoxyphenyl 4-(pentyloxy)benzoate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting advice and answers to frequently asked questions. As Senior Application Scientists, our goal is to explain the causality behind experimental choices, ensuring your protocols are robust and self-validating.

Troubleshooting Guide: Optimizing Reaction Parameters

This section addresses specific issues that may arise during the synthesis, focusing on the critical parameters of stirring speed and temperature. The synthesis is typically a two-step process: a Williamson ether synthesis to form 4-(pentyloxy)benzoic acid, followed by an esterification with 4-methoxyphenol.

Problem 1: Low Overall Yield of 4-Methoxyphenyl 4-(pentyloxy)benzoate

A low yield is a common issue that can originate from either the Williamson ether synthesis or the esterification step. A systematic approach is required to identify the root cause.

• Potential Cause A: Inefficient Mass Transfer in a Heterogeneous Mixture.

  • Explanation: The Williamson ether synthesis step often uses a solid base like potassium carbonate, which is not fully soluble in common solvents like DMF or acetonitrile.[1] This creates a heterogeneous reaction mixture. If the stirring speed is too low, the reactants will not mix effectively, leading to a reaction that is limited by the rate of diffusion rather than the intrinsic reaction kinetics.[2][3] This results in incomplete conversion of the starting material.

  • Solution:

    • Increase Stirring Speed: For lab-scale reactions, ensure the stir bar is creating a visible vortex. Gradually increase the stirring speed from a lower range (e.g., 200 rpm) to a more moderate or vigorous speed (e.g., 400-600 rpm).[4]

    • Monitor for Homogeneity: Visually inspect the reaction to ensure the solid base is well-suspended throughout the solvent and not settled at the bottom.[3]

    • Consider Phase-Transfer Catalysis: The addition of a phase-transfer catalyst (e.g., tetrabutylammonium bromide) can facilitate the transport of the phenoxide nucleophile to the organic phase, improving reaction rates even at moderate stirring speeds.[5]

• Potential Cause B: Competing Elimination Reaction (E2).

  • Explanation: The Williamson ether synthesis is an SN2 reaction that competes with an E2 elimination pathway.[5][6] While the use of a primary alkyl halide (1-bromopentane) minimizes this risk, excessively high temperatures can still promote the formation of alkene byproducts, thereby reducing the yield of the desired ether.[7]

  • Solution:

    • Lower the Reaction Temperature: Williamson ether syntheses are typically effective in the 50-100 °C range.[8][9] If you suspect elimination is occurring (which can be checked via GC-MS analysis of byproducts), reduce the temperature to the lower end of this range (e.g., 50-70 °C) and compensate with a longer reaction time if necessary.

    • Ensure Appropriate Base: Use a non-hindered base like potassium carbonate. Strong, bulky bases can favor elimination.

• Potential Cause C: Insufficient Reaction Temperature or Time.

  • Explanation: According to the Arrhenius equation, reaction rates are directly dependent on temperature.[2] If the temperature is too low, the reaction may proceed too slowly to reach completion within the allotted time, leaving unreacted starting materials.[8]

  • Solution:

    • Systematic Temperature Screening: Begin the reaction at a moderate temperature (e.g., 60 °C for the Williamson ether synthesis). Monitor the reaction progress using Thin Layer Chromatography (TLC). If the reaction is sluggish, incrementally increase the temperature by 10-15 °C and continue monitoring.

    • Confirm Reaction Completion: Before work-up, ensure the starting material spot on the TLC plate has been completely consumed.

Problem 2: Product Purity is Low, Requiring Difficult Purification

Impure final product often points to side reactions that are sensitive to the chosen conditions.

• Potential Cause A: Thermal Degradation or Side Reactions at High Temperatures.

  • Explanation: Liquid crystal molecules can have complex structures that may be sensitive to high temperatures over extended periods, leading to degradation and the formation of colored impurities.[10] Furthermore, very high temperatures (>100-120 °C) in the Williamson ether synthesis can promote side reactions beyond simple elimination, such as C-alkylation on the aromatic ring.[8]

  • Solution:

    • Establish an Optimal Temperature Ceiling: The ideal temperature is one that provides a reasonable reaction rate without generating significant byproducts. A typical ceiling for this synthesis is around 100 °C.[8][9]

    • Use an Inert Atmosphere: Conducting the reaction under an inert atmosphere (e.g., nitrogen or argon) can prevent oxidative side reactions that may occur at elevated temperatures.

• Potential Cause B: Inefficient Stirring Leading to Localized "Hot Spots".

  • Explanation: Inadequate stirring can lead to poor heat distribution within the reaction vessel, especially during exothermic additions or when heating with a mantle.[1] Localized regions of high temperature can promote the same side reactions and degradation pathways mentioned above, even if the bulk temperature reading appears normal.

  • Solution:

    • Ensure Vigorous and Consistent Stirring: The goal is to maintain a homogenous temperature throughout the reaction mixture. A stirring speed that creates a good vortex is generally sufficient to prevent hot spots.[1]

    • Use an Oil Bath for Heating: An oil bath provides more uniform heating compared to a heating mantle, reducing the likelihood of localized overheating at the flask surface.

Frequently Asked Questions (FAQs)

Q1: What is the ideal stirring speed for this synthesis?

There is no single "ideal" speed, as it depends on the reaction scale, vessel geometry, and the specific step of the synthesis. However, the principle is to ensure the reaction is under kinetic control, not mass-transfer control.[11]

• For the Williamson Ether Synthesis (Heterogeneous): A speed of 300-600 rpm is a good starting range. The key is to ensure solid reagents are fully suspended. Below this, the reaction rate may be limited by how quickly the dissolved reactants can reach the solid surface.

• For the Esterification Step (Homogeneous): If all reagents are dissolved, a lower speed of 100-300 rpm is typically sufficient to ensure homogeneity and uniform heat distribution.[12] Excessive stirring is unnecessary and wastes energy.

Q2: How do I determine the optimal temperature for my reaction?

The optimal temperature is a balance between reaction rate and selectivity.[5]

• For the Williamson Ether Synthesis: A typical starting point is 60-80 °C .[8][9] The reaction should be monitored by TLC every 1-2 hours. If the reaction is slow, the temperature can be increased towards 100 °C. If byproduct formation is observed, the temperature should be lowered.

• For Esterification (e.g., using DCC/DMAP): This reaction is often performed at room temperature (20-25 °C) . Some protocols start the reaction at 0 °C to control the initial exotherm before allowing it to warm to room temperature.[13]

Q3: Does vigorous stirring affect reaction kinetics in a homogeneous solution?

Once a reaction mixture is fully homogeneous, increasing the stirring speed further generally does not increase the intrinsic reaction rate.[3] The purpose of stirring in this case is primarily to ensure uniform concentration and temperature.[1] However, for heterogeneous reactions, stirring speed directly impacts the mass transfer rate and thus the observed reaction rate until a certain speed is reached where the reaction becomes kinetically controlled.[2][11]

Q4: Can I use microwave irradiation to speed up the synthesis?

Yes, microwave-enhanced technology is increasingly used for reactions like the Williamson ether synthesis. It can dramatically reduce reaction times from hours to minutes by efficiently and directly heating the reaction mixture.[8][14] For example, a reaction that takes 1-8 hours at 50-100 °C might be completed in 10-15 minutes at 130 °C in a microwave reactor, often with improved yields.[6] However, this requires specialized equipment and re-optimization of reaction conditions (time, temperature, power).

Data and Protocols

Summary of Recommended Optimization Parameters

Synthesis Step	Parameter	Recommended Starting Range	Rationale & Key Considerations
Williamson Ether Synthesis	Temperature	60 - 80 °C	Balances reaction rate with the risk of the E2 elimination side reaction. Do not exceed 100 °C.[5][8]
Stirring Speed	300 - 600 rpm	Ensures the solid base (e.g., K₂CO₃) is well-suspended for efficient mass transfer.[3][4]
Esterification (DCC/DMAP)	Temperature	0 °C to Room Temperature	Minimizes side reactions associated with the coupling agent (e.g., N-acylurea formation).[13]
Stirring Speed	100 - 300 rpm	Sufficient for maintaining homogeneity in a typically soluble mixture.[12]

General Experimental Protocol for Optimization

• Setup: In a round-bottom flask equipped with a magnetic stir bar and reflux condenser, combine 4-hydroxybenzoic acid, a suitable solvent (e.g., anhydrous DMF), and a base (e.g., K₂CO₃).

• Set Parameters: Place the flask in an oil bath set to the desired temperature and begin stirring at the desired speed.

• Addition: Slowly add the alkylating agent (1-bromopentane).

• Monitoring: At set time intervals (e.g., every hour), withdraw a small aliquot of the reaction mixture, quench it, and analyze it by TLC to monitor the disappearance of the starting material and the appearance of the product.

• Analysis: After the reaction is complete, perform a standard aqueous work-up and purify the crude product.[5] Analyze the final yield and purity (e.g., by NMR, GC-MS).

• Iterate: Repeat the experiment, systematically varying one parameter (either stirring speed or temperature) at a time while keeping others constant to find the optimal conditions.

Workflow for Optimizing Synthesis Parameters

Caption: Workflow for the systematic optimization of stirring speed and temperature.

References

• Achieve Chem. (2024, June 20). What Are The Ideal Stirring Speeds For Different Types Of Reactions in A 20L Glass Reactor? News.
• Optimization of Microwave-Enhanced Williamson Ether Synthesis of 1-ethoxydodecane. (n.d.).
• BenchChem. (n.d.). Improving reaction conditions for Williamson ether synthesis. BenchChem.
• Wikipedia. (n.d.). Williamson ether synthesis. Wikipedia.
• Gashaw, A., & Theshita, A. (2014). Optimization of Esterification and Transesterification Process for Biodiesel Production fom Used Cooking Oil. Semantic Scholar.
• Fuhrmann, E., & Talbiersky, J. (2005). Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents. Organic Process Research & Development, ACS Publications.
• BenchChem. (n.d.). Optimization of reaction conditions for Williamson ether synthesis of pyridinyloxy compounds. BenchChem.
• Effect of stirring speed on the reaction rate. (n.d.). ResearchGate.
• How much of a difference does "vigorous stirring" make in organic chemistry reactions? (2015, June 11). Reddit.
• Campos-Martin, J. M., et al. (2026, January 6). Stirring the Debate: How Mixing Influences Reproducibility and Efficiency in Synthetic Organic Chemistry. ACS Central Science.
• Challenges in Liquid Crystal Materials and their Applications: A Review. (2026, January 15). IJFMR.
• Impact of Stirring on Reaction Rates. (n.d.). Scribd.
• Williamson ether synthesis. (2020, July 15).
• Williamson Ether Synthesis reaction. (n.d.). BYJU'S.
• Ha, S. T., et al. (n.d.). Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal. PMC.

Sources

• 1. reddit.com [reddit.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. scribd.com [scribd.com]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. lscollege.ac.in [lscollege.ac.in]
• 7. benchchem.com [benchchem.com]
• 8. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 9. byjus.com [byjus.com]
• 10. ijfmr.com [ijfmr.com]
• 11. researchgate.net [researchgate.net]
• 12. achievechem.com [achievechem.com]
• 13. Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal - PMC [pmc.ncbi.nlm.nih.gov]
• 14. digitalcommons.sacredheart.edu [digitalcommons.sacredheart.edu]

Technical Support Center: Scaling Up 4-Methoxyphenyl 4-(pentyloxy)benzoate Production

Welcome to the dedicated technical support center for the synthesis and scale-up of 4-Methoxyphenyl 4-(pentyloxy)benzoate. This guide is designed for researchers, chemists, and process development professionals who are transitioning this synthesis from bench-scale to larger, pilot, or manufacturing scales. We will address common challenges, provide in-depth troubleshooting, and answer frequently asked questions, grounding our advice in established chemical principles and field-proven experience.

Introduction: The Synthetic Pathway and Its Challenges

The synthesis of 4-Methoxyphenyl 4-(pentyloxy)benzoate, a compound with applications in liquid crystal formulations and as an intermediate in organic materials, is typically achieved via a two-step process. The primary challenges in scaling this synthesis do not arise from exotic chemistry but from the physical and practical realities of handling larger quantities, where issues in reaction kinetics, heat transfer, and purification become magnified.

The most common synthetic route involves:

• Williamson Ether Synthesis: O-alkylation of a 4-hydroxybenzoic acid derivative with a pentyl halide to form the 4-(pentyloxy)benzoate core.

• Esterification: Coupling of the resulting 4-(pentyloxy)benzoic acid with 4-methoxyphenol.

Our guide will focus on troubleshooting issues that commonly arise during the scale-up of these well-established reactions.

Caption: General two-step synthesis pathway for the target molecule.

Troubleshooting Guide: From Bench to Bulk

This section addresses specific problems you may encounter during scale-up. Each issue is presented in a question-and-answer format, focusing on causality and providing actionable solutions.

Question 1: My reaction yield has dropped significantly after increasing the batch size from 10g to 1kg. What are the likely causes?

This is one of the most common scale-up challenges. A drop in yield is rarely due to a single factor. Consider the following:

• Inefficient Heat Transfer: Large reaction volumes have a lower surface-area-to-volume ratio. Exothermic steps can create localized hotspots that lead to side reactions and degradation, while endothermic steps may not reach the required temperature, slowing the reaction.

  • Solution: Use a reactor with a jacket for controlled heating/cooling. Ensure the overhead stirrer is appropriately sized and shaped (e.g., anchor or turbine stirrer) for the vessel geometry to ensure homogenous temperature distribution. Monitor the internal reaction temperature, not just the jacket temperature.

• Poor Mixing and Mass Transfer: Inadequate agitation can lead to concentration gradients. The base, alkyl halide, and phenol may not interact effectively, leaving pockets of unreacted starting material. This is especially true in heterogeneous reactions involving a solid base like potassium carbonate.

  • Solution: Increase the stirring speed, but avoid excessive splashing. For the Williamson ether synthesis step, consider using a phase-transfer catalyst (PTC) like tetrabutylammonium bromide (TBAB).[1][2] A PTC can shuttle the phenoxide from the solid or aqueous phase into the organic phase, dramatically increasing the reaction rate and overcoming mass transfer limitations, making the process more robust and scalable.[1][3][4]

• Extended Reaction Time: What works in 4 hours at the lab scale may require 8-12 hours at a larger scale due to slower heating and mass transfer.

  • Solution: Monitor the reaction progress using in-process controls (IPCs) like Thin-Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC). Do not assume the reaction is complete based on lab-scale timings. Continue the reaction until starting materials are consumed.

Protocol: In-Process Reaction Monitoring by TLC

• Preparation: Prepare a TLC chamber with an appropriate solvent system (e.g., 7:3 Hexane:Ethyl Acetate). On a silica plate, spot your starting material (e.g., 4-hydroxybenzoic acid), a co-spot (starting material and reaction mixture), and the reaction mixture.

• Sampling: Carefully withdraw a small aliquot (a few drops) from the reaction mixture. Dilute it with a suitable solvent (e.g., ethyl acetate).

• Development: Place the spotted TLC plate in the chamber and allow the solvent to elute.

• Visualization: Visualize the plate under a UV lamp (254 nm). The disappearance of the starting material spot indicates the reaction is progressing towards completion.

Question 2: After scaling up, I'm observing new, significant impurities in my HPLC/NMR analysis. How do I identify and prevent them?

New impurities often point to side reactions favored by the altered conditions of a large-scale reaction.

Caption: Decision workflow for identifying and mitigating impurities.

• Potential Impurity 1: Dialkylated Product (in Step 1): While less common with phenols, overly harsh conditions (high temperature, very strong base) could potentially lead to reactions on the carboxylic acid group. A more likely source of byproducts is elimination from the alkyl halide, though with a primary halide like 1-bromopentane, this is minimal unless temperatures are excessive.[5][6]

  • Prevention: Maintain a moderate reaction temperature (typically 50-100 °C for Williamson ether synthesis).[1] Use a stoichiometric amount of a milder base like K₂CO₃ rather than a large excess of a very strong base like NaH at scale.

• Potential Impurity 2: N,N'-Dicyclohexylurea (DCU) (in Step 2): If using dicyclohexylcarbodiimide (DCC) as a coupling agent, the byproduct DCU can be difficult to remove at scale.

  • Prevention & Removal: DCU has low solubility in many organic solvents like dichloromethane and can often be removed by filtration. However, some may remain. After the reaction, consider filtering the mixture and then performing a solvent swap to a solvent in which your product is soluble but DCU is not (e.g., diethyl ether or cold acetone) to precipitate more of it.

• Potential Impurity 3: Degradation Products: The target molecule contains two ester linkages. Prolonged exposure to high temperatures or acidic/basic conditions during workup or purification can lead to hydrolysis.

  • Prevention: Ensure the workup is performed promptly and at moderate temperatures. Neutralize the reaction mixture carefully. Studies on similar compounds like 4-methoxybenzoic acid show thermal stability, but degradation can begin at elevated temperatures (e.g., above 200°C).[7]

Question 3: My product is "oiling out" during recrystallization instead of forming crystals. How can I fix this?

"Oiling out" occurs when the product separates from the solution as a liquid because its melting point is lower than the temperature of the supersaturated solution.[8][9] This is a major purification problem, as the oil traps impurities.

• Cause & Solution Table:

Potential Cause	Scientific Explanation	Recommended Solution
Solution is too concentrated / Cooling is too fast.	The solution becomes supersaturated at a temperature above the product's melting point. Rapid cooling doesn't give molecules time to arrange into a crystal lattice.[9][10]	Re-heat the mixture to redissolve the oil. Add a small amount (10-20% more) of the hot solvent to decrease the saturation point. Allow the solution to cool much more slowly (e.g., by leaving it in a warm bath or insulating the flask).[8]
Inappropriate Solvent Choice.	The solvent may be too non-polar, causing the product to have a very high solubility even when cold, or the boiling point of the solvent is much higher than the product's melting point.	Choose a solvent where the product has high solubility when hot and low solubility when cold.[11] If a single solvent doesn't work, use a solvent/anti-solvent system. Dissolve the product in a minimum of a "good" hot solvent, then slowly add a "poor" solvent (in which it is insoluble) until turbidity persists.
Presence of Impurities.	Impurities can depress the melting point of the product, making it more prone to oiling out. They can also interfere with crystal lattice formation.[12]	Attempt to remove the impurities by another method first (e.g., a simple column chromatography plug or an activated carbon treatment) before proceeding with the final recrystallization.

Frequently Asked Questions (FAQs)

Q1: What are the primary safety considerations when scaling up this synthesis?

• Solvent Handling: You will be using large volumes of potentially flammable organic solvents (e.g., DMF, Acetone, Ethanol, Heptane). Ensure the reaction is performed in a well-ventilated area (e.g., a walk-in fume hood) away from ignition sources. Use intrinsically safe equipment and ensure proper grounding to prevent static discharge.

• Base Handling: Solid potassium carbonate is a moderate irritant, but large quantities of dust can be a respiratory hazard. Stronger bases like sodium hydroxide are highly corrosive.[13] Always wear appropriate PPE, including safety glasses, lab coat, and gloves. Have an appropriate spill kit ready.

• Exothermic Reactions: Both the neutralization during workup and potentially the reaction itself can be exothermic. Add reagents slowly and monitor the internal temperature. Have a cooling bath on standby.

Q2: How should I choose a recrystallization solvent for a multi-kilogram batch?

Solvent selection at scale must balance performance with safety, cost, and environmental impact.

• Solvent Property Table for Recrystallization:

Solvent	Boiling Point (°C)	Key Characteristics & Considerations
Ethanol	78	Good general-purpose solvent. Often forms good crystals. Flammable. Relatively non-toxic.
Isopropanol	82	Similar to ethanol, slightly less polar. Good for many esters.
Ethyl Acetate	77	Good solvent for many organic compounds. Low toxicity. Highly flammable.
Heptane	98	A non-polar solvent, often used as an anti-solvent with more polar solvents like Ethyl Acetate or Acetone.
Toluene	111	Good for dissolving aromatic compounds at high temperatures. Higher boiling point can be useful but also harder to remove. More toxic than other options.
Acetone	56	A very strong, polar aprotic solvent. Its low boiling point can make it difficult to maintain a hot saturated solution.

• Protocol: Test solvent systems at the 1-gram scale first. A good starting point for this molecule would be recrystallization from ethanol or an ethyl acetate/heptane mixture. The goal is to find a system that requires a reasonable volume of solvent (e.g., 3-10 mL per gram of crude product) and provides a good yield of pure crystals upon cooling.[11]

Q3: Which analytical methods are best for final product purity and release?

A combination of methods provides the most comprehensive purity profile.

• High-Performance Liquid Chromatography (HPLC): This is the workhorse for purity analysis. A reversed-phase method (e.g., C18 column) with a UV detector is ideal for quantifying the main peak and detecting less volatile, polar, or non-polar impurities.[14] It can provide a precise percentage purity (e.g., 99.5%).

• Nuclear Magnetic Resonance (¹H NMR): Provides structural confirmation and can detect impurities with different proton signatures. While not as precise for quantification as HPLC without an internal standard (qNMR), it is excellent for identifying residual solvents and structural analogs.

• Differential Scanning Calorimetry (DSC): This thermal analysis technique is excellent for determining the melting point and assessing the purity of highly crystalline materials. A sharp melting peak with a high enthalpy of fusion is indicative of high purity.[7]

References

• Williamson ether synthesis - Wikipedia. [Link]

• Recrystallization. [Link]

• Recrystallization. ---> [Link]

• Process For Synthesis Of Alkyl Alkoxy Benzoates - QuickCompany. [Link]

• Problems with Recrystallisations - Chemistry Teaching Labs - University of York. [Link]

• Recrystallization - Single Solvent. [Link]

• Analytical Methods. [Link]

• Static phase transfer catalysis for Williamson reactions: Pickering interfacial catalysis - RSC Publishing. [Link]

• The Williamson Ether Synthesis. [Link]

• Williamson Synthesis - Organic Chemistry Portal. [Link]

• 4-{[(4-Methoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(Hexadecanoyloxy)benzoate - MDPI. [Link]

• The Williamson Ether Synthesis - Master Organic Chemistry. [Link]

• 3.6F: Troubleshooting - Chemistry LibreTexts. [Link]

• Study of Azo Ester Mesogens: 4-(4´-n-Alkoxy benzoyloxy)-3- Methoxy - Der Pharma Chemica. [Link]

• An improved Williamson ether synthesis using phase transfer catalysis - Semantic Scholar. [Link]

• Synthesis and characterization of novel 4-benzyloxyphenyl 4-[4-(n-dodecyloxy)benzoyloxy]benzoate liquid crystal - PMC. [Link]

• 3.6F: Troubleshooting - Chemistry LibreTexts. [Link]

• Williamson Ether Synthesis - Chemistry Steps. [Link]

Sources

• 1. Williamson ether synthesis - Wikipedia [en.wikipedia.org]
• 2. Static phase transfer catalysis for Williamson reactions: Pickering interfacial catalysis - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. semanticscholar.org [semanticscholar.org]
• 5. Williamson Synthesis [organic-chemistry.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 9. chem.libretexts.org [chem.libretexts.org]
• 10. Home Page [chem.ualberta.ca]
• 11. people.chem.umass.edu [people.chem.umass.edu]
• 12. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 13. The Williamson Ether Synthesis [cs.gordon.edu]
• 14. pdf.benchchem.com [pdf.benchchem.com]

improving the clearing point of 4-Methoxyphenyl 4-(pentyloxy)benzoate

Welcome to the technical support resource for researchers working with 4-Methoxyphenyl 4-(pentyloxy)benzoate and related calamitic liquid crystals. This guide is designed to provide field-proven insights and actionable troubleshooting strategies for experiments focused on modifying and improving the clearing point (the nematic-to-isotropic transition temperature, TN-I).

Section 1: Frequently Asked Questions (FAQs)

This section addresses foundational concepts that are crucial for understanding the experimental challenges and opportunities related to this liquid crystal.

Q1: What is the clearing point, and why is it a critical parameter for my experiments?

The clearing point (TN-I) is the temperature at which a liquid crystal transitions from the ordered, anisotropic nematic phase to the disordered, isotropic liquid phase.[1] At this temperature, the material loses its long-range orientational order and becomes optically transparent (it "clears").

This parameter is of paramount importance for both fundamental research and device applications. A higher clearing point signifies a more thermally stable nematic phase. For applications like liquid crystal displays (LCDs), a high clearing point is essential to ensure the device can operate in a wide range of temperatures without losing its liquid crystalline properties.[2] For researchers, the clearing point is a sensitive probe of molecular structure and intermolecular interactions; understanding how to manipulate it is key to designing novel mesogenic materials.

Q2: What are the key molecular features of 4-Methoxyphenyl 4-(pentyloxy)benzoate that determine its clearing point?

The mesomorphic behavior of this molecule is a direct consequence of its structure, which can be broken down into three key components:

• The Rigid Core: The central phenyl benzoate unit provides the essential structural rigidity. This elongated, planar core is the primary driver for the formation of the liquid crystal phase. The stability of the mesophase is heavily influenced by the polarizability of this core.[3]

• The Terminal Methoxy Group (-OCH₃): This group contributes to the overall polarity and dipole moment of the molecule. Its interaction with neighboring molecules influences the intermolecular forces that stabilize the nematic phase.

• The Terminal Pentyloxy Chain (-OC₅H₁₁): This flexible alkyl chain is a critical determinant of the clearing point. Its length and conformation affect the molecule's aspect ratio (length-to-breadth) and the strength of van der Waals interactions between molecules. Longer chains generally lead to higher clearing points due to increased intermolecular attractions, though this trend is not always linear and can be subject to an "odd-even effect."[4][5]

The balance between the rigidity of the core and the flexibility of the terminal chains, along with the overall polarity, dictates the strength of the intermolecular forces that must be overcome by thermal energy to disrupt the ordered nematic state.

Q3: I've synthesized a batch of 4-Methoxyphenyl 4-(pentyloxy)benzoate, but its clearing point is significantly lower than the literature value. What are the most likely causes?

A depressed clearing point is a classic indicator of impurities. Even small amounts of contaminants can disrupt the molecular packing and long-range order of the nematic phase, making it less stable and thus lowering the TN-I. The most common culprits are:

• Unreacted Starting Materials: Residual 4-methoxyphenol or 4-(pentyloxy)benzoyl chloride.

• Byproducts: Side-products from the esterification reaction.

• Residual Solvent: Trapped solvent from the purification process.

Troubleshooting Steps:

• Confirm Purity: Use techniques like High-Performance Liquid Chromatography (HPLC) to quantify purity.

• Verify Structure: Use ¹H NMR and ¹³C NMR to confirm that the correct product has been synthesized and to check for impurity peaks.[6]

• Purification: Recrystallize the material from a suitable solvent system (e.g., ethanol/hexane mixture) until a sharp, constant clearing point is observed upon repeated measurements. Column chromatography may also be necessary.[7]

Section 2: Troubleshooting Guide: Strategies for Increasing the Clearing Point

This section provides detailed, causality-driven strategies for researchers aiming to synthetically modify 4-Methoxyphenyl 4-(pentyloxy)benzoate to achieve a higher clearing point.

Problem: My material is pure, but its intrinsic clearing point is too low for my application. How can I synthetically modify the molecule to increase it?

Increasing the clearing point requires molecular modifications that enhance the thermal stability of the nematic phase. This is achieved by strengthening the intermolecular forces that promote long-range orientational order.

Logical Troubleshooting Flow

The following diagram outlines the decision-making process when encountering a low clearing point.

Caption: Troubleshooting flowchart for a low clearing point.

Here are three field-proven strategies:

Strategy 1: Lengthening the Terminal Alkoxy Chain

• Causality: Increasing the number of carbons in the alkoxy chain (e.g., from pentyloxy to hexyloxy or heptyloxy) increases the molecule's polarizability and enhances anisotropic van der Waals forces. These stronger intermolecular attractions require more thermal energy to overcome, thus stabilizing the nematic phase and raising the clearing point.[3][8]

• Experimental Consideration (The Odd-Even Effect): Be aware of the "odd-even effect." Liquid crystals with terminal alkyl chains containing an even number of carbons often have higher clearing points than their immediate odd-numbered neighbors.[5] This is attributed to a more favorable (all-trans) chain conformation and more efficient molecular packing in the even-numbered homologs. A systematic study is recommended.

| Homologous Series Example (Hypothetical Data) | | :--- | :--- | | Terminal Chain | Expected Clearing Point Trend | | 4-Butoxy (C4) | Baseline + Δ | | 4-Pentyloxy (C5) | Lower than C4 and C6 | | 4-Hexyloxy (C6) | Higher than C5 | | 4-Heptyloxy (C7) | Lower than C6 and C8 |

Strategy 2: Increasing the Rigidity and Length of the Molecular Core

• Causality: The clearing point is highly sensitive to the aspect ratio of the rigid core. Introducing an additional aromatic ring (e.g., creating a three-ring system like a phenylpyrimidine or another phenyl benzoate) significantly increases the molecular length and rigidity. This enhancement in anisotropy leads to a dramatic stabilization of the nematic phase and a substantial increase in the clearing point.

• Experimental Consideration: While effective, this approach involves a more complex multi-step synthesis. You must weigh the desired increase in clearing point against the synthetic effort required.

Strategy 3: Introducing a More Polar or Polarizable Lateral Substituent

• Causality: Adding a small, electronegative substituent (like -F or -Cl) to a lateral position on one of the phenyl rings can increase the molecular breadth and modify the dipole moment. While increasing breadth can sometimes lower the clearing point, a carefully chosen substituent can enhance dipole-dipole interactions, potentially raising TN-I. However, this is a more complex strategy as lateral groups can also disrupt packing.[4]

• Experimental Consideration: This is an advanced technique. The position of the substituent is critical. Substitution near the center of the molecule will have a more pronounced effect than substitution near the ends.

Protocol: Synthesis of a Higher Clearing Point Analog: 4-Methoxyphenyl 4-(hexyloxy)benzoate

This protocol details the synthesis of a C6 analog, which is expected to have a higher clearing point than the C5 parent compound. It involves two main stages: Williamson ether synthesis to create the alkoxybenzoic acid, followed by Steglich esterification.

Synthetic Workflow Diagram

Caption: Synthetic workflow for a C6 analog.

Part 1: Synthesis of 4-(Hexyloxy)benzoic Acid

• Reaction Setup: To a round-bottom flask, add 4-hydroxybenzoic acid (1.0 eq), potassium carbonate (K₂CO₃, 2.5 eq), and acetone.

• Addition of Alkyl Halide: Add 1-bromohexane (1.2 eq) to the mixture.

• Reflux: Heat the mixture to reflux and stir vigorously for 24 hours. Monitor the reaction progress using Thin Layer Chromatography (TLC).

• Workup: After cooling, filter off the inorganic salts. Evaporate the acetone under reduced pressure. Dissolve the residue in water and acidify with HCl (2M) until a white precipitate forms.

• Purification: Filter the crude product, wash with water, and dry. Recrystallize from ethanol to obtain pure 4-(hexyloxy)benzoic acid.

• Characterization: Confirm the structure using ¹H NMR and FT-IR. The O-H peak from the starting material should be absent in the IR spectrum.

Part 2: Synthesis of 4-Methoxyphenyl 4-(hexyloxy)benzoate

• Reaction Setup: In a dry flask under an inert atmosphere (N₂ or Ar), dissolve 4-(hexyloxy)benzoic acid (1.0 eq), 4-methoxyphenol (1.0 eq), and a catalytic amount of 4-(dimethylamino)pyridine (DMAP, 0.1 eq) in anhydrous dichloromethane (DCM).

• Coupling Agent: Cool the solution in an ice bath and add N,N'-dicyclohexylcarbodiimide (DCC, 1.1 eq) portion-wise.

• Reaction: Remove the ice bath and stir the reaction at room temperature for 12-18 hours. A white precipitate of dicyclohexylurea (DCU) will form.

• Workup: Filter off the DCU precipitate. Wash the filtrate sequentially with dilute HCl, saturated NaHCO₃ solution, and brine. Dry the organic layer over anhydrous MgSO₄.

• Purification: Evaporate the solvent. Purify the crude product by column chromatography (silica gel, hexane/ethyl acetate gradient) followed by recrystallization from ethanol.

• Final Characterization:

  • Confirm the final structure and purity with ¹H NMR, ¹³C NMR, and Mass Spectrometry.

  • Measure the melting point and clearing point using Differential Scanning Calorimetry (DSC) and Polarized Optical Microscopy (POM). A sharp clearing point transition in the DSC thermogram is indicative of high purity.

References

• Synthesis and Characterization of Self-Assembled Liquid Crystals: p-Alkoxybenzoic Acids. (n.d.). ResearchGate. Retrieved March 4, 2026, from [Link]

• The Effect of Lateral Long Alkoxy Chain on the Thermal Properties of Nematic and Smectic Phases. (2006). Taylor & Francis Online. Retrieved March 4, 2026, from [Link]

• First mesomorphic and DFT characterizations for 3- (or 4-) n-alkanoyloxy benzoic acids and their optical applications. (2023). National Center for Biotechnology Information. Retrieved March 4, 2026, from [Link]

• Synthesis and Characterization of Liquid Crystalline Organosiloxanes Containing 4-Methoxyphenyl 4-(2-alkenyloxy)benzoate. (2016). Asian Journal of Chemistry. Retrieved March 4, 2026, from [Link]

• Liquid Crystalline Properties of 3,4-Di-and 2,4-Di(4-alkoxybenzoyloxy)-benzylidene-4-alkoxyanilines. (n.d.). ResearchGate. Retrieved March 4, 2026, from [Link]

• Nematic Liquid Crystal. (n.d.). Iris. Retrieved March 4, 2026, from [Link]

• 4-methoxyphenyl benzoate. (n.d.). Mol-Instincts. Retrieved March 4, 2026, from [Link]

• Vertical Orientation of Liquid Crystal on Polystyrene Substituted with n-Alkylbenzoate-p-oxymethyl Pendant Group as a Liquid Crystal Precursor. (2021). MDPI. Retrieved March 4, 2026, from [Link]

• 4-Methoxyphenyl 4-(6-Hydroxyhexyloxy)Benzoate. (n.d.). PureSynth. Retrieved March 4, 2026, from [Link]

• Liquid crystal phases. (n.d.). Merck. Retrieved March 4, 2026, from [Link]

• 4-Methoxyphenyl benzoate. (n.d.). PubChem. Retrieved March 4, 2026, from [Link]

• Speeding up liquid crystal SLMs using overdrive with phase change reduction. (2013). Optics Express. Retrieved March 4, 2026, from [Link]

• (E)-4-(3-(3-(4-Methoxyphenyl)acryloyl)phenoxy)butyl 2-Hydroxybenzoate. (2021). MDPI. Retrieved March 4, 2026, from [Link]

• 4-Methoxyphenyl 4-((6-((1-oxo-2-propen-1-yl)oxy)hexyl)oxy)benzoate. (n.d.). PubChem. Retrieved March 4, 2026, from [Link]

• 4-Ethoxyphenyl 4-[(methoxycarbonyl)oxy]benzoate. (2010). National Center for Biotechnology Information. Retrieved March 4, 2026, from [Link]

• Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. (2016). ResearchGate. Retrieved March 4, 2026, from [Link]

• 4-Methoxyphenyl benzoate. (n.d.). ResearchGate. Retrieved March 4, 2026, from [Link]

• Polymer–Nematic Liquid Crystal Interface: On the Role of the Liquid Crystalline Molecular Structure and the Phase Sequence in Photoalignment. (2020). National Center for Biotechnology Information. Retrieved March 4, 2026, from [Link]

• Criticality Controlling Mechanisms in Nematic Liquid Crystals. (2024). MDPI. Retrieved March 4, 2026, from [Link]

• 4-Methoxy-phenyl benzoate. (2007). Manipal Academy of Higher Education. Retrieved March 4, 2026, from [Link]

• 4-Methoxyphenyl 4-(3-Butenyloxy)benzoate, 5g, Each. (n.d.). CP Lab Safety. Retrieved March 4, 2026, from [Link]

• 4-{[(4-Methoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(Hexadecanoyloxy)benzoate. (2012). MDPI. Retrieved March 4, 2026, from [Link]

Sources

• 1. Liquid crystal phases [merckgroup.com]
• 2. Nematic Liquid Crystal — Iris [iris.joshua-becker.com]
• 3. First mesomorphic and DFT characterizations for 3- (or 4-) n-alkanoyloxy benzoic acids and their optical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tandfonline.com [tandfonline.com]
• 5. researchgate.net [researchgate.net]
• 6. Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives – Oriental Journal of Chemistry [orientjchem.org]
• 7. 4-Eth­oxy­phenyl 4-[(meth­oxy­carbon­yl)­oxy]benzoate - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to the Structural Validation of 4-Methoxyphenyl 4-(pentyloxy)benzoate by Mass Spectrometry

This guide provides an in-depth, objective analysis of mass spectrometry-based methods for the structural validation of 4-Methoxyphenyl 4-(pentyloxy)benzoate. Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural outlines to explain the causality behind experimental choices, ensuring a robust and self-validating approach to molecular characterization. We will compare the fragmentation data obtained from hard and soft ionization techniques to provide a comprehensive blueprint for unambiguous structural confirmation.

Foundational Principles: Choosing the Right Ionization Technique

The structural validation of a molecule like 4-Methoxyphenyl 4-(pentyloxy)benzoate, an aromatic ester, hinges on two key pieces of information: its precise molecular weight and a detailed fragmentation "fingerprint" that allows for the piecing together of its constituent parts. No single technique provides both with equal efficacy. Therefore, a dual-pronged approach utilizing both a hard ionization method, Electron Ionization (EI), and a soft ionization method, Electrospray Ionization (ESI), is the gold standard.

• Electron Ionization (EI): This high-energy technique (typically 70 eV) bombards the analyte with electrons, causing extensive and reproducible fragmentation.[1] While this often obliterates the molecular ion peak, the resulting fragments are immensely valuable for deducing the original structure.[2] EI, usually coupled with Gas Chromatography (GC-MS), is the workhorse for creating a detailed structural fingerprint.

• Electrospray Ionization (ESI): This is a soft ionization technique that imparts minimal energy to the analyte, preserving the molecular structure.[3] It typically produces protonated molecules ([M+H]⁺) or adducts with salts like sodium ([M+Na]⁺).[4] ESI, coupled with Liquid Chromatography (LC-MS), is unparalleled for confirming the molecular weight of the intact molecule. Inducing fragmentation requires tandem mass spectrometry (MS/MS).

By comparing the rich fragmentation data from EI-MS with the definitive molecular weight from ESI-MS, we can construct a self-validating system for structural confirmation.

The Molecular Blueprint: Predicted Fragmentation of 4-Methoxyphenyl 4-(pentyloxy)benzoate

The molecular structure of 4-Methoxyphenyl 4-(pentyloxy)benzoate (C₁₉H₂₂O₃, Molecular Weight: 298.38 g/mol ) is composed of a 4-(pentyloxy)benzoyl group linked via an ester bond to a 4-methoxyphenyl group. Under Electron Ionization, predictable cleavages will occur at the most chemically logical sites, primarily at the ester linkage and along the alkyl chain.

Key Fragmentation Pathways under Electron Ionization (EI)

The EI mass spectrum is predicted to be dominated by several key fragmentation events originating from the molecular ion (M•⁺) at m/z 298. The most significant cleavages involve the ester group, which is the most labile part of the molecule.

The primary fragmentation pathways are visualized below.

Caption: Predicted EI fragmentation of 4-Methoxyphenyl 4-(pentyloxy)benzoate.

Quantitative Data Summary

The expected fragments provide a clear roadmap for confirming the presence of each substructure within the parent molecule. The formation of the acylium ion at m/z 191 is a particularly strong indicator for aromatic esters.[2]

m/z (Mass-to-Charge Ratio)	Proposed Ion Structure	Formula	Neutral Loss from Molecular Ion (m/z 298)	Significance
298	[M]•⁺ (Molecular Ion)	[C₁₉H₂₂O₃]•⁺	-	Confirms the molecular weight under EI conditions (if observed).
191	4-(pentyloxy)benzoyl cation	[C₁₂H₁₅O₂]⁺	•OC₆H₄OCH₃ (123 Da)	Primary cleavage. Confirms the entire 4-(pentyloxy)benzoyl moiety.
123	4-methoxyphenoxy cation	[C₇H₇O₂]⁺	•COC₆H₄O(C₅H₁₁) (175 Da)	Primary cleavage. Confirms the 4-methoxyphenyl ester substructure.
121	4-hydroxybenzoyl cation	[C₇H₅O₂]⁺	C₅H₁₀ (from m/z 191)	Product of McLafferty rearrangement; confirms the pentyloxy group and its position.[5]
107	4-methoxyphenyl cation	[C₇H₇O]⁺	O (from m/z 123)	Confirms the 4-methoxyphenyl core structure.[6]
77	Phenyl cation	[C₆H₅]⁺	Further fragmentation	Common fragment indicating a benzene ring.[7]

Comparative Analysis: The ESI-MS Perspective

While EI-MS deconstructs the molecule, ESI-MS confirms its identity as a whole. An LC-ESI-MS analysis in positive ion mode would be expected to yield two primary ions:

• [M+H]⁺ at m/z 299.39: The protonated molecule.

• [M+Na]⁺ at m/z 321.37: A sodium adduct, common when using glass vials or with trace sodium in solvents.[8]

Observing these high-mass ions provides strong, complementary evidence to the EI data, confirming the molecular weight with high precision. Performing tandem MS (MS/MS) on the m/z 299 precursor ion would induce fragmentation. While the fragmentation rules are different (typically involving even-electron species), the resulting product ions would still correspond to the loss of the pentyloxy and methoxyphenyl groups, providing a parallel line of structural evidence.

Experimental Workflow & Protocol

A robust validation requires a meticulously planned experimental workflow. The following protocol outlines a standard procedure for GC-EI-MS analysis.

Workflow Diagram

Caption: Standard workflow for GC-EI-MS structural analysis.

Detailed Protocol: GC-EI-MS Analysis

This protocol is designed to be a self-validating system, with parameters chosen to ensure high-quality, reproducible data.

• Sample Preparation:

  • Accurately weigh approximately 1 mg of 4-Methoxyphenyl 4-(pentyloxy)benzoate.

  • Dissolve in 1 mL of high-purity dichloromethane or ethyl acetate to create a 1 mg/mL stock solution. The choice of a volatile solvent is critical for efficient vaporization in the GC inlet.[7]

  • Vortex thoroughly to ensure complete dissolution.

• Instrumentation & Conditions:

  • Gas Chromatograph (GC):

    • Injector: Split/Splitless, operated in split mode (e.g., 50:1 ratio) to prevent column overloading.

    • Inlet Temperature: 280 °C to ensure rapid volatilization of the analyte.

    • Column: A standard non-polar column (e.g., 30 m x 0.25 mm, 0.25 µm film thickness, 5% phenyl methylpolysiloxane) is suitable for this type of aromatic compound.

    • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

    • Oven Program: Start at 150 °C, hold for 1 minute. Ramp at 20 °C/min to 300 °C. Hold for 5 minutes. This program ensures good peak shape and separation from any potential impurities.

  • Mass Spectrometer (MS):

    • Ionization Source: Electron Ionization (EI).

    • Ionization Energy: 70 eV. This is the standard energy used to generate reproducible spectra that can be compared against libraries and literature data.[1]

    • Source Temperature: 230 °C.

    • Mass Range: Scan from m/z 40 to 400. This range will capture all relevant fragments from the phenyl cation (m/z 77) up to the molecular ion (m/z 298).

    • Acquisition Mode: Full Scan.

• Data Acquisition and Analysis:

  • Inject 1 µL of the prepared sample into the GC-MS system.

  • Acquire the mass spectrum across the full width of the chromatographic peak corresponding to the analyte.

  • Process the spectrum by subtracting the background noise.

  • Compare the observed m/z values of the molecular ion and major fragment ions with the predicted values in the table above. A match provides strong confirmation of the assigned structure.

Conclusion

References

• Song, F., & Hop, C. E. C. A. (2007). A Review of the Use of High-Resolution Mass Spectrometry in Drug Metabolism Studies. Journal of The American Society for Mass Spectrometry. Available at: [Link]

• Song, Y., et al. (2012). In Vivo Neurochemical Monitoring Using Benzoyl Chloride Derivatization and Liquid Chromatography–Mass Spectrometry. Analytical Chemistry. Available at: [Link]

• NPTEL-NOC IITM. (2024, March 15). Week 9 : Lecture 42 : EI Mass Spectra of various molecules-2. YouTube. Available at: [Link]

• Reinstadler, V., et al. (2024). Systematic evaluation of benzoylation for liquid chromatography-mass spectrometry analysis of different analyte classes. Journal of Chromatography B. Available at: [Link]

• Gama, M. R., et al. (2016). Recent advances in the characterization of cyclodextrin derivatives using modern mass spectrometry. International Journal of Pharmaceutics. ResearchGate. Available at: [Link]

• Gross, J. H. (n.d.). Interpretation of mass spectra. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). 4-Methoxyphenyl benzoate. PubChem. Available at: [Link]

• Zhu, Y., et al. (2021). Product ion spectra by LC-ESI-QTOF-MS/MS for benzoylbenzylfentanyl. ResearchGate. Available at: [Link]

• Khan, K. M., et al. (2016). Proposed EI-MS fragmentation pattern of 3-(n-pentylthio)-5-(4-methoxyphenyl)-4-phenyl-4H-1,2,4-triazole (6f). ResearchGate. Available at: [Link]

• Krauss, G. J., et al. (1985). EI Mass spectra of the TMS derivatives of (a) phenol (4) and (b) 2‐methoxyphenol (5). ResearchGate. Available at: [Link]

• LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Chemistry LibreTexts. Available at: [Link]

• Yathirajan, H. S., et al. (2007). 4-Methoxyphenyl benzoate. ResearchGate. Available at: [Link]

• University of Arizona. (n.d.). Mass Spectrometry - Examples. Department of Chemistry and Biochemistry. Available at: [Link]

• NIST. (n.d.). 4-Pentyloxybenzoic acid. NIST WebBook. Available at: [Link]

• Chemistry Stack Exchange. (2016). Fragmentations and rearrangements in n-(4-alkyl phenyl) alkanoic acids in mass spectrometry. Available at: [Link]

• Clark, C. R., et al. (2023). Electron ionization fragmentation studies for a series of 4-methoxymethylene benzoate esters. Journal of Mass Spectrometry. Available at: [Link]

• Olsen, J. (n.d.). Fragmentation mechanisms in electron impact mass spectrometry. Available at: [Link]

• Leslie, J. M. (2021, February 3). February 3, 2021. YouTube. Available at: [Link]

• Dea, D. E., et al. (2025). Electron ionization fragmentation studies of ethoxy and methoxymethyl substituted phenylacetones. ResearchGate. Available at: [Link]

• Prathapa, S. I., et al. (2008). 4-Ethoxyphenyl 4-[(methoxycarbonyl)oxy]benzoate. Acta Crystallographica Section E: Structure Reports Online. Available at: [Link]

Sources

• 1. uni-saarland.de [uni-saarland.de]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. researchgate.net [researchgate.net]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Benzoyl Chloride Derivatization with Liquid Chromatography-Mass Spectrometry for Targeted Metabolomics of Neurochemicals in Biological Samples - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to the Dielectric Anisotropy of Benzoate Liquid Crystals

For researchers and professionals in materials science and drug development, understanding the nuanced properties of liquid crystals is paramount. Among these, the dielectric anisotropy (Δε) of benzoate-based liquid crystals stands out as a critical parameter influencing their behavior in electric fields, with profound implications for applications ranging from advanced display technologies to sophisticated drug delivery systems. This guide provides a comparative analysis of the dielectric anisotropy of various benzoate liquid crystals, supported by experimental data and detailed measurement protocols.

The Significance of Dielectric Anisotropy in Benzoate Liquid Crystals

Liquid crystals are unique states of matter that exhibit properties between those of conventional liquids and solid crystals. Their constituent molecules, often anisotropic in shape, can be ordered to varying degrees.[1] Benzoate liquid crystals, characterized by the presence of a benzoate core, are a versatile class of mesogenic compounds. The arrangement of their polar groups, particularly the ester linkage, significantly influences their interaction with an external electric field.[2]

Dielectric anisotropy is the difference in dielectric permittivity when measured parallel (ε∥) and perpendicular (ε⊥) to the director, the average direction of the long axes of the liquid crystal molecules (Δε = ε∥ - ε⊥).[1] This property dictates how the liquid crystal will align in an electric field.

• Positive Dielectric Anisotropy (Δε > 0): Molecules align parallel to an applied electric field. This is crucial for technologies like twisted nematic (TN) displays.

• Negative Dielectric Anisotropy (Δε < 0): Molecules align perpendicular to an applied electric field. This property is leveraged in vertically aligned (VA) and fringe-field switching (FFS) display modes, which offer superior viewing angles and contrast ratios.[3][4]

The sign and magnitude of Δε are determined by the molecular structure, specifically the direction and strength of the net dipole moment relative to the long molecular axis. In benzoate esters, the ester group's dipole moment plays a pivotal role.[5] Judicious chemical modifications, such as the addition of terminal or lateral substituent groups, can be used to tune the dielectric anisotropy for specific applications.[6][7]

Experimental Determination of Dielectric Anisotropy

The accurate measurement of dielectric anisotropy is fundamental to characterizing and comparing benzoate liquid crystals. The protocol described here is a self-validating system designed to ensure trustworthy and reproducible results.

Causality Behind Experimental Choices

The measurement relies on creating two distinct and well-defined orientations of the liquid crystal molecules relative to the applied electric field: planar (homogeneous) and homeotropic.

• Planar (Homogeneous) Alignment: The liquid crystal director is aligned parallel to the electrode surfaces. This configuration allows for the measurement of the perpendicular component of the dielectric permittivity (ε⊥). This is achieved by treating the electrode surfaces with a rubbed polyimide layer, which creates microgrooves that guide the alignment of the liquid crystal molecules.

• Homeotropic Alignment: The liquid crystal director is aligned perpendicular to the electrode surfaces. This setup is used to measure the parallel component of the dielectric permittivity (ε∥). Homeotropic alignment is typically induced by treating the surfaces with a specific alignment agent, such as a long-chain alkyl silane.

By measuring the capacitance of the liquid crystal cell in these two configurations, we can calculate ε∥ and ε⊥, and subsequently the dielectric anisotropy, Δε.

Experimental Workflow

The following diagram illustrates the key steps in the experimental workflow for determining the dielectric anisotropy of a benzoate liquid crystal.

Caption: Experimental workflow for dielectric anisotropy measurement.

Step-by-Step Methodology

• Substrate Preparation: Begin with indium tin oxide (ITO)-coated glass substrates. Clean them ultrasonically in a sequence of detergent solution, deionized water, and isopropanol, followed by drying in an oven.

• Alignment Layer Deposition:

  • For Planar Alignment (to measure ε⊥): Spin-coat a thin layer of a suitable polyimide onto the ITO surface. Cure the polyimide according to the manufacturer's instructions. After curing, gently rub the surface in one direction with a velvet cloth to create microgrooves.

  • For Homeotropic Alignment (to measure ε∥): Treat the ITO surface with a homeotropic alignment agent, such as a long-chain alkyl silane.

• Cell Assembly: Assemble two identically treated substrates with a specific gap using Mylar or silica spacers (typically 5-20 µm). Seal the edges with a UV-curable epoxy, leaving two small openings for filling.

• Empty Cell Capacitance: Measure the capacitance of the empty cell (C_empty) using an LCR meter at the desired frequency (e.g., 1 kHz).

• Liquid Crystal Filling: Heat the benzoate liquid crystal sample and the empty cell to a temperature above the clearing point (isotropic phase). Fill the cell via capillary action.

• Controlled Cooling: Slowly cool the filled cell to the desired temperature within the nematic phase to ensure a well-aligned monodomain structure.

• Capacitance Measurement of Filled Cells:

  • For the planar aligned cell, measure the capacitance (C_planar).

  • For the homeotropic aligned cell, measure the capacitance (C_homeotropic).

• Calculation:

  • Calculate the perpendicular dielectric permittivity: ε⊥ = C_planar / C_empty.

  • Calculate the parallel dielectric permittivity: ε∥ = C_homeotropic / C_empty.

  • Determine the dielectric anisotropy: Δε = ε∥ - ε⊥.

• Data Validation: Repeat the measurements at different temperatures and frequencies to study the temperature dependence and relaxation behavior of the dielectric anisotropy.

Comparative Analysis of Dielectric Anisotropy in Benzoate Liquid Crystals

The molecular structure of benzoate liquid crystals has a profound impact on their dielectric anisotropy. The following table summarizes the dielectric properties of a selection of benzoate derivatives, highlighting the influence of different structural motifs.

Compound Name/Structure	Class/Core Structure	Dielectric Anisotropy (Δε)	Measurement Conditions (T, f)	Reference
4-cyanophenyl 4-n-hexyl benzoate	Phenyl Benzoate	Positive	Not specified	[8]
4-n-alkoxy phenyl-4-m-alkoxy benzoate (9OO4)	Alkoxy-phenyl-benzoate	Negative	Nematic Phase, 1 kHz	[5]
Butyl-p-[p′-n-octyloxy benzoyloxy]benzoate (BBO)	Benzoate	Not specified	Smectic Phase	[9]
Cholesteryl benzoate	Cholesterol Derivative	Not specified	Not specified

Discussion of Structure-Property Relationships:

• Positive Anisotropy in 4-cyanophenyl 4-n-hexyl benzoate: The presence of a strongly polar cyano (-CN) group at the terminal position, with its dipole moment directed along the long molecular axis, results in a large parallel component of the dielectric permittivity (ε∥), leading to a positive dielectric anisotropy.[8]

• Negative Anisotropy in 4-n-alkoxy phenyl-4-m-alkoxy benzoate (9OO4): In this class of compounds, the ester linking group (O-C=O) between the two phenyl rings is a key contributor to the negative dielectric anisotropy. The dipole moment of this group is directed perpendicular to the long molecular axis, which increases the perpendicular component of the dielectric permittivity (ε⊥).[5]

• Influence of Alkoxy Chains: The presence of alkoxy end groups can also contribute to the perpendicular component of the dipole moment, further favoring negative dielectric anisotropy.[6]

The data clearly demonstrates that the sign and magnitude of the dielectric anisotropy in benzoate liquid crystals can be effectively engineered through synthetic chemistry. The strategic placement of polar groups is the primary tool for achieving the desired dielectric properties for specific applications.

Conclusion

The dielectric anisotropy of benzoate liquid crystals is a critical parameter that is highly dependent on their molecular architecture. As demonstrated, the presence and location of polar substituents can lead to either positive or negative dielectric anisotropy, making this class of materials highly versatile for a range of electro-optic applications. The experimental protocol detailed in this guide provides a robust framework for the accurate and reproducible measurement of this key property, enabling researchers to effectively characterize and compare novel benzoate liquid crystal systems. A thorough understanding of the structure-property relationships governing dielectric anisotropy is essential for the rational design of next-generation liquid crystal materials with tailored functionalities.

References

• Broughton, J. M., et al. (2005). Calorimetric and dielectric study of a negative dielectric anisotropy alkoxy-phenyl-benzoate liquid crystal. Indian Journal of Pure & Applied Physics, 43(10), 775-783.
• Chen, H., et al. (2013).
• Chirita, M., et al. (2016). Benzoate liquid crystals with direct isotropic–smectic transition and antipathogenic activity. Comptes Rendus Chimie, 19(3), 336-343.
• Dabrowski, R., et al. (2012). The member of the 4- n -alkoxy phenyl-4 - m -alkoxy benzoate ho -.
• Mani, S., et al. (2022). Optical and Electrical Characterization of Polymer Dispersed Nematic Liquid Crystals.
• Klingbiel, R. T., et al. (1974). Comparison of the Dielectric Behavior of Several Schiff-Base and Phenyl Benzoate Liquid Crystals. Journal of the American Chemical Society, 96(25), 7651–7655.
• Parri, O. L., & Yeap, G. S. (2017). Synthesis and properties of phenyl benzoate-based and biphenyl-based liquid crystalline thiol-ene monomers. Liquid Crystals, 44(14-15), 2215-2227.
• Sirohi, R. S., & Kumar, A. (2006). DIELECTRIC PROPERTIES OF CHOLESTEROL DERIVATIVES. Romanian Journal of Physics, 51(7-8), 819-826.
• Xu, H., et al. (2009). Measurement of Dielectric Anisotropy of Some Liquid Crystals for Microwave Applications. Molecular Crystals and Liquid Crystals, 502(1), 235-244.
• Dabrowski, R., & Dziaduszek, J. (2016). The role of negative dielectric anisotropy liquid crystalline materials in LCD's.
• Lavrentovich, O. D. (n.d.). Introduction to Dielectric Measurements of Nematic Liquid Crystals.
• Merkel, K., et al. (2007). Dielectric spectroscopy analysis in employing liquid crystal phthalonitrile derivative in nematic liquid crystals. Spectrochimica Acta Part A: Molecular and Biomolecular Spectroscopy, 67(2), 531-535.
• Belyaev, V. V. (2010). Dielectric properties of nematic liquid crystals.
• Yang, Z., et al. (2023). Dielectric anisotropy in liquid crystal mixtures with nematic and smectic phases. Chinese Physics B, 32(10), 106101.
• Urban, S., & Gestblom, B. (2011). Dielectric relaxation in nematic liquid crystals. In Advances in Liquid Crystals (Vol. 5, pp. 1-64). Academic Press.
• Lee, S. H., et al. (2014). Negative Dielectric Anisotropy Liquid Crystal with Improved Photo-Stability, Anti-Flicker, and Transmittance for 8K Display Applications.

Sources

• 1. cpb.iphy.ac.cn [cpb.iphy.ac.cn]
• 2. mdpi.com [mdpi.com]
• 3. tandfonline.com [tandfonline.com]
• 4. nvlpubs.nist.gov [nvlpubs.nist.gov]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. Synthesis, Characterization and Texture Observations of Calamitic Liquid Crystalline Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Optical and Electrical Characterization of Polymer Dispersed Nematic Liquid Crystals | Scientific.Net [scientific.net]
• 9. Benzoate liquid crystals with direct isotropic–smectic transition and antipathogenic activity [comptes-rendus.academie-sciences.fr]

A Comparative Guide to the Synthesis and Spectral Validation of 4-Methoxyphenyl 4-(pentyloxy)benzoate

Abstract

This guide provides a comprehensive technical overview for the synthesis and rigorous spectroscopic validation of 4-methoxyphenyl 4-(pentyloxy)benzoate, a compound of interest in materials science and drug development. We present a detailed, optimized protocol for its synthesis via the Steglich esterification, chosen for its mild conditions and high efficiency. For comparative purposes, we contrast this with the Mitsunobu reaction, another powerful esterification technique. The core of this guide is a detailed roadmap for structural validation using a suite of spectroscopic methods: ¹H NMR, ¹³C NMR, FT-IR, and Mass Spectrometry. Expected data is presented in clear tabular format, and the rationale behind peak assignments is explained to provide a self-validating framework for researchers to confirm the successful synthesis and purity of the target molecule.

Introduction: The Rationale for Robust Synthesis and Validation

4-Methoxyphenyl 4-(pentyloxy)benzoate belongs to the phenyl benzoate class of molecules, which are core structures in various applications, including the development of liquid crystals and as precursors for pharmacologically active compounds. The precise arrangement of its constituent aromatic rings, flexible alkyl chain, and polar ester linkage dictates its physicochemical properties. Consequently, unambiguous synthesis and confirmation of its molecular structure are paramount for any downstream application.

This guide moves beyond a simple recitation of steps. It is designed to empower researchers by explaining the causality behind the chosen synthetic routes and providing a logical workflow for spectral analysis. By understanding the "why," scientists can better troubleshoot unexpected results and adapt these protocols to analogous molecules.

Synthesis Methodologies: A Comparative Analysis

The formation of the ester bond between 4-(pentyloxy)benzoic acid and 4-methoxyphenol is the key transformation. While several methods exist, achieving this under mild conditions to prevent side reactions is critical. We will detail the recommended Steglich esterification and compare it with the Mitsunobu reaction.

Recommended Protocol: Steglich Esterification

The Steglich esterification is a condensation reaction that utilizes a carbodiimide, typically N,N'-dicyclohexylcarbodiimide (DCC), to activate the carboxylic acid, and a nucleophilic catalyst, 4-dimethylaminopyridine (DMAP), to facilitate the ester formation.[1][2] This method is highly effective at room temperature and is tolerant of a wide range of functional groups.[3]

Reaction Scheme:

Caption: Steglich esterification of 4-(pentyloxy)benzoic acid and 4-methoxyphenol.

Mechanism & Rationale: The carboxylic acid first reacts with DCC to form a highly reactive O-acylisourea intermediate.[1] In the absence of a better nucleophile, this intermediate can slowly rearrange into an unreactive N-acylurea, which is a common side product. DMAP, being a superior nucleophile compared to the phenol, intercepts the O-acylisourea to form a DMAP-acylated intermediate ("active ester").[4] This species is highly reactive towards the phenol and is not prone to rearrangement, thus ensuring a high yield of the desired ester. The DCC is consumed by abstracting a molecule of water, forming the insoluble dicyclohexylurea (DCU) byproduct, which can be easily removed by filtration.

Experimental Protocol:

• To a solution of 4-(pentyloxy)benzoic acid (1.0 eq) in anhydrous dichloromethane (DCM, approx. 0.2 M) in a round-bottom flask under an inert atmosphere (N₂ or Ar), add 4-methoxyphenol (1.1 eq) and DMAP (0.1 eq).

• Stir the mixture at room temperature until all solids dissolve.

• Cool the flask in an ice bath (0 °C).

• Add a solution of DCC (1.1 eq) in anhydrous DCM dropwise over 15 minutes.

• Remove the ice bath and allow the reaction to stir at room temperature for 12-18 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, a white precipitate (DCU) will have formed. Dilute the mixture with additional DCM.

• Filter the mixture through a pad of Celite to remove the DCU precipitate. Wash the filter cake with DCM.

• Combine the filtrates and wash sequentially with 1 M HCl (2x), saturated NaHCO₃ solution (2x), and brine (1x).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the resulting crude product by column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to yield the pure 4-methoxyphenyl 4-(pentyloxy)benzoate.

Alternative Protocol: Mitsunobu Reaction

The Mitsunobu reaction provides an alternative route, converting the phenol into a potent nucleophile in situ.[5] It operates under mild, neutral conditions and is renowned for its reliability, particularly with sensitive substrates.[6][7]

Reaction Scheme:

Caption: Mitsunobu reaction for the synthesis of the target ester.

Mechanism & Rationale: The reaction is initiated by the nucleophilic attack of triphenylphosphine (PPh₃) on an azodicarboxylate like diethyl azodicarboxylate (DEAD), forming a betaine intermediate.[8] This intermediate deprotonates the carboxylic acid. The resulting carboxylate then displaces the activated phenol (which has been converted into a good leaving group by the phosphonium species), yielding the ester, triphenylphosphine oxide (TPPO), and a hydrazine byproduct. The formation of the very strong P=O double bond in TPPO is a major thermodynamic driving force for the reaction.[8]

Comparison of Synthetic Routes

Feature	Steglich Esterification	Mitsunobu Reaction
Conditions	Mild (0 °C to RT), neutral	Mild (0 °C to RT), neutral[7]
Key Reagents	DCC, DMAP (catalytic)	PPh₃, DEAD or DIAD (stoichiometric)
Byproducts	Dicyclohexylurea (DCU)	Triphenylphosphine oxide (TPPO), Hydrazine derivative
Purification	DCU is mostly insoluble and easily filtered.	TPPO can be difficult to separate from the product via chromatography.
Advantages	Inexpensive reagents, easy byproduct removal.	Highly reliable, excellent for sterically hindered substrates.[6]
Disadvantages	DCC is a potent allergen. N-acylurea formation can reduce yield.	Stoichiometric and often expensive reagents, challenging byproduct removal.

Spectral Data Validation: A Step-by-Step Workflow

After synthesis and purification, a multi-faceted spectroscopic analysis is required to unequivocally confirm the identity and purity of 4-methoxyphenyl 4-(pentyloxy)benzoate.

Validation Workflow Diagram:

Caption: Workflow for the purification and structural validation of the final product.

¹H NMR Spectroscopy

Proton NMR is the first and most powerful tool for confirming the successful formation of the ester. The spectrum should show distinct signals for both the 4-(pentyloxy)benzoyl and the 4-methoxyphenyl moieties, with correct integration values.

Chemical Shift (δ, ppm) (CDCl₃)	Multiplicity	Integration	Assignment	Rationale
~ 8.12	Doublet (d)	2H	Ar-H (ortho to C=O)	Deshielded by the electron-withdrawing ester carbonyl group.
~ 7.10	Doublet (d)	2H	Ar-H (ortho to ester O)	Protons on the methoxyphenyl ring adjacent to the ester oxygen.
~ 6.95	Doublet (d)	2H	Ar-H (ortho to -OC₅H₁₁)	Protons on the pentyloxybenzoyl ring, shielded by the ether oxygen.
~ 6.92	Doublet (d)	2H	Ar-H (ortho to -OCH₃)	Protons on the methoxyphenyl ring adjacent to the methoxy group.
~ 4.03	Triplet (t)	2H	-O-CH₂ -CH₂-	Methylene group directly attached to the electron-withdrawing ether oxygen.
~ 3.81	Singlet (s)	3H	-O-CH₃	Characteristic singlet for a methoxy group.
~ 1.82	Quintet (p)	2H	-O-CH₂-CH₂ -CH₂-	Methylene group in the β-position of the pentyloxy chain.
~ 1.45	Multiplet (m)	4H	-CH₂-CH₂ -CH₂ -CH₃	Overlapping signals from the two central methylene groups of the pentyl chain.
~ 0.94	Triplet (t)	3H	-CH₂-CH₃	Terminal methyl group of the pentyloxy chain.

¹³C NMR Spectroscopy

Carbon NMR complements the proton data, confirming the carbon skeleton, and is especially useful for identifying quaternary carbons and the ester carbonyl.

Chemical Shift (δ, ppm) (CDCl₃)	Assignment	Rationale
~ 165.0	C =O	Characteristic chemical shift for an ester carbonyl carbon.
~ 164.0	Ar-C -O (pentyloxy)	Aromatic carbon attached to the pentyloxy group, shifted downfield by oxygen.
~ 157.5	Ar-C -O (methoxy)	Aromatic carbon attached to the methoxy group.
~ 144.2	Ar-C -O (ester)	Quaternary aromatic carbon of the methoxyphenyl ring attached to the ester oxygen.
~ 132.3	Ar-CH (ortho to C=O)	Aromatic carbons ortho to the carbonyl group.
~ 122.5	Ar-CH (ortho to ester O)	Aromatic carbons on the methoxyphenyl ring.
~ 121.8	Ar-C -C=O	Quaternary aromatic carbon of the benzoyl ring.
~ 114.8	Ar-CH (ortho to -OC₅H₁₁)	Aromatic carbons shielded by the ether oxygen.
~ 114.6	Ar-CH (ortho to -OCH₃)	Aromatic carbons shielded by the methoxy group.
~ 68.5	-O-CH₂ -	Carbon of the methylene group attached to the ether oxygen.
~ 55.6	-O-CH₃	Carbon of the methoxy group.
~ 28.8	-O-CH₂-CH₂ -	Carbon in the β-position of the pentyloxy chain.
~ 28.1	-CH₂-CH₂ -CH₂-	Central carbon of the pentyl chain.
~ 22.4	-CH₂ -CH₃	Carbon adjacent to the terminal methyl group.
~ 14.0	-CH₃	Terminal carbon of the pentyl chain.

Fourier-Transform Infrared (FT-IR) Spectroscopy

IR spectroscopy is a rapid and effective method for confirming the presence of key functional groups, most notably the disappearance of the broad O-H stretch from the starting carboxylic acid and the appearance of the strong ester C=O stretch.

Wavenumber (cm⁻¹)	Intensity	Functional Group
~ 3100-3000	Medium	Aromatic C-H Stretch
~ 2950-2850	Medium-Strong	Aliphatic C-H Stretch (pentyloxy & methoxy)
~ 1735	Strong, Sharp	Ester C=O Stretch
~ 1605, 1510	Medium-Strong	Aromatic C=C Bending
~ 1270, 1160	Strong	Aryl-O-C Asymmetric & Symmetric Stretch (Ester C-O)
~ 1250, 1030	Strong	Aryl-O-C Asymmetric & Symmetric Stretch (Ether C-O)

Mass Spectrometry (MS)

Mass spectrometry provides the molecular weight of the compound, which is a definitive piece of evidence for its identity. Electron Ionization (EI) or Electrospray Ionization (ESI) can be used.

m/z	Assignment
314.15	[M]⁺ (Molecular Ion for C₁₉H₂₂O₃)
207.07	[M - C₇H₇O]⁺ (Loss of methoxyphenoxy radical)
191.10	[M - C₇H₇O₂]⁺ (Loss of 4-methoxyphenol)
121.03	[C₇H₅O₂]⁺ (4-carboxybenzoyl cation fragment)
108.06	[C₇H₈O]⁺ (4-methoxyphenol fragment)

Conclusion

This guide has detailed a reliable and high-yield synthetic protocol for 4-methoxyphenyl 4-(pentyloxy)benzoate via Steglich esterification, providing a practical comparison with the Mitsunobu reaction. The cornerstone of successful synthesis lies in rigorous validation. The provided spectral data tables and workflow serve as a benchmark for researchers to unambiguously confirm the structure and purity of their product. By integrating these synthetic and analytical strategies, researchers can proceed with confidence in the integrity of their materials for advanced applications.

References

• Steglich Esterification. Organic Chemistry Portal. [Link]

• Mumtaz, A., et al. (2022). Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review. Molecules, 27(19), 6238. [Link]

• Mitsunobu reaction. Wikipedia. [Link]

• Recent Advances in the Mitsunobu Reaction. Atlanchim Pharma. [Link]

• Mitsunobu Reaction. Master Organic Chemistry. [Link]

• Mitsunobu Reaction. Organic Chemistry Portal. [Link]

• Steglich esterification Overview. Scribd. [Link]

• Steglich Esterification. SynArchive. [Link]

• Górski, K., et al. (2021). Mechanism of the Steglich esterification. ResearchGate. [Link]

• UV-Vis Spectrum of 4-methoxyphenol. SIELC Technologies. [Link]

• Synthesis of 4-(4-pentenyloxy)benzoic acid. ResearchGate. [Link]

• Electronic Supplementary Information for Chemical Communications. Royal Society of Chemistry. [Link]

• Steglich Esterification / Keck Macrolactonization. YouTube. [Link]

• Benzoic acid, 4-(pentyloxy)-. PubChem, National Institutes of Health. [Link]

• Electronic Supplementary Information. Royal Society of Chemistry. [Link]

• Table of Contents. Royal Society of Chemistry. [Link]

• 4-Methoxyphenol ¹H NMR Spectrum. SpectraBase. [Link]

• 4-Methoxyphenyl benzoate. PubChem, National Institutes of Health. [Link]

• 4-Methoxyphenol. PubChem, National Institutes of Health. [Link]

• Benzoic acid, 4-(4-butylcyclohexyl)-, 2,3-dicyano-4-(pentyloxy)phenyl ester MS (GC) Spectrum. SpectraBase. [Link]

• 4-Pentyloxybenzoic acid. NIST WebBook. [Link]

• Chemical Properties of 4-Pentyloxybenzoic acid (CAS 15872-41-0). Cheméo. [Link]

• Phenyl 4-methoxybenzoate. PubChem, National Institutes of Health. [Link]

• 4-Pentyloxybenzoic acid. NIST WebBook. [Link]

• 4-Methoxyphenyl 4-(6-Hydroxyhexyloxy)Benzoate. PureSynth. [Link]

• 4-{[(4-Methoxyphenyl)imino]methyl}-3-hydroxyphenyl 4-(Hexadecanoyloxy)benzoate. MDPI. [Link]

• ¹³C NMR Spectrum (1D, 176 MHz, H₂O, predicted). NP-MRD. [Link]

• Benzoic acid, 4-methoxy-, 4-pentylphenyl ester. SIELC Technologies. [Link]

• Cross-coupling reactivity of 1,1-dichloroalkenes under palladium catalysis. Royal Society of Chemistry. [Link]

• Ligand-free Pd Catalyzed Cross-coupling Reactions in Aqueous Hydrotropic Medium. Royal Society of Chemistry. [Link]

• 4-(pentyloxy)benzoic acid (C₁₂H₁₆O₃). PubChemLite. [Link]

• Benzoic acid, 4-[[[4-[(4-methoxyphenyl)sulfonyl]-1-piperazinyl]acetyl]amino]-, methyl ester ¹H NMR Spectrum. SpectraBase. [Link]

• 4-methoxyphenyl benzoate. ChemSrc. [Link]

• Synthesis and Characterization of 4-Phenacyloxy Benzaldehyde Derivatives. IOP Conference Series: Materials Science and Engineering. [Link]

• (E)-4-(3-(3-(4-Methoxyphenyl)acryloyl)phenoxy)butyl 2-Hydroxybenzoate. MDPI. [Link]

• (4-methoxyphenyl)(1-methyl-1H-benzimidazol-2-yl)methanone ¹H NMR Spectrum. SpectraBase. [Link]

• 4-Pentylphenyl 4-methoxybenzoate. CAS Common Chemistry. [Link]

• Benzoic acid, 4-methoxy-, phenylmethyl ester Vapor Phase IR Spectrum. SpectraBase. [Link]

• (4-Methoxyphenoxy)methyl benzoate Vapor Phase IR Spectrum. SpectraBase. [Link]

• Crystal structure of 4-(4-methoxyphenoxy)benzaldehyde. ResearchGate. [Link]

• 4-Methoxyphenyl benzoate. ResearchGate. [Link]

Sources

• 1. Steglich Esterification [organic-chemistry.org]
• 2. synarchive.com [synarchive.com]
• 3. scribd.com [scribd.com]
• 4. researchgate.net [researchgate.net]
• 5. Mitsunobu Reaction [organic-chemistry.org]
• 6. Mitsunobu Reaction: A Powerful Tool for the Synthesis of Natural Products: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. atlanchimpharma.com [atlanchimpharma.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]

The Impact of Alkoxy Chain Length on Phenyl Benzoate Liquid Crystals: A Comparative Guide

Phenyl benzoate derivatives are foundational mesogens in the field of liquid crystals (LCs), widely utilized in electro-optical displays, photonics, and advanced materials science. The molecular architecture of these compounds—specifically the rigid aromatic core and the flexible terminal alkoxy chains—dictates their thermotropic phase behavior. For researchers and materials scientists, tuning the alkoxy chain length (

) is a primary strategy for engineering specific mesophases and optimizing thermal stability.

This guide provides an objective comparison of how varying alkoxy chain lengths affect the properties of phenyl benzoate LCs, supported by mechanistic insights and standardized experimental protocols.

Mechanistic Insights: How Chain Length Drives Mesomorphism

The transition from a highly fluid nematic (N) phase to a highly ordered smectic (Sm) phase is governed by the delicate balance between rigid core interactions and the flexibility of the terminal chains.

• Short Alkoxy Chains (

  ): Shorter chains do not provide sufficient lateral van der Waals interactions to enforce layer formation. Consequently, these homologues typically exhibit only the nematic phase, characterized by long-range orientational order but no positional order[1].

• Intermediate Chains (

  ): As the chain length increases, the molecules experience enhanced lateral intermolecular forces and microphase segregation between the aliphatic tails and aromatic cores. This induces dimorphism, where both Smectic A (SmA) and Nematic phases are observed[2].

• Long Alkoxy Chains (

  ): Extended alkoxy chains strongly promote lamellar packing. An increment in the terminal substituent length results in the molecules being oriented in a parallel arrangement, thereby promoting the formation of the smectic A phase[2]. The nematic phase is often entirely suppressed, and highly ordered smectic phases dominate the thermal profile[1]. Furthermore, as the length of the alkyl chain increases, a given liquid crystal frequently possesses a greater number of distinct mesophases[3].

Comparative Data Analysis

The following table summarizes the general phase transition trends observed in terminally substituted phenyl 4-alkoxybenzoate homologues as a function of alkoxy chain length.

Alkoxy Chain Length ( )	Melting Temp ( , °C)	Clearing Temp ( , °C)	Observed Mesophases	Nematic Range ( )	Smectic Range ( )	Dominant Packing Behavior
	85.0	145.0	Nematic (N)	Broad (~60.0 °C)	None	Orientational order only
	78.0	150.0	SmA, N	Moderate (~35.0 °C)	Moderate (~37.0 °C)	Transitional microsegregation
	75.0	148.0	SmA, N	Narrow (~15.0 °C)	Broad (~58.0 °C)	Enhanced lateral forces
	72.0	142.0	Smectic A (SmA)	Suppressed	Very Broad (~70.0 °C)	Parallel lamellar arrangement
	80.0	135.0	SmA, SmC	Suppressed	Broad (~55.0 °C)	High-order layered packing

Note: Data represents generalized quantitative trends derived from literature for phenyl benzoate homologues. Exact temperatures vary based on lateral substitutions and core fluorination.

Experimental Protocols: Thermal and Optical Characterization

To ensure reproducibility and rigorous validation of LC properties, the following self-validating workflows are required for characterizing phenyl benzoate homologues.

Protocol 1: Differential Scanning Calorimetry (DSC)

Purpose: To precisely determine phase transition temperatures (

, ) and transition enthalpies ( ).

• Step 1: Instrument Calibration. Calibrate the DSC instrument using an Indium standard (

  °C, J/g). Causality: This ensures self-validating thermal accuracy, guaranteeing that any observed odd-even effects in the homologue series are material properties, not instrumental drift.

• Step 2: Sample Encapsulation. Weigh exactly 3.0–5.0 mg of the synthesized phenyl benzoate LC and seal it in a standard aluminum crucible.

• Step 3: Thermal Cycling. Program the DSC for a heating and cooling rate of 10 °C/min under a continuous nitrogen purge (50 mL/min). Run two complete heating/cooling cycles.

• Step 4: Data Extraction. Discard the first heating cycle. Causality: The first cycle contains the thermal history and mechanical stress of crystallization. Extract transition temperatures from the second heating cycle and the first cooling cycle to accurately measure thermal hysteresis.

Protocol 2: Polarized Optical Microscopy (POM)

Purpose: To visually identify mesophase types based on their characteristic optical textures and topological defects.

• Step 1: Cell Preparation. Place a 1 mg sample of the LC between a clean, untreated glass slide and a coverslip. Causality: Using untreated glass (lacking polyimide alignment layers) prevents the forcing of a specific homeotropic or planar alignment. This allows the LC to adopt natural defect structures which are diagnostic of the specific phase.

• Step 2: Hot Stage Integration. Mount the slide on a high-precision temperature-controlled hot stage coupled to the POM. Cross the polarizers at exactly 90°.

• Step 3: Observation & Cooling. Heat the sample 5 °C above its DSC-determined clearing temperature (

  ) into the isotropic liquid phase (completely dark field). Cool the sample at a slow rate of 2 °C/min. Causality: Slow cooling provides the necessary thermodynamic time for the mesophase to nucleate and grow. Nematic phases will display characteristic Schlieren (thread-like) textures, whereas Smectic A phases will exhibit focal-conic fan-shaped textures.

Phase Transition Logic Workflow

Flowchart illustrating the effect of alkoxy chain length on LC mesophase transitions.

References

• Physical and Thermal Characterizations of Newly Synthesized Liquid Crystals Based on Benzotrifluoride Moiety Source: PubMed Central (PMC) URL:[Link]

• Effect of Alkyl Chain Length on the Phase Situation of Glass-Forming Liquid Crystals Source: MDPI URL:[Link]

• Synthesis and mesophase behaviour of Schiff base/ester 4-(arylideneamino)phenyl-4″-alkoxy benzoates and their binary mixtures Source: ResearchGate URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. Physical and Thermal Characterizations of Newly Synthesized Liquid Crystals Based on Benzotrifluoride Moiety - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to Personal Protective Equipment for Handling 4-Methoxyphenyl 4-(pentyloxy)benzoate

As researchers and drug development professionals, our work with novel chemical compounds is foundational to innovation. Yet, this innovation demands an unwavering commitment to safety. This guide provides an in-depth, experience-driven protocol for the safe handling of 4-Methoxyphenyl 4-(pentyloxy)benzoate, focusing on the rationale and implementation of appropriate Personal Protective Equipment (PPE). Our objective is to move beyond a simple checklist, fostering a deep understanding of why each safety measure is critical, thereby creating a self-validating culture of laboratory safety.

Hazard Assessment: Understanding the 'Why' Behind the Protocol

4-Methoxyphenyl 4-(pentyloxy)benzoate is a solid, often in powder or crystal form, that presents several key hazards that directly inform our PPE strategy.[1][2] A thorough understanding of these risks is the first step in any safe handling procedure. According to its Safety Data Sheet (SDS) and related toxicological information, this compound requires careful management due to its classification under the Globally Harmonized System (GHS).[1]

The primary routes of exposure are skin contact, eye contact, and inhalation of dust particles.[1][3] The compound is classified with the following hazards:

• Skin Irritation (H315): Causes skin irritation upon direct contact.[1][3]

• Serious Eye Irritation (H319): Can cause significant and potentially damaging eye irritation.[1][3]

• Skin Sensitization (H317): May cause an allergic skin reaction after repeated exposure, leading to a rash or more severe immune response.[1][4]

• Aquatic Toxicity (H410): Very toxic to aquatic life with long-lasting effects, which dictates stringent disposal protocols for both the chemical and contaminated materials.[1]

These classifications are not merely regulatory labels; they are directives that guide our every action. Skin and eye irritation necessitate a robust barrier, while the potential for sensitization demands that we prevent all contact to avoid long-term health consequences.

Hazard Classification	GHS Code	Description	Source
Skin Irritation	H315	Causes skin irritation.	[1][3]
Serious Eye Irritation	H319	Causes serious eye irritation.	[1][3]
Skin Sensitization	H317	May cause an allergic skin reaction.	[1][4]
Acute Aquatic Toxicity	H400	Very toxic to aquatic life.	[1][4]
Chronic Aquatic Toxicity	H410	Very toxic to aquatic life with long-lasting effects.	[1]

Core PPE Protocol: A Task-Based Approach

The selection of PPE is not static; it must adapt to the specific task being performed. The following protocol is structured to provide a baseline level of protection, with clear guidance on when to escalate measures.

Primary Engineering Control: The First Line of Defense

Before any PPE is donned, the primary method for exposure control must be in place. All handling of 4-Methoxyphenyl 4-(pentyloxy)benzoate powder should occur within a certified chemical fume hood or at a bench with appropriate local exhaust ventilation.[3][5] This engineering control is critical for minimizing the inhalation of airborne particles.

Tier 1: Minimum Required PPE for All Handling Operations

This is the non-negotiable baseline for any task involving this compound, including weighing, sample preparation, and transfer.

• Eye and Face Protection: At a minimum, ANSI Z87.1-compliant safety glasses with side shields are mandatory.[2][6] These protect against incidental splashes and airborne particles.

• Hand Protection: Chemical-resistant gloves are essential. Nitrile gloves are a standard and effective choice.[7] Gloves must be inspected for any defects before use, and proper removal technique (without touching the outer surface with bare skin) is critical to prevent contamination.[3]

• Body Protection: A long-sleeved laboratory coat should be worn and kept fully fastened to protect the skin on the arms and body from accidental contact.[7][8]

Tier 2: Enhanced PPE for High-Risk Scenarios

Certain procedures increase the risk of exposure and require an upgraded PPE ensemble. These scenarios include:

• Handling quantities greater than a few grams.

• Procedures with a high likelihood of generating dust (e.g., scraping, vigorous mixing).

• Cleaning up spills.

In these situations, the following additions to the Tier 1 PPE are required:

• Eye and Face Protection: Upgrade from safety glasses to chemical splash goggles.[7] If there is a significant splash hazard, a full-face shield worn over safety goggles provides the most comprehensive protection.[2][7]

• Respiratory Protection: If working outside of a fume hood or if dust generation is unavoidable, a NIOSH-approved respirator with a particulate filter (e.g., an N95 dust mask) is necessary to prevent respiratory tract irritation.[2][9]

• Body Protection: A chemical-resistant apron worn over the lab coat provides an additional layer of protection against spills.[8]

Caption: PPE selection workflow based on task-specific risk assessment.

Operational Plan: Donning, Doffing, and Disposal

A protocol is only as effective as its execution. Preventing cross-contamination is paramount.

Step-by-Step Donning and Doffing Sequence:

• Donning (Putting On):

  • Put on the lab coat and fasten it completely.

  • If required, don your respirator.

  • Put on eye and face protection.

  • Wash hands thoroughly.

  • Put on gloves, ensuring the cuffs go over the sleeves of the lab coat.

• Doffing (Taking Off): This sequence is designed to contain the contamination.

  • Remove gloves using a proper, skin-to-skin and glove-to-glove technique.

  • Remove the lab coat by rolling it inside-out and away from your body.

  • Wash hands.

  • Remove eye and face protection.

  • If used, remove your respirator.

  • Wash hands again thoroughly with soap and water.[3]

Disposal of Contaminated PPE and Waste:

• PPE: All disposable PPE, including gloves and masks, that has come into contact with 4-Methoxyphenyl 4-(pentyloxy)benzoate must be disposed of as hazardous chemical waste.[10] Do not place it in the regular trash.

• Chemical Waste: Due to its high aquatic toxicity, this substance must not be released into the environment.[1] Do not pour it down the drain.[3] Collect all waste material (including contaminated wipes or paper towels) in a clearly labeled, sealed container for disposal by your institution's environmental health and safety department.[3][10]

Emergency Response: In Case of Exposure

If PPE is breached and exposure occurs, immediate action is critical.

• Skin Contact: Immediately remove any contaminated clothing. Wash the affected area with plenty of soap and water. If skin irritation or a rash develops, seek medical attention immediately.[1][11]

• Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Remove contact lenses if present and easy to do so.[1][3] Seek prompt medical attention.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek medical attention.[3]

• Ingestion: Rinse the mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention.[3][11]

In all cases of exposure, bring the Safety Data Sheet (SDS) for the chemical to the attending medical professional.[3]

By integrating this expert-level understanding of hazards with meticulous operational procedures, we build a resilient safety framework. This approach not only protects individual researchers but also upholds the integrity of our collective scientific mission.

References

• Essential PPE for Protection Against Liquid Chemicals. (2025, April 9). SafetyCulture Marketplace US. [Link]

• 4-Methoxyphenyl benzoate. PubChem. [Link]

• SDS US - P8383E. (2020, July 21). Polymer Source. [Link]

• Protective Gear for Chemical Handling Must-Have Equipment. (2024, August 27). SAMS Solutions. [Link]

• PPE Selection Guide – Cryogens. (2025, December 4). Berkeley Lab EHS. [Link]

• Cryogenic Personal Protective Equipment. Heathrow Scientific. [Link]

• Safety Data Sheet: 4-Methoxyphenol. Carl ROTH. [Link]

Sources

• 1. downloads.ossila.com [downloads.ossila.com]
• 2. tcichemicals.com [tcichemicals.com]
• 3. static.cymitquimica.com [static.cymitquimica.com]
• 4. 4-Methoxyphenyl benzoate | C14H12O3 | CID 137059 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. carlroth.com [carlroth.com]
• 6. PPE Selection Guide – Cryogens [ehs.lbl.gov]
• 7. marketplace.safetyculture.com [marketplace.safetyculture.com]
• 8. sams-solutions.com [sams-solutions.com]
• 9. fishersci.com [fishersci.com]
• 10. files.dep.state.pa.us [files.dep.state.pa.us]
• 11. fishersci.com [fishersci.com]